Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

• CAS: 67809-62-5

Core Science & Biosynthesis

Synthesis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid: A Technical Guide for Medicinal Chemists

Abstract

This technical guide provides an in-depth exploration of the synthetic pathways leading to Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, a heterocyclic non-proteinogenic amino acid of significant interest in drug discovery. Pyrazole-containing amino acids are privileged scaffolds in medicinal chemistry, valued for their conformational rigidity and ability to mimic peptide bonds, thereby offering enhanced metabolic stability and unique pharmacological profiles. This document details the critical two-stage synthetic strategy, commencing with the formylation of the 3,5-dimethylpyrazole core via the Vilsmeier-Haack reaction, followed by the conversion of the resulting aldehyde to the target amino acid through established methodologies such as the Strecker synthesis or the Bucherer-Bergs reaction. The causality behind experimental choices, detailed protocols, and mechanistic insights are provided to equip researchers and drug development professionals with a comprehensive understanding of this synthetic process.

Introduction: The Significance of Pyrazole-Containing Amino Acids

Non-proteinogenic amino acids are crucial design elements in modern drug development. They allow for the exploration of chemical space beyond that accessible with natural amino acids, leading to compounds with improved potency, selectivity, and pharmacokinetic properties. The pyrazole moiety, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a particularly valuable pharmacophore. Its incorporation into an amino acid framework, as in Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, imparts a unique set of steric and electronic properties. These molecules can serve as building blocks for peptidomimetics, enzyme inhibitors, and other complex molecular architectures. The synthesis of such compounds is therefore a critical capability for medicinal chemistry laboratories.

The most logical and widely applicable synthetic approach involves a two-part strategy:

• Installation of a Handle: Introduction of a formyl group (-CHO) at the 4-position of the 3,5-dimethylpyrazole ring. The Vilsmeier-Haack reaction is the premier choice for this transformation.[1][2][3]

• Conversion to the Amino Acid: Transformation of the aldehyde into the α-amino acid moiety. The Strecker synthesis and the Bucherer-Bergs reaction are two robust and well-documented methods for this conversion.[4][5]

This guide will dissect each of these stages, providing both the theoretical underpinnings and practical, field-proven protocols.

Stage 1: Synthesis of the Key Intermediate: 3,5-dimethyl-1H-pyrazole-4-carbaldehyde

The cornerstone of the synthesis is the creation of the aldehyde intermediate. The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich heterocyclic and aromatic systems.[3][6]

The Vilsmeier-Haack Reaction: Mechanism and Rationale

The reaction involves the use of a Vilsmeier reagent, typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and an activating agent such as phosphorus oxychloride (POCl₃).[2][3] The resulting electrophilic species, a chloroiminium ion, is then attacked by the electron-rich pyrazole ring. Subsequent hydrolysis of the iminium intermediate yields the desired aldehyde.

A critical consideration is the reactivity of the starting 3,5-dimethyl-1H-pyrazole. Direct formylation of the NH-unsubstituted pyrazole can be challenging, as electrophilic attack can occur at the nitrogen atom, deactivating the ring towards further substitution.[7] A common strategy to circumvent this is to use an N-protected pyrazole or to employ specific reaction conditions that favor C-4 formylation. An alternative, well-documented approach involves a multi-step sequence where the pyrazole nitrogen is temporarily functionalized, formylated, and then deprotected.[7]

Diagram 1: Overall Synthetic Workflow

Caption: A flowchart illustrating the two main stages for the synthesis.

Experimental Protocol: Vilsmeier-Haack Formylation

This protocol is adapted from established procedures for the formylation of electron-rich pyrazoles.[1][7]

Materials:

• 3,5-Dimethylpyrazole

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Sodium acetate

• Ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reagent Preparation: In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, cool N,N-dimethylformamide (DMF, 3.0 equiv.) to 0°C with an ice bath.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 1.2 equiv.) dropwise to the cooled DMF, ensuring the temperature does not exceed 10°C. Stir the resulting mixture at 0°C for 30 minutes. The formation of the chloroiminium salt should be apparent.

• Substrate Addition: Dissolve 3,5-dimethylpyrazole (1.0 equiv.) in a suitable solvent like dichloromethane (DCM) and add it dropwise to the Vilsmeier reagent.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to 60-70°C for 4-6 hours, monitoring by TLC.

• Workup: Cool the reaction mixture in an ice bath and carefully quench by adding it to a stirred mixture of ice and a saturated solution of sodium acetate.

• Neutralization & Extraction: Neutralize the mixture to pH 7-8 with a saturated sodium bicarbonate solution. Extract the product with dichloromethane (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 3,5-dimethyl-1H-pyrazole-4-carbaldehyde.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Reagent	Molar Eq.	Purpose
3,5-Dimethylpyrazole	1.0	Starting Material
POCl₃	1.2	Activating Agent
DMF	3.0	Formyl Source/Solvent

Stage 2: Conversion of Aldehyde to Amino Acid

With the key aldehyde intermediate in hand, the next step is the installation of the amino and carboxylic acid functionalities. Both the Strecker and Bucherer-Bergs syntheses are highly effective multicomponent reactions for this purpose.

Method A: The Strecker Synthesis

The Strecker synthesis is a two-step process that begins with the reaction of an aldehyde with ammonia and a cyanide source to form an α-aminonitrile, which is subsequently hydrolyzed to the amino acid.[5]

Diagram 2: Strecker Synthesis Mechanism

Caption: The key steps of the Strecker synthesis pathway.

3.1.1. Rationale and Causality

The reaction proceeds through the initial formation of an imine from the pyrazole aldehyde and ammonia. The cyanide ion then acts as a nucleophile, attacking the imine carbon to form the stable α-aminonitrile intermediate. The choice of ammonium chloride and potassium cyanide is a common and safer alternative to using anhydrous ammonia and hydrogen cyanide gas.[5] The final, often harsh, acidic or basic hydrolysis of the nitrile group is the driving force for the formation of the carboxylic acid.

3.1.2. Experimental Protocol: Strecker Synthesis

Materials:

• 3,5-dimethyl-1H-pyrazole-4-carbaldehyde

• Ammonium chloride (NH₄Cl)

• Potassium cyanide (KCN)

• Aqueous Ammonia

• Methanol

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• Reaction Setup: In a sealed vessel, dissolve 3,5-dimethyl-1H-pyrazole-4-carbaldehyde (1.0 equiv.) in methanol. Add aqueous ammonia, followed by ammonium chloride (1.5 equiv.) and potassium cyanide (1.2 equiv.).

• Aminonitrile Formation: Stir the mixture at room temperature for 24-48 hours. Monitor the reaction for the disappearance of the aldehyde.

• Isolation of Aminonitrile (Optional): The intermediate aminonitrile can be isolated by removing the solvent and partitioning between water and an organic solvent.

• Hydrolysis: To the crude aminonitrile, add concentrated hydrochloric acid and heat the mixture to reflux for 12-24 hours.

• Workup: Cool the reaction mixture and concentrate it under reduced pressure. The resulting solid can be purified by recrystallization or by using ion-exchange chromatography to isolate the zwitterionic amino acid.

Method B: The Bucherer-Bergs Reaction

The Bucherer-Bergs reaction is another powerful multicomponent reaction that produces a hydantoin intermediate from an aldehyde, which is then hydrolyzed to the amino acid.[4][8][9]

3.2.1. Rationale and Causality

This reaction involves the condensation of the aldehyde with ammonium carbonate and potassium cyanide.[4][8] The ammonium carbonate serves as an in situ source of both ammonia and carbon dioxide. The reaction proceeds through the formation of an aminonitrile, which then reacts with carbon dioxide and cyclizes to form a 5-substituted hydantoin. This hydantoin is a stable, crystalline intermediate that can be isolated and purified before the final hydrolysis step. This can be advantageous for purification compared to the direct hydrolysis in the Strecker synthesis.

3.2.2. Experimental Protocol: Bucherer-Bergs Reaction

Materials:

• 3,5-dimethyl-1H-pyrazole-4-carbaldehyde

• Potassium cyanide (KCN)

• Ammonium carbonate ((NH₄)₂CO₃)

• Ethanol/Water mixture

• Sodium Hydroxide (NaOH) or Hydrochloric Acid (HCl)

Procedure:

• Hydantoin Formation: In a pressure-rated vessel, combine the pyrazole aldehyde (1.0 equiv.), potassium cyanide (2.0 equiv.), and ammonium carbonate (4.0 equiv.) in a mixture of ethanol and water.

• Reaction: Seal the vessel and heat the mixture to 60-80°C for 12-24 hours. The hydantoin product often precipitates from the reaction mixture upon cooling.

• Isolation of Hydantoin: Cool the reaction, filter the solid hydantoin, wash with cold water, and dry.

• Hydrolysis: Suspend the isolated hydantoin in an aqueous solution of a strong base (e.g., 2M NaOH) or a strong acid (e.g., 6M HCl) and heat to reflux for 24-48 hours.

• Workup: After hydrolysis, cool the solution and neutralize with acid (if using basic hydrolysis) or base (if using acidic hydrolysis) to the isoelectric point of the amino acid to precipitate the product.

• Purification: Filter the solid product, wash with cold water and ethanol, and dry. Further purification can be achieved by recrystallization.

Parameter	Strecker Synthesis	Bucherer-Bergs Reaction
Intermediate	α-aminonitrile	5-substituted hydantoin
Reagents	KCN, NH₄Cl	KCN, (NH₄)₂CO₃
Advantages	Fewer steps if hydrolysis is done in one pot.	Crystalline, isolable intermediate allows for easier purification.
Disadvantages	Direct hydrolysis can be challenging to work up.	Requires an additional hydrolysis step after isolation of the intermediate.

Conclusion and Future Perspectives

The synthesis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is readily achievable through a robust, two-stage process. The Vilsmeier-Haack formylation provides reliable access to the key aldehyde intermediate, which can then be efficiently converted to the target amino acid using either the Strecker or Bucherer-Bergs reaction. The choice between these two methods will depend on the specific requirements of the researcher, including scale, purification strategy, and available equipment. This guide provides the fundamental knowledge and practical protocols necessary for the successful synthesis of this valuable building block, enabling further exploration of its potential in the development of novel therapeutics.

References

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physicochemical properties of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

An In-Depth Technical Guide to the Physicochemical Properties of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Executive Summary

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a substituted, non-proteinogenic amino acid built upon a pyrazole scaffold. The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] This guide provides a comprehensive analysis of the core , offering foundational knowledge for its application in drug discovery, chemical biology, and materials science. By integrating theoretical predictions with established analytical principles and data from analogous structures, this document serves as a technical resource for researchers, enabling informed decisions in experimental design and application. We will delve into the compound's structural attributes, ionization behavior, lipophilicity, solubility, thermal properties, and spectroscopic signature, complemented by standardized protocols for experimental determination.

The Scientific Context: Structure and Significance

The Pyrazole Scaffold: A Privileged Structure in Drug Development

The pyrazole ring system is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[2] This structural motif is of immense interest to medicinal chemists due to its metabolic stability and versatile chemical reactivity, allowing for the creation of diverse molecular libraries.[2][3] Pyrazole derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and antitumor properties.[1] Their stability against oxidation and reduction contributes to favorable pharmacokinetic profiles in many drug candidates.[2]

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid: A Unique Building Block

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, with CAS Number 67809-62-5, combines the robust pyrazole core with an amino acid functionality.[4][5] This hybrid structure presents a unique combination of properties: the rigidity and aromaticity of the pyrazole ring, and the zwitterionic and chiral potential of the amino acid side chain. These features make it an attractive building block for synthesizing peptidomimetics, constrained peptides, and novel heterocyclic compounds with potential therapeutic value.

Molecular Structure and Identity:

• Molecular Formula: C₇H₁₁N₃O₂[4][5]

• Molecular Weight: 169.18 g/mol [4][5][6]

• CAS Number: 67809-62-5[4]

• SMILES: O=C(O)C(N)C1=C(C)NN=C1C[4]

• InChI Key: LLUFIONGXCUZRI-UHFFFAOYSA-N[4]

Core Physicochemical Properties: A Consolidated Overview

The functional characteristics of a molecule in a biological or chemical system are dictated by its physicochemical properties. The following table summarizes the available predicted and known data for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

Property	Value / Predicted Value	Source / Comment
Molecular Weight	169.18 g/mol	[4][5][6]
Physical Form	Solid	[4]
pKa	Not Experimentally Determined. Estimated pKa (acid) ~2-3; pKa (base) ~9-10 (amino), ~2-3 (pyrazole N).	Based on typical values for α-amino acids and pyrazoles.[7][8]
logP	Not Experimentally Determined.	Prediction required; expected to be low due to ionizable groups.
Aqueous Solubility	Not Experimentally Determined.	Expected to be pH-dependent and lowest at the isoelectric point (pI).[9]
Melting Point	Not Experimentally Determined.	Likely high due to zwitterionic crystal lattice energy.
Boiling Point	407.9°C at 760 mmHg (Predicted)	[10]
Density	1.349 g/cm³ (Predicted)	[10]
Refractive Index	1.603 (Predicted)	[10]
Flash Point	200.5°C (Predicted)	[10]

Ionization and Lipophilicity: The Keys to Biological Interaction

Acid-Base Properties (pKa)

The ionization state of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is critical as it governs solubility, membrane permeability, and receptor binding. The molecule possesses three key ionizable centers:

• Carboxylic Acid Group (-COOH): This group is acidic and will be deprotonated (-COO⁻) at physiological pH. Its pKa is expected to be in the range of 2-3, typical for α-amino acids.[7]

• α-Amino Group (-NH₂): This group is basic and will be protonated (-NH₃⁺) at physiological pH. Its pKa is anticipated to be around 9-10.[7]

• Pyrazole Nitrogens: The pyrazole ring itself is weakly basic, with a pKa of approximately 2.5.[2] It can be protonated under strongly acidic conditions.

The zwitterionic form, where the amino group is protonated and the carboxylic acid is deprotonated, will be the predominant species over a wide physiological pH range. The isoelectric point (pI), where the net charge is zero, can be estimated from the pKa values of the carboxylic acid and amino groups.

Lipophilicity (logP and logD)

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a crucial determinant of its pharmacokinetic profile (Absorption, Distribution, Metabolism, Excretion).

• logP (Octanol-Water Partition Coefficient): This value represents the partitioning of the neutral form of the molecule. Given the presence of highly polar amino and carboxyl groups, the logP value is expected to be low, indicating hydrophilicity.

• logD (Distribution Coefficient): This is the effective lipophilicity at a given pH, accounting for all ionic species. For this zwitterionic compound, the logD will be significantly lower than the logP at most pH values, especially far from the isoelectric point where charged species dominate. The relationship between these properties dictates how the molecule will behave in different biological compartments.

Caption: pH-dependent properties of the amino acid.

Solubility Profile

Aqueous and Solvent Solubility

The solubility of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is fundamentally linked to its zwitterionic nature.

• Aqueous Systems: Solubility in water is expected to be highly pH-dependent. It will be minimal at the isoelectric point (pI) due to the strong intermolecular electrostatic interactions in the solid crystal lattice. As the pH moves away from the pI, either by adding acid (forming the cationic salt) or base (forming the anionic salt), solubility will increase substantially.[9]

• Organic Solvents: As a polar, zwitterionic compound, it is expected to have low solubility in nonpolar solvents (e.g., hexane, toluene). It will likely exhibit greater solubility in polar aprotic solvents like DMSO and DMF, which can disrupt the crystal lattice and solvate the charged moieties.[11] Solubility in alcohols may be moderate and dependent on the alcohol's polarity.

Physical and Thermal Properties

Melting Point and Thermal Stability

Amino acids typically exist as crystalline solids with high melting points due to the strong ionic forces holding the zwitterions together in the crystal lattice. Therefore, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is expected to have a high melting point, likely decomposing before boiling at atmospheric pressure. The pyrazole ring itself is known to be thermally stable, contributing to the overall robustness of the molecule.[2]

Spectroscopic and Analytical Profile

Characterization of the compound relies on standard spectroscopic techniques. Based on its structure and data from related pyrazoles, the following spectral features are anticipated.

• ¹H NMR: Expected signals would include singlets for the two pyrazole methyl groups (around 2.1-2.3 ppm), a signal for the α-proton on the acetic acid moiety, and exchangeable protons for the amino (-NH₂) and carboxylic acid (-OH) groups, as well as the pyrazole N-H.[12]

• ¹³C NMR: Key signals would correspond to the two distinct methyl carbons, the carbons of the pyrazole ring, the α-carbon, and the carbonyl carbon of the carboxylic acid.

• Infrared (IR) Spectroscopy: Characteristic absorption bands would be observed for N-H stretching of the amino and pyrazole groups (around 3100-3400 cm⁻¹), C-H stretching (around 2800-3000 cm⁻¹), a strong C=O stretch from the carboxylic acid (around 1700-1725 cm⁻¹), and C=N/C=C stretches from the pyrazole ring (around 1500-1600 cm⁻¹).[12][13]

• Mass Spectrometry: The molecular ion peak [M+H]⁺ would be expected at m/z 170.09, corresponding to the protonated molecule C₇H₁₂N₃O₂⁺.[14]

Standardized Experimental Protocols

Trustworthy physicochemical data relies on validated, reproducible experimental protocols. The following sections describe standard operating procedures for determining the key parameters discussed.

Protocol for pKa Determination (Potentiometric Titration)

This method measures the change in pH of a solution upon the incremental addition of a titrant.

Caption: Workflow for pKa determination.

Methodology:

• Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in a fixed volume (e.g., 50 mL) of a constant ionic strength background electrolyte (e.g., 0.15 M KCl) to minimize activity coefficient variations.

• Calibration: Calibrate a high-precision pH meter using at least three standard buffer solutions (e.g., pH 4, 7, 10).

• Titration: Place the solution in a thermostatted vessel under an inert atmosphere (e.g., nitrogen) to exclude CO₂. Add standardized 0.1 M HCl or 0.1 M NaOH in small, precise increments using a calibrated burette.

• Data Acquisition: Record the pH value after each addition of titrant, allowing the reading to stabilize.

• Analysis: Plot pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point. For multiple pKa values, specialized software is used to fit the curve and determine the constants.

Protocol for logP Determination (Shake-Flask Method)

This classic method directly measures the partitioning of a compound between n-octanol and water.

Caption: Workflow for Shake-Flask LogP Determination.

Methodology:

• Phase Saturation: Prepare n-octanol saturated with water (or buffer) and water (or buffer) saturated with n-octanol by mixing them vigorously and allowing them to separate overnight.

• Compound Addition: Add a small amount of the compound to a flask containing known volumes of the two pre-saturated phases. The concentration should be low enough to avoid saturation in either phase. To measure logP, the pH of the aqueous phase should be adjusted to suppress ionization. For logD, a specific pH (e.g., 7.4) is used.

• Equilibration: Seal the flask and shake at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24 hours) to reach partitioning equilibrium.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Carefully sample each phase and determine the concentration of the compound using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

• Calculation: The partition coefficient P is the ratio of the concentration in the octanol phase to that in the aqueous phase. LogP is the base-10 logarithm of this ratio.

Conclusion

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a molecule of significant potential, bridging the worlds of heterocyclic chemistry and amino acid science. Its physicochemical profile is dominated by its zwitterionic character, which dictates its ionization, solubility, and lipophilicity. While many of its properties are yet to be determined experimentally, this guide provides a robust framework based on established chemical principles and data from analogous structures. The provided protocols offer a clear path for the empirical validation of these characteristics. A thorough understanding of this profile is the critical first step for any researcher or drug developer looking to unlock the full potential of this versatile chemical building block.

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An In-Depth Technical Guide to Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Foreword

The pyrazole scaffold is a cornerstone in medicinal chemistry, renowned for its versatile biological activities.[1][2] This guide focuses on a specific, yet promising derivative: Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. As a Senior Application Scientist, my objective is to provide a comprehensive technical resource that delves into the core aspects of this molecule. This document is structured to offer not just data, but a deeper understanding of its chemical identity, synthesis, and potential applications, grounded in established scientific principles.

Core Identification and Chemical Structure

CAS Number: 67809-62-5[3][4]

Molecular Formula: C₇H₁₁N₃O₂[3]

Molecular Weight: 169.18 g/mol [3]

IUPAC Name: Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Chemical Structure:

Caption: 2D structure of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

InChI Key: LLUFIONGXCUZRI-UHFFFAOYSA-N

SMILES: CC1=C(C(C(=O)O)N)C(=NN1)C

Physicochemical Properties and Data

A summary of the key physicochemical properties is presented in the table below. This data is crucial for understanding the compound's behavior in various experimental settings, including solubility and formulation development.

Property	Value	Source
Molecular Weight	169.18 g/mol	[3]
Appearance	Solid (form)
Hazard Classifications	Acute Toxicity 4 (Oral)
GHS Pictograms	GHS07
Signal Word	Warning

Synthesis Strategies: A Mechanistic Perspective

Synthesis of the 4-Amino-3,5-dimethylpyrazole Core

The synthesis of the 4-amino-3,5-dimethylpyrazole core is a critical first step. A common and effective method involves the reduction of a 4-nitro or 4-azo precursor.

Workflow for 4-Amino-3,5-dimethylpyrazole Synthesis:

Caption: General workflow for the synthesis of the 4-aminopyrazole core.

Experimental Protocol (Conceptual):

• Diazotization: A substituted aniline is treated with sodium nitrite in the presence of a strong acid (e.g., HCl) at low temperatures (0-5 °C) to form the corresponding diazonium salt. The choice of aniline will determine the substituent at the N1 position of the pyrazole, if desired. For the synthesis of the 1H-pyrazole, a direct approach with hydrazine is used in a later step.

• Coupling: The diazonium salt is then coupled with a β-dicarbonyl compound, in this case, acetylacetone. This reaction typically occurs under basic conditions.

• Cyclization: The resulting intermediate is then cyclized by reacting it with hydrazine hydrate. This step forms the pyrazole ring.

• Reduction: The 4-azo group is subsequently reduced to the desired 4-amino group. This can be achieved through various methods, including catalytic hydrogenation (e.g., using H₂ gas with a palladium on carbon catalyst) or with chemical reducing agents like sodium dithionite.

Introduction of the Acetic Acid Moiety

With the 4-amino-3,5-dimethylpyrazole in hand, the next crucial step is the N-alkylation to introduce the acetic acid group. This can be approached through several methods:

• Alkylation with a Haloacetic Acid Derivative: A straightforward approach involves the reaction of the 4-aminopyrazole with an ester of a haloacetic acid (e.g., ethyl bromoacetate) in the presence of a non-nucleophilic base. The resulting ester can then be hydrolyzed to the carboxylic acid. The choice of base and solvent is critical to control the selectivity of the N-alkylation.

• Reductive Amination with Glyoxylic Acid: An alternative, greener approach is the reductive amination of the 4-aminopyrazole with glyoxylic acid. This reaction proceeds via the formation of an imine intermediate, which is then reduced in situ to the desired amino acid.

Conceptual Workflow for N-Alkylation:

Caption: Conceptual workflow for the N-alkylation of 4-aminopyrazole.

Potential Applications in Drug Discovery and Development

While specific biological data for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is not extensively published, the broader class of pyrazole derivatives exhibits a wide range of pharmacological activities.[1][5][6] This suggests that the title compound could serve as a valuable scaffold or lead compound in several therapeutic areas.

Anti-inflammatory and Analgesic Agents

Many pyrazole-containing compounds are known for their anti-inflammatory and analgesic properties.[1] The structural features of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, particularly the acetic acid moiety, are reminiscent of non-steroidal anti-inflammatory drugs (NSAIDs). This suggests a potential for this compound to interact with enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX).

Anticancer Activity

The pyrazole nucleus is a privileged scaffold in the design of anticancer agents.[7] Pyrazole derivatives have been shown to inhibit various protein kinases that are crucial for cancer cell proliferation and survival. The amino and carboxylic acid functional groups on the title compound provide handles for further chemical modification to optimize binding to specific kinase targets.

Antimicrobial and Antiviral Properties

Pyrazole derivatives have also demonstrated significant antimicrobial and antiviral activities.[7][8] The ability to functionalize the pyrazole ring and its substituents allows for the fine-tuning of its properties to target specific microbial or viral proteins.

Conclusion and Future Directions

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid represents a molecule of significant interest for researchers in medicinal chemistry and drug development. Its straightforward, albeit not explicitly detailed, synthetic accessibility and the proven track record of the pyrazole scaffold in various therapeutic areas make it a compelling candidate for further investigation.

Future research should focus on:

• Developing and optimizing a robust, high-yield synthesis for this compound.

• Conducting comprehensive in vitro and in vivo screening to elucidate its specific biological activities.

• Exploring its potential as a scaffold for the development of novel derivatives with enhanced potency and selectivity for specific biological targets.

This technical guide provides a foundational understanding of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. It is intended to serve as a catalyst for further research and development, ultimately unlocking the full therapeutic potential of this promising molecule.

References

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• American Elements. (n.d.). Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. Retrieved from [Link]

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• ResearchGate. (2021). Biological Activities of Pyrazoline Derivatives -A Recent Development. Retrieved from [Link]

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• Journal of Chemical and Pharmaceutical Research. (2011). Synthesis, characterization and biological activity of certain Pyrazole derivatives. Retrieved from [Link]

• PubMed Central. (2018). Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. Retrieved from [Link]

• PubMed Central. (n.d.). N-Hydroxypyrazolyl glycine derivatives as selective N-methyl-D-aspartic acid receptor ligands. Retrieved from [Link]

• AWS. (n.d.). (Pyrazol-4-yl)aceticyl) acetic acid Derivative: Synthesis, Isolation and Characterization. Retrieved from [Link]

• MDPI. (2018). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

• PubMed. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Retrieved from [Link]

• ResearchGate. (2011). synthesis and crystal structure of [bis-(3,5-dimethyl-pyrazol-1- ylmethyl)-amino]-acetic acid methyl ester. Retrieved from [Link]

• Arkivoc. (2004). SYNTHESIS AND NMR SPECTROSCOPIC INVESTIGATIONS WITH 3-AMINO-, 3-HYDROXY-, AND 3-METHOXY-4-ACYL-1-PHENYL- 2-PYRAZOLIN-5-ONES. Retrieved from [Link]

• ResearchGate. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Retrieved from [Link]

• Royal Society of Chemistry. (2012). Study of the synthesis mechanism of 4-amino-3,5-dimethyl pyrazole by fibre optic in-line FT-IR spectroscopy combined with independent component analysis. Retrieved from [Link]

• OSTI.gov. (2018). Trimerization of 4-Amino-3,5-dinitropyrazole: Formation, Preparation, and Characterization of 4-Diazo-3,5 -bis(4-amino-3,5-dinitropyrazol-1-yl)pyrazole (LLM-226). Retrieved from [Link]

• TSI Journals. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2013). Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Retrieved from [Link]

• ResearchGate. (2001). Synthesis of 4‐amino‐3,5‐dinitro‐1H‐pyrazole using vicarious nucleophilic substitution of hydrogen. Retrieved from [Link]

• BMC Chemistry. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Retrieved from [Link]

• Glasgow Caledonian University Research Online. (n.d.). Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of α-amino-β-keto esters with hydrazines. Retrieved from [Link]

• ResearchGate. (2004). Synthesis of Novel Derivatives of 4-Amino-3,5-Dicyanopyrazole. Retrieved from [Link]

• Google Patents. (n.d.). CN102250008A - Preparation method of 5-amino-3-cyano-4-ethylthio-1-(2,6-dichloro-4-trifluoromethylphenyl) pyrazole.

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Spectroscopic Profile of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid: A Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No: 67809-62-5; Molecular Formula: C₇H₁₁N₃O₂), a key heterocyclic amino acid derivative with significant potential in medicinal chemistry and drug development.[1][2][3] In the absence of publicly available experimental spectra, this guide leverages advanced computational prediction tools to generate and interpret the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. The document is intended to serve as a foundational reference for researchers, scientists, and professionals in the field, offering detailed insights into the structural elucidation of this molecule and providing robust, albeit predicted, spectroscopic benchmarks for future experimental work.

Introduction: The Structural Significance of a Pyrazole-Substituted Amino Acid

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid belongs to a class of compounds that merge the biologically significant pyrazole core with the fundamental building block of life, the amino acid. Pyrazole derivatives are well-established pharmacophores, exhibiting a wide array of biological activities. The incorporation of an amino acid moiety introduces chirality and provides a handle for peptide synthesis, opening avenues for the creation of novel peptidomimetics and other drug candidates.

Accurate structural characterization is the bedrock of drug discovery and development. Spectroscopic techniques such as NMR, IR, and Mass Spectrometry are indispensable tools for confirming the identity, purity, and structure of newly synthesized molecules. This guide provides a detailed, predictive exploration of the spectroscopic signature of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, offering a virtual roadmap for its identification and characterization.

Predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unparalleled insight into the chemical environment of individual atoms within a molecule. The predicted ¹H and ¹³C NMR spectra offer a detailed picture of the connectivity and electronic environment of the protons and carbons in Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum is characterized by distinct signals corresponding to the methyl groups on the pyrazole ring, the alpha-proton of the amino acid, and the exchangeable protons of the amino, carboxyl, and pyrazole N-H groups.

Table 1: Predicted ¹H NMR Chemical Shifts for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (in DMSO-d₆ at 400 MHz)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~11.5 (very broad)	br s	1H	N-H (Pyrazole)
~8.5 (very broad)	br s	1H	O-H (Carboxylic Acid)
~4.0	s	1H	Cα-H
~3.5 (broad)	br s	2H	NH₂ (Amino)
~2.2	s	6H	2 x CH₃ (Pyrazole)

Note: Predicted chemical shifts are estimates and may vary in experimental conditions.

Interpretation and Rationale:

• The two methyl groups at positions 3 and 5 of the pyrazole ring are chemically equivalent due to the planarity and symmetry of the ring system, thus they are predicted to appear as a single sharp singlet integrating to six protons around δ 2.2 ppm.

• The alpha-proton (Cα-H) of the acetic acid moiety is adjacent to both the pyrazole ring and the amino group. Its chemical shift is predicted to be around δ 4.0 ppm. The multiplicity is expected to be a singlet, assuming no significant coupling to the adjacent NH₂ protons, which are often broad and may not exhibit clear coupling.

• The exchangeable protons (N-H of the pyrazole, O-H of the carboxylic acid, and NH₂ of the amino group) are expected to be broad singlets and their chemical shifts can be highly dependent on solvent, concentration, and temperature. The pyrazole N-H is anticipated to be the most downfield signal due to its involvement in the aromatic system and potential hydrogen bonding.

Predicted ¹³C NMR Data

The predicted ¹³C NMR spectrum provides a carbon fingerprint of the molecule, with distinct signals for each unique carbon atom.

Table 2: Predicted ¹³C NMR Chemical Shifts for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (in DMSO-d₆ at 100 MHz)

Chemical Shift (δ) ppm	Assignment
~175	C=O (Carboxylic Acid)
~145	C3/C5 (Pyrazole)
~110	C4 (Pyrazole)
~55	Cα
~10	CH₃ (Pyrazole)

Note: Predicted chemical shifts are estimates and may vary in experimental conditions.

Interpretation and Rationale:

• The carbonyl carbon of the carboxylic acid is expected to be the most downfield signal, typically appearing around δ 175 ppm.

• The C3 and C5 carbons of the pyrazole ring, being equivalent, are predicted to resonate at a similar downfield position around δ 145 ppm due to their attachment to nitrogen atoms.

• The C4 carbon of the pyrazole ring, substituted with the aminoacetic acid group, is predicted to be more shielded, appearing around δ 110 ppm.

• The alpha-carbon (Cα) of the amino acid moiety is expected around δ 55 ppm.

• The two equivalent methyl carbons are predicted to be the most upfield signals, appearing around δ 10 ppm.

Experimental Protocol for NMR Data Acquisition (General)

For the future acquisition of experimental data, the following protocol is recommended:

• Sample Preparation: Dissolve 5-10 mg of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O with a pH adjustment, or CD₃OD) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Optimize the spectral width to cover the expected chemical shift range.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Solvent suppression techniques may be necessary if using D₂O.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A larger number of scans will be required due to the low natural abundance of ¹³C.

  • DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) can be performed to differentiate between CH, CH₂, and CH₃ groups.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase and baseline correct the spectra.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal reference.

Predicted Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The predicted IR spectrum of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid will exhibit characteristic absorption bands for its key functional moieties.

Table 3: Predicted Major IR Absorption Bands for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-2400 (very broad)	Strong	O-H stretch (Carboxylic Acid)
3350-3250	Medium	N-H stretch (Amine and Pyrazole)
~2950	Medium	C-H stretch (aliphatic)
~1710	Strong	C=O stretch (Carboxylic Acid)
~1600	Medium	N-H bend (Amine) / C=N stretch (Pyrazole)
~1550	Medium	C=C stretch (Pyrazole)

Note: Predicted wavenumbers are estimates and may vary in experimental conditions.

Interpretation and Rationale:

• The most prominent feature is expected to be a very broad absorption band in the 3400-2400 cm⁻¹ region, characteristic of the O-H stretching vibration of a hydrogen-bonded carboxylic acid.

• Overlapping with this broad O-H band, the N-H stretching vibrations of the primary amine and the pyrazole ring are expected to appear in the 3350-3250 cm⁻¹ region.

• The C-H stretching of the methyl groups will be observed around 2950 cm⁻¹.

• A strong, sharp absorption band around 1710 cm⁻¹ is indicative of the carbonyl (C=O) stretching of the carboxylic acid.

• The N-H bending vibration of the primary amine and the C=N stretching of the pyrazole ring are expected to appear around 1600 cm⁻¹. The C=C stretching of the pyrazole ring will likely be observed around 1550 cm⁻¹.

Experimental Protocol for IR Data Acquisition (General)

• Sample Preparation:

  • Solid State (KBr pellet): Mix a small amount of the sample (1-2 mg) with dry potassium bromide (KBr) powder (100-200 mg). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Place the sample in the beam path and record the sample spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which is crucial for confirming its molecular formula and elucidating its structure. For Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, with a monoisotopic mass of approximately 169.0851 Da, electrospray ionization (ESI) would be a suitable soft ionization technique.

Predicted Molecular Ion and Fragmentation

• Molecular Ion: In positive ion mode ESI-MS, the protonated molecule [M+H]⁺ would be expected as the base peak or a very prominent peak at m/z 170.0924. In negative ion mode, the deprotonated molecule [M-H]⁻ would be observed at m/z 168.0778.

• Key Fragmentation Pathways:

  • Loss of H₂O (18 Da): A common fragmentation for carboxylic acids, leading to a fragment at m/z 152.0818 from the [M+H]⁺ ion.

  • Loss of CO₂ (44 Da): Decarboxylation is a characteristic fragmentation of amino acids, which would result in a fragment at m/z 126.0929 from the [M+H]⁺ ion.

  • Loss of the Carboxylic Acid Group (COOH, 45 Da): This would lead to a fragment at m/z 125.0973.

  • Cleavage of the Cα-C(pyrazole) bond: This would lead to fragments corresponding to the pyrazole moiety and the aminoacetic acid moiety.

A PubChem entry for a related salt of this compound provides predicted collision cross-section (CCS) values, which is an advanced mass spectrometry parameter related to the ion's shape and size in the gas phase.[4]

Table 4: Predicted Collision Cross Section (CCS) values for Adducts of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	170.09241	135.2
[M+Na]⁺	192.07435	144.8
[M-H]⁻	168.07785	135.4

Source: PubChem CID 47000688[4]

Experimental Protocol for Mass Spectrometry Data Acquisition (General)

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol, acetonitrile, or a water/organic solvent mixture, possibly with a small amount of formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode) to aid ionization.

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI) source, such as a quadrupole, ion trap, or time-of-flight (TOF) analyzer.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a constant flow rate.

  • Optimize the ESI source parameters (e.g., capillary voltage, nebulizing gas flow, drying gas temperature) to maximize the signal of the molecular ion.

  • Acquire full scan mass spectra in both positive and negative ion modes.

  • For structural confirmation, perform tandem mass spectrometry (MS/MS) on the molecular ion to induce fragmentation and record the product ion spectrum.

• Data Analysis: Analyze the resulting mass spectra to identify the molecular ion and interpret the fragmentation pattern to confirm the structure of the compound.

Integrated Spectroscopic Analysis and Structural Confirmation

The convergence of data from these three spectroscopic techniques provides a high degree of confidence in the structural assignment of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

Workflow for Structural Elucidation:

Caption: Integrated workflow for structural elucidation.

Conclusion

This technical guide has presented a detailed, albeit predictive, spectroscopic characterization of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. By leveraging computational tools, we have provided a comprehensive interpretation of its expected NMR, IR, and Mass Spectrometry data. The provided tables of predicted chemical shifts, absorption frequencies, and mass-to-charge ratios, along with the detailed rationale for their interpretation, serve as a valuable resource for the scientific community. This document establishes a robust spectroscopic baseline that will aid in the experimental verification and quality control of this important heterocyclic amino acid, thereby facilitating its application in drug discovery and materials science.

References

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The Pyrazole Scaffold: A Privileged Core for Diverse Therapeutic Targeting

Introduction: The Enduring Versatility of the Pyrazole Moiety

The pyrazole ring, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in modern medicinal chemistry.[1][2] Its remarkable versatility, stemming from its unique electronic properties and ability to serve as a bioisostere for other aromatic systems, has cemented its status as a "privileged scaffold."[3][4] This designation is not merely academic; it is evidenced by the numerous FDA-approved drugs incorporating this motif, spanning a wide array of therapeutic areas including inflammation, cancer, and infectious diseases.[5][6][7] This guide provides an in-depth exploration of the key therapeutic targets of pyrazole derivatives, elucidating their mechanisms of action and providing a technical framework for researchers and drug development professionals. We will delve into the causality behind experimental choices and present self-validating protocols to underscore the scientific integrity of targeting strategies centered on this exceptional heterocyclic core.

I. Taming the Inflammatory Cascade: Pyrazole Derivatives as Cyclooxygenase (COX) Inhibitors

Mechanism of Action: Selective Inhibition of Prostaglandin Synthesis

Pyrazole derivatives have been exceptionally successful as selective COX-2 inhibitors.[8] The prototypical example is Celecoxib , a diaryl-substituted pyrazole that exhibits a high degree of selectivity for the COX-2 isoenzyme.[8][11] This selectivity is attributed to the larger and more accommodating active site of COX-2 compared to COX-1. The pyrazole core and its substituents are designed to fit snugly into this larger pocket, effectively blocking the entry of the arachidonic acid substrate and thereby inhibiting the synthesis of pro-inflammatory prostaglandins.[3]

Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay

This protocol outlines a common method to determine the inhibitory potency and selectivity of pyrazole derivatives against COX-1 and COX-2.

• Enzyme Preparation: Obtain purified ovine COX-1 and human recombinant COX-2 enzymes.

• Reaction Mixture: Prepare a reaction buffer containing Tris-HCl, hematin, and a suitable antioxidant (e.g., phenol).

• Inhibitor Incubation: Add varying concentrations of the test pyrazole compound to the reaction mixture and pre-incubate with the respective enzyme (COX-1 or COX-2) for a specified time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Initiation of Reaction: Initiate the enzymatic reaction by adding arachidonic acid, the natural substrate for COX enzymes.

• Quantification of Prostaglandin Production: After a set incubation period (e.g., 2 minutes), terminate the reaction and quantify the amount of prostaglandin E2 (PGE2) produced using a commercially available enzyme immunoassay (EIA) kit.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) for both COX-1 and COX-2. The selectivity index is then calculated as the ratio of IC50 (COX-1) / IC50 (COX-2).

Structure-Activity Relationship (SAR) Insights

Structure-activity relationship studies have been pivotal in the design of potent and selective COX-2 inhibitors.[8] Key findings indicate that:

• The presence of a sulfonamide or a similar acidic moiety on one of the phenyl rings is crucial for interacting with a specific hydrophilic side pocket in the COX-2 active site, a feature absent in COX-1.[9]

• The nature and position of substituents on the phenyl rings attached to the pyrazole core significantly influence both potency and selectivity.[11]

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Celecoxib	8.17	1.0	8.17	[11]
Compound 125a	>100	12.16	>8.22	[11]
Compound 125b	>100	10.74	>9.31	[11]

Table 1: In Vitro COX Inhibitory Activity of Selected Pyrazole Derivatives.

Caption: Inhibition of the COX-2 pathway by pyrazole derivatives.

II. Halting Uncontrolled Cell Growth: Pyrazoles in Cancer Therapy

The pyrazole scaffold is a prominent feature in a number of targeted anticancer agents, primarily due to its ability to inhibit various protein kinases that are often dysregulated in cancer.[12][13] These enzymes play a critical role in signal transduction pathways that control cell proliferation, survival, and angiogenesis.[14]

A. Targeting Receptor Tyrosine Kinases (RTKs)

RTKs are a family of cell surface receptors that, upon binding to their respective ligands, dimerize and autophosphorylate, initiating downstream signaling cascades.[12] Aberrant RTK activity is a common driver of tumorigenesis.

• Epidermal Growth Factor Receptor (EGFR): Overexpression or mutation of EGFR is prevalent in several cancers. Pyrazole derivatives have been developed as EGFR inhibitors, competing with ATP for binding to the kinase domain and thereby blocking downstream signaling.[15][16] One such derivative, compound C5, demonstrated potent EGFR inhibitory activity with an IC50 of 0.07 µM.[16]

• Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2): VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis. Pyrazole-based compounds have been designed to inhibit VEGFR-2 kinase activity, thus cutting off the tumor's blood supply.

Caption: General mechanism of RTK inhibition by pyrazole derivatives.

B. Modulating the Cell Cycle: Cyclin-Dependent Kinase (CDK) Inhibition

The cell cycle is a tightly regulated process orchestrated by cyclins and their catalytic partners, the cyclin-dependent kinases (CDKs).[17] Dysregulation of the cell cycle is a hallmark of cancer. Pyrazole-based compounds have shown promise as inhibitors of CDKs, particularly CDK2, leading to cell cycle arrest and apoptosis in cancer cells.[17]

Experimental Protocol: In Vitro Kinase Inhibition Assay (General)

This protocol provides a general framework for assessing the inhibitory activity of pyrazole derivatives against a specific protein kinase.

• Reagents: Obtain the purified recombinant kinase, its specific substrate (peptide or protein), and radiolabeled ATP (e.g., [γ-³²P]ATP).

• Reaction Setup: In a microtiter plate, combine the kinase, the test pyrazole compound at various concentrations, and the kinase reaction buffer.

• Initiation: Start the kinase reaction by adding the substrate and [γ-³²P]ATP.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a defined period.

• Termination and Detection: Stop the reaction and measure the incorporation of the radiolabel into the substrate. This can be done by spotting the reaction mixture onto a phosphocellulose membrane, washing away unincorporated [γ-³²P]ATP, and quantifying the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.

Pyrazole Derivative	Target Kinase	IC50	Cell Line	Reference
Compound 21	Aurora-A kinase	0.16 µM	HCT116	[18]
Compound 43	PI3 Kinase	0.25 µM	MCF7	[14]
Afuresertib	Akt1 kinase	0.08 nM (Ki)	-	[13]
Compound C5	EGFR	0.07 µM	-	[16]

Table 2: Anticancer Activity of Selected Pyrazole Derivatives against Various Kinases.

III. Combating Microbial Threats: Pyrazoles as Antimicrobial Agents

The rise of antimicrobial resistance necessitates the discovery of novel therapeutic agents. Pyrazole derivatives have emerged as a promising class of compounds with a broad spectrum of antibacterial and antifungal activities.[19][20][21]

Targeting Bacterial Type II Topoisomerases

One of the key mechanisms of action for antibacterial pyrazoles is the inhibition of bacterial type II topoisomerases, such as DNA gyrase and topoisomerase IV.[22] These enzymes are essential for bacterial DNA replication, transcription, and repair. By inhibiting these topoisomerases, pyrazole derivatives disrupt critical cellular processes, leading to bacterial cell death.[22]

Broad-Spectrum Antimicrobial Activity

Beyond topoisomerase inhibition, various pyrazole derivatives have demonstrated efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.[20][21] Some compounds have also exhibited significant antifungal activity.[19][23] The precise molecular targets for some of these broad-spectrum agents are still under investigation, but their efficacy highlights the potential of the pyrazole scaffold in developing new anti-infective therapies. For instance, certain pyrazole-thiazole hybrids have shown potent antimicrobial effects.[23]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Microorganism Preparation: Prepare a standardized inoculum of the test bacterium or fungus in a suitable broth medium.

• Serial Dilution: Perform a serial two-fold dilution of the test pyrazole compound in the broth medium in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well of the plate. Include positive (microbe, no compound) and negative (broth only) controls.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.

Conclusion: A Privileged Scaffold with a Promising Future

The pyrazole nucleus is undeniably a privileged scaffold in drug discovery, offering a versatile platform for the design of potent and selective therapeutic agents.[5][7] Its success in targeting key enzymes in inflammation, cancer, and infectious diseases underscores its enduring importance in medicinal chemistry.[8][12][19] The continued exploration of structure-activity relationships, coupled with advanced computational and experimental techniques, will undoubtedly unlock new therapeutic opportunities for this remarkable heterocyclic core. The in-depth understanding of the mechanisms of action and the application of robust experimental protocols, as outlined in this guide, will be instrumental in advancing the next generation of pyrazole-based medicines.

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An In-depth Technical Guide on the Core Mechanism of Action of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS 67809-62-5) is a unique heterocyclic compound built upon the privileged 3,5-dimethylpyrazole scaffold.[1][2] While direct pharmacological data on this specific molecule is not extensively documented in publicly accessible literature, its structural motifs are present in a wide array of biologically active agents.[3][4][5] This guide synthesizes information from structurally related pyrazole derivatives to propose a series of well-founded hypothetical mechanisms of action and provides a comprehensive framework for their experimental validation. By examining the established pharmacology of analogous compounds, we can infer potential biological targets and pathways for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, thereby creating a roadmap for future research and drug discovery efforts. This document is intended to serve as a foundational resource for researchers aiming to elucidate the pharmacological profile of this and similar pyrazole-based molecules.

Introduction: The Pyrazole Scaffold as a Privileged Structure in Medicinal Chemistry

The pyrazole ring system is a cornerstone of modern medicinal chemistry, with numerous approved drugs and clinical candidates featuring this heterocyclic core.[3][6] Its unique physicochemical properties, including the ability to act as both a hydrogen bond donor and acceptor, contribute to its versatility in binding to a diverse range of biological targets.[3] Marketed drugs containing the pyrazole moiety span a wide therapeutic spectrum, including anti-inflammatory agents like celecoxib, anticancer drugs such as crizotinib, and analgesics like difenamizole.[3][5][7]

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid combines three key structural features, each with known significance in bioactive molecules:

• A 3,5-dimethylpyrazole core: This substitution pattern is found in various biologically active compounds.[8][9]

• A 4-amino group (as part of the aminoacetic acid): Aminopyrazoles are recognized as important frameworks for ligands targeting enzymes like kinases and for agents with anticancer and anti-inflammatory properties.[10][11]

• An acetic acid moiety: This group can confer water solubility and may interact with specific binding pockets in target proteins, such as those that recognize amino acids or carboxylates.

Given the absence of direct mechanistic studies on Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, this guide will leverage a structure-activity relationship (SAR) approach. We will explore the most probable mechanisms of action by drawing parallels with well-characterized, structurally similar compounds.

Compound Profile: Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Property	Value	Source(s)
CAS Number	67809-62-5	[1][2]
Molecular Formula	C₇H₁₁N₃O₂	[1][2]
Molecular Weight	169.18 g/mol	[1][2]
Chemical Structure
SMILES String	O=C(O)C(N)C1=C(C)NN=C1C
InChI Key	LLUFIONGXCUZRI-UHFFFAOYSA-N

Hypothetical Mechanisms of Action Based on Structural Analogs

Based on the extensive literature on pyrazole derivatives, we can postulate several potential mechanisms of action for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

Anti-inflammatory and Analgesic Activity via COX Inhibition

A significant number of pyrazole-containing compounds exhibit potent anti-inflammatory and analgesic effects, most notably through the inhibition of cyclooxygenase (COX) enzymes.[7][12]

• Causality: The pyrazole ring can serve as a bioisostere for an aryl group, enhancing potency and improving physicochemical properties.[3] In many COX inhibitors, the pyrazole core helps to properly orient other functional groups within the enzyme's active site.

• Hypothesized Mechanism: Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid may act as a selective or non-selective COX-2 inhibitor. The acetic acid side chain could potentially interact with the polar residues in the COX active site, while the dimethylpyrazole core occupies a hydrophobic pocket.

Kinase Inhibition in Oncology and Inflammatory Diseases

The aminopyrazole scaffold is a well-established pharmacophore in the design of protein kinase inhibitors.[10] Kinases are crucial regulators of cellular signaling, and their dysregulation is a hallmark of cancer and many inflammatory conditions.

• Causality: The amino group on the pyrazole ring often forms a key hydrogen bond with the hinge region of the kinase ATP-binding pocket, a common feature of many kinase inhibitors.

• Hypothesized Mechanism: The compound could potentially inhibit various kinases, such as p38 MAP kinase, Bruton's tyrosine kinase (BTK), or cyclin-dependent kinases (CDKs), which are known targets for other aminopyrazole derivatives.[10][11] The specific kinase profile would depend on the overall shape and electronic properties of the molecule.

Caption: Hypothetical inhibition of the p38 MAPK signaling pathway.

Anticancer Activity via Antiproliferative Effects

Numerous pyrazole derivatives have demonstrated significant anticancer properties through various mechanisms, including the induction of apoptosis and cell cycle arrest.[8][13][14]

• Causality: The planar pyrazole ring can participate in π-π stacking interactions with aromatic residues in protein targets, while the various substituents can form hydrogen bonds and van der Waals interactions, leading to potent inhibition of cancer-related proteins.

• Hypothesized Mechanism: Beyond kinase inhibition, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid could exert antiproliferative effects by interfering with other cancer targets. The amino acid-like side chain might facilitate transport into cells or interact with enzymes involved in amino acid metabolism, which is often dysregulated in cancer.

Proposed Experimental Workflows for Target Validation

To investigate the hypothesized mechanisms of action, a systematic, multi-tiered experimental approach is recommended.

Tier 1: In Vitro Screening and Target Identification

The initial phase should focus on broad screening to identify the primary biological activity.

• Objective: To identify potential kinase targets.

• Methodology:

  • Synthesize or procure a sufficient quantity of high-purity Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

  • Submit the compound to a commercial kinase panel screening service (e.g., Eurofins, Reaction Biology) for testing against a panel of 100-400 kinases at a fixed concentration (e.g., 10 µM).

  • The assay typically measures the remaining kinase activity in the presence of the compound, often using a radiometric (³³P-ATP) or fluorescence-based method.

  • Results are expressed as a percentage of inhibition relative to a control (DMSO).

• Data Analysis: Identify "hits" as kinases that are inhibited by >50% or >75%.

• Objective: To determine if the compound inhibits COX enzymes.

• Methodology:

  • Utilize a commercially available COX inhibitor screening assay kit (e.g., from Cayman Chemical).

  • The assay measures the peroxidase activity of COX-1 and COX-2.

  • Prepare a dilution series of the test compound.

  • Incubate the respective enzyme (ovine or human recombinant COX-1/COX-2) with the compound.

  • Add arachidonic acid to initiate the reaction and measure the colorimetric or fluorescent product.

• Data Analysis: Calculate the IC₅₀ value for each isoform to determine potency and selectivity.

Caption: Tier 1 in vitro screening workflow.

Tier 2: Cellular Assays and Mechanism Elucidation

Once a primary activity is identified, cellular assays are crucial to confirm on-target activity and understand the downstream effects.

• Objective: To confirm target engagement in a cellular context (e.g., if a kinase hit is identified).

• Methodology:

  • Select a cell line known to have high activity of the target kinase.

  • Culture cells and treat with various concentrations of the test compound for a specified time.

  • Lyse the cells to extract total protein.

  • Perform SDS-PAGE to separate proteins by size, followed by transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for the phosphorylated form of the kinase's substrate.

  • Use a secondary antibody conjugated to HRP and a chemiluminescent substrate to visualize the bands.

  • Re-probe the membrane with an antibody for the total (phosphorylated and unphosphorylated) substrate protein as a loading control.

• Data Analysis: Quantify band intensity to determine the reduction in substrate phosphorylation as a function of compound concentration.

Data Interpretation and Future Directions

The results from the proposed workflows will guide the subsequent stages of research.

Potential Outcome	Interpretation	Next Steps
Selective COX-2 Inhibition (IC₅₀ < 1 µM)	The compound is a potential anti-inflammatory agent with a reduced risk of gastrointestinal side effects.	Proceed to in vivo models of inflammation (e.g., carrageenan-induced paw edema in rats). Conduct pharmacokinetic (PK) studies.
Potent Inhibition of a Specific Kinase (e.g., p38 MAPK)	The compound has potential as a targeted therapy for inflammatory diseases or specific cancers.	Confirm on-target activity in cells via Western blot. Assess selectivity against closely related kinases. Initiate lead optimization to improve potency and drug-like properties.
Broad Antiproliferative Activity in Cancer Cell Lines	The compound may have a cytotoxic mechanism of action or target a common pathway in cancer cell proliferation.	Perform cell cycle analysis (flow cytometry) and apoptosis assays (e.g., Annexin V staining) to elucidate the mechanism of cell death. Attempt to identify the molecular target via chemoproteomics.
No Significant Activity in Tier 1 Assays	The compound may target a novel pathway not covered by the initial screens, or it may require metabolic activation.	Consider broader phenotypic screens (e.g., high-content imaging). Investigate potential for pro-drug behavior.

Conclusion

While the specific mechanism of action for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid remains to be experimentally determined, its chemical structure provides a strong basis for forming testable hypotheses. The pyrazole core, combined with an aminopyrazole motif, strongly suggests potential activity as a COX inhibitor, a kinase inhibitor, or a general anticancer agent. The proposed experimental workflows provide a clear and logical path for researchers to systematically investigate these possibilities. Elucidating the mechanism of action of this compound will not only define its therapeutic potential but also contribute to the broader understanding of the structure-activity relationships that govern the diverse pharmacology of pyrazole-based molecules.

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The Pyrazole Core: A Historical and Synthetic Guide to a Privileged Scaffold in Medicinal Chemistry

Introduction: The Unassuming Heterocycle with Profound Impact

In the vast landscape of heterocyclic chemistry, the pyrazole nucleus, a simple five-membered ring with two adjacent nitrogen atoms, holds a position of exceptional significance.[1][2] Its discovery over a century ago unlocked a new frontier in synthetic chemistry and, more profoundly, laid the groundwork for the development of a multitude of therapeutic agents that have shaped modern medicine.[2][3][4] From the first synthetic analgesic to highly selective COX-2 inhibitors and agents targeting the endocannabinoid system, pyrazole-based compounds have demonstrated remarkable versatility and biological activity.[1][5][6]

This in-depth technical guide provides a comprehensive exploration of the discovery and history of pyrazole-based compounds. It is designed for researchers, scientists, and drug development professionals, offering not just a historical narrative, but also a deeper understanding of the causality behind synthetic choices and the evolution of this critical pharmacophore. We will delve into the seminal discovery by Ludwig Knorr, explore the foundational synthetic methodologies, and trace the trajectory of pyrazole's journey from a laboratory curiosity to a cornerstone of pharmaceutical development.

The Genesis of a Scaffold: Ludwig Knorr and the Dawn of Pyrazole Chemistry

The story of pyrazole begins in 1883 with the German chemist Ludwig Knorr.[7][8][9][10] In his pursuit of quinine-related compounds, Knorr conducted a condensation reaction between ethyl acetoacetate and phenylhydrazine.[5][7][11] This seminal experiment did not yield the expected quinoline derivative but instead produced a novel heterocyclic compound, 1-phenyl-3-methyl-5-pyrazolone, which he named antipyrine.[7][8][10][12] This discovery was not only the first synthesis of a pyrazole derivative but also marked the advent of the first synthetic analgesic and antipyretic drug, which gained widespread use before the rise of aspirin.[5][8][10]

The fundamental reaction pioneered by Knorr, now famously known as the Knorr pyrazole synthesis , remains a cornerstone of heterocyclic chemistry.[7][13][14] It involves the condensation of a β-ketoester with a hydrazine derivative, a versatile method that allows for the creation of a wide array of substituted pyrazoles.[7][13]

Visualizing the Core Structure

To appreciate the subsequent discussions on synthesis and applications, it is essential to understand the fundamental structure of the pyrazole ring.

Caption: General structure and numbering of the pyrazole ring.

Foundational Synthetic Methodologies: Building the Pyrazole Core

The versatility of the pyrazole scaffold stems from the numerous synthetic routes developed since its discovery. The choice of a particular method is often dictated by the desired substitution pattern and the availability of starting materials.

The Knorr Pyrazole Synthesis: The Classical Approach

The Knorr synthesis is a robust and widely used method for the preparation of pyrazoles and pyrazolones.[1][15] It typically involves the reaction of a 1,3-dicarbonyl compound with a hydrazine.[13][14] The reaction proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the pyrazole ring.[11]

This protocol is based on the original 1883 publication by Ludwig Knorr.[7]

Materials:

• Phenylhydrazine

• Ethyl acetoacetate

• Water bath

• Reaction vessel

• Separatory funnel

• Crystallization dish

Step-by-Step Procedure:

• Reaction Mixture Preparation: In a suitable reaction vessel, combine 100 g of phenylhydrazine with 125 g of ethyl acetoacetate.[7]

• Initial Condensation: Allow the mixture to stand at ambient temperature. An initial condensation reaction will occur, leading to the formation of an oily product and water.[7]

• Separation: Separate the formed water from the oily condensation product using a separatory funnel.

• Cyclization: Heat the oily product on a water bath for an extended period to induce cyclization.[7]

• Isolation and Purification: Upon cooling, the product will solidify. Collect the solid 1-phenyl-3-methyl-5-pyrazolone. For higher purity, recrystallization from a suitable solvent such as ethanol is recommended.[7]

Caption: Experimental workflow for the Knorr pyrazole synthesis.

Modern Synthetic Approaches: Expanding the Toolkit

While the Knorr synthesis remains highly relevant, numerous other methods have been developed to access diverse pyrazole derivatives. These include:

• Paal-Knorr Synthesis: This method is used for synthesizing substituted pyrroles, furans, and thiophenes from 1,4-dicarbonyl compounds.[16][17][18][19] While distinct from the Knorr pyrazole synthesis, it shares the principle of cyclocondensation.

• Reaction of α,β-Unsaturated Carbonyls with Hydrazines: This approach provides a route to pyrazolines, which can then be oxidized to pyrazoles.[15]

• 1,3-Dipolar Cycloadditions: Reactions of diazo compounds with alkynes offer a powerful and often regioselective method for constructing the pyrazole ring.[15]

• Multicomponent Reactions: Modern synthetic strategies often employ multicomponent reactions to construct complex pyrazole derivatives in a single step, improving efficiency and reducing waste.[20][21]

From Bench to Bedside: The Evolution of Pyrazole-Based Drugs

The initial discovery of antipyrine's analgesic properties was a serendipitous yet pivotal moment that launched the field of pyrazole-based medicinal chemistry.[5][8] Over the decades, chemists have rationally designed and synthesized a vast library of pyrazole derivatives, leading to the discovery of drugs with a wide range of therapeutic applications.[2][3][4][22]

Key Milestones in Pyrazole-Based Drug Discovery

The following table summarizes some of the most significant pyrazole-based drugs, highlighting the diverse biological targets that can be modulated by this versatile scaffold.

Drug (Brand Name)	Year of Discovery/Approval	Primary Therapeutic Application
Antipyrine (Phenazone)	1883	Analgesic and antipyretic
Phenylbutazone	1949	Nonsteroidal anti-inflammatory drug (NSAID)
Celecoxib (Celebrex)	1998	Selective COX-2 inhibitor for inflammation and pain[23]
Rimonabant (Acomplia)	2006 (Withdrawn)	Selective cannabinoid CB1 receptor antagonist for obesity[24][25]
Sildenafil (Viagra)	1998	PDE5 inhibitor for erectile dysfunction[4]
Ruxolitinib (Jakafi)	2011	Janus kinase (JAK) inhibitor for myelofibrosis[4]
Axitinib (Inlyta)	2012	Tyrosine kinase inhibitor for renal cell carcinoma[4]

Case Study: The Synthesis of Celecoxib

The development of Celecoxib (Celebrex) represents a landmark achievement in rational drug design, specifically targeting the COX-2 enzyme to reduce inflammation while minimizing gastrointestinal side effects associated with non-selective NSAIDs.[26] The synthesis of celecoxib typically involves a cyclocondensation reaction that forms the central pyrazole ring.[27]

A widely employed synthesis of celecoxib involves two main stages: a Claisen condensation followed by a cyclocondensation reaction.[27]

Materials:

• 4-Methylacetophenone

• Ethyl trifluoroacetate

• 4-Sulfamoylphenylhydrazine hydrochloride

• Ethanol

• Hydrochloric acid

Step-by-Step Procedure:

• Claisen Condensation: React 4-methylacetophenone with ethyl trifluoroacetate to form the 1,3-dione intermediate, 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione.[27]

• Cyclocondensation: The resulting dione is then reacted with 4-sulfamoylphenylhydrazine hydrochloride in a suitable solvent like ethanol.[26][27] This reaction, often catalyzed by acid, leads to the formation of the pyrazole ring and yields celecoxib.[26]

• Purification: The crude product is purified, typically by recrystallization, to obtain pure celecoxib.[26]

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Solubility Profile of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid: A Methodical Approach for Researchers

An In-Depth Technical Guide for the Pharmaceutical Sciences

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, a substituted pyrazole derivative bearing an amino acid moiety, presents a unique physicochemical profile. Its zwitterionic nature, combined with the aromatic pyrazole core, dictates a complex solubility behavior that is highly dependent on the solvent system and pH. This technical guide provides a comprehensive framework for researchers and drug development professionals to systematically determine and understand the solubility of this compound. We delve into the theoretical principles governing its solubility, provide a detailed, field-proven experimental protocol based on the gold-standard shake-flask method, and offer a structured approach to data analysis and presentation. The methodologies outlined herein are designed to ensure scientific rigor, reproducibility, and the generation of high-quality, reliable solubility data essential for pre-formulation studies and lead optimization.

Introduction to Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Chemical Identity and Structure

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a heterocyclic compound featuring a core 3,5-dimethylpyrazole ring substituted at the 4-position with an aminoacetic acid group. This unique structure confers both acidic and basic properties, classifying it as a non-standard amino acid.

• Chemical Name: Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

• CAS Number: 67809-62-5[1][2][3]

• Molecular Formula: C₇H₁₁N₃O₂[1][3]

• Molecular Weight: 169.18 g/mol [1][2][3]

• Structure:

  • A five-membered pyrazole ring with two adjacent nitrogen atoms.

  • Methyl groups at positions 3 and 5.

  • An acetic acid group at position 4, with an amino group on the alpha-carbon.

Physicochemical Characteristics & Significance

The solubility of this molecule is governed by the interplay of its distinct functional groups. The pyrazole ring and methyl groups contribute to its lipophilicity, while the amino and carboxylic acid groups provide hydrophilicity and pH-dependent ionization.[4][5] Pyrazole derivatives are a significant class of compounds in medicinal chemistry, forming the core of numerous drugs.[6][7] Understanding the solubility of this specific derivative is a critical first step in evaluating its potential as a drug candidate, as poor aqueous solubility can severely hinder absorption and bioavailability.[8][9]

Theoretical Principles of Solubility

The Influence of the Pyrazole Core

Generally, pyrazole and its derivatives exhibit moderate to good solubility in organic solvents such as ethanol, methanol, and acetone, while showing more limited solubility in water.[10][11] The solubility in organic media is driven by van der Waals forces and the ability of the pyrazole nitrogen atoms to act as hydrogen bond acceptors. Factors that influence the solubility of pyrazole derivatives include:

• Substituents: The nature of the groups on the pyrazole ring is crucial. Lipophilic groups decrease aqueous solubility, while polar groups can enhance it.[4]

• Crystal Structure: The energy required to overcome the crystal lattice forces directly impacts solubility. Polymorphism can lead to different solubility values for the same compound.[4]

• Intermolecular Forces: Strong intermolecular forces within the crystal, such as hydrogen bonding, can lead to lower solubility.[4]

The Critical Role of pH and Zwitterionic Nature

The presence of both a primary amine (a weak base) and a carboxylic acid (a weak acid) makes Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid a zwitterionic compound. Its solubility in aqueous media is therefore highly pH-dependent.[5][12]

• In Acidic Solution (Low pH): The amino group is protonated (-NH₃⁺), while the carboxylic acid remains largely protonated (-COOH). The molecule carries a net positive charge, and its salt form is typically more water-soluble.

• In Basic Solution (High pH): The carboxylic acid is deprotonated (-COO⁻), while the amino group is neutral (-NH₂). The molecule carries a net negative charge, and this salt form is also generally more water-soluble.

• At the Isoelectric Point (pI): At a specific intermediate pH, the molecule exists predominantly as a zwitterion (-NH₃⁺ and -COO⁻), with a net charge of zero. In this state, intermolecular electrostatic attractions are maximized, and solubility in polar solvents like water is typically at its minimum.[5]

This behavior underscores the necessity of determining solubility not just in pure water or organic solvents, but across a range of buffered aqueous solutions.

Standardized Protocol for Equilibrium Solubility Determination

To generate reliable and definitive solubility data, an equilibrium method is required. The saturation shake-flask method is the universally recognized "gold standard" for determining thermodynamic solubility due to its robustness and reliability.[13][14][15][16]

Experimental Workflow: Shake-Flask Method

The following diagram illustrates the logical flow of the shake-flask protocol, a self-validating system for achieving and measuring thermodynamic equilibrium.

Caption: Workflow for Equilibrium Solubility Determination.

Detailed Step-by-Step Protocol

Materials & Equipment:

• Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (solid powder)

• Glass vials with screw caps (e.g., 4 mL or 20 mL)

• Orbital shaker with temperature control

• Analytical balance

• Calibrated pipettes

• Centrifuge or syringe filters (e.g., 0.22 µm PTFE or PVDF)

• HPLC-UV or UV-Vis spectrophotometer

• Solvents (e.g., Water, pH buffers, Ethanol, Methanol, Acetonitrile, DMSO, Dichloromethane)

Procedure:

• Preparation of Solvent Systems: Prepare a range of solvents to be tested. For aqueous systems, use buffers at various pH values (e.g., pH 2.0, 5.0, 7.4, 9.0) to map the pH-solubility profile.

• Sample Preparation:

  • Weigh an amount of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid into a glass vial that is in clear excess of its expected solubility. A starting point of ~10 mg is common for a 1-2 mL solvent volume.

  • Expertise & Experience: Using a significant excess ensures that the solution becomes saturated and remains in equilibrium with the solid phase throughout the experiment.[13][15]

  • Accurately pipette a known volume of the chosen solvent into the vial.

  • Seal the vial tightly to prevent solvent evaporation. Prepare each solvent condition in triplicate for statistical validity.

• Equilibration:

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and moderate agitation speed.

  • Agitate the samples for at least 24 hours.

  • Trustworthiness: To ensure equilibrium has been reached, a time-point study is essential. This involves taking measurements at multiple times (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when consecutive measurements yield equivalent results (e.g., <5% variation).[14] For poorly soluble compounds, equilibration can take several days.[17]

• Phase Separation:

  • Stop agitation and allow the vials to stand at the experimental temperature for a short period to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant. Separate the liquid from the solid using one of two methods:

    • Centrifugation: Centrifuge the vial at high speed (e.g., 14,000 rpm for 15 minutes) and carefully collect the supernatant. This is preferred to avoid potential compound adsorption to filter membranes.[18]

    • Filtration: Use a syringe to draw the supernatant and pass it through a chemically compatible 0.22 µm filter into a clean analysis vial.

  • Expertise & Experience: When filtering, it is good practice to first rinse the filter with a small amount of the saturated solution to saturate any potential binding sites on the membrane, thus minimizing solute loss.[18]

• Analysis of Saturated Solution:

  • Immediately dilute the clear supernatant with a suitable mobile phase or solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of the dissolved compound using a validated analytical method, typically HPLC-UV or UV-Vis spectroscopy.[18][19] A calibration curve prepared with known concentrations of the compound is required for accurate quantification.

• Analysis of Residual Solid (Optional but Recommended):

  • After the experiment, the remaining solid can be recovered, dried, and analyzed by methods like X-ray diffraction (XRD) or Differential Scanning Calorimetry (DSC).[18]

  • Trustworthiness: This step is crucial as it verifies that the compound did not undergo a polymorphic transformation or solvation during the equilibration process, which would result in a different, and potentially misleading, solubility value.

Data Analysis and Presentation

Quantitative solubility data should be organized systematically to allow for clear interpretation and comparison across different solvent conditions.

Tabulating Solubility Data

Summarize all experimental results in a comprehensive table. This format provides an at-a-glance overview of the compound's behavior in various media.

Solvent	Solvent Class	Temperature (°C)	pH (Aqueous Only)	Measured Solubility (mg/mL)	Molar Solubility (mol/L)	Observations
Deionized Water	Polar Protic	25	Measure final pH	Experimental Value	Calculated Value	e.g., Colorless solution
PBS Buffer	Polar Protic	25	7.4	Experimental Value	Calculated Value
0.1 M HCl	Polar Protic	25	~1.0	Experimental Value	Calculated Value
0.1 M NaOH	Polar Protic	25	~13.0	Experimental Value	Calculated Value
Ethanol	Polar Protic	25	N/A	Experimental Value	Calculated Value
Methanol	Polar Protic	25	N/A	Experimental Value	Calculated Value
Acetone	Polar Aprotic	25	N/A	Experimental Value	Calculated Value
Acetonitrile	Polar Aprotic	25	N/A	Experimental Value	Calculated Value
DMSO	Polar Aprotic	25	N/A	Experimental Value	Calculated Value
Dichloromethane	Nonpolar	25	N/A	Experimental Value	Calculated Value

Conclusion

The solubility of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a multifaceted property governed by its pyrazole core and zwitterionic amino acid side chain. A simple solubility value in a single solvent is insufficient to characterize this compound. A systematic investigation using the robust shake-flask method across a spectrum of organic solvents and aqueous buffers of varying pH is required. By following the detailed, self-validating protocol described in this guide, researchers can generate high-quality, reliable data. This information is foundational for all subsequent stages of drug development, from informing formulation strategies and predicting bioavailability to ensuring the accuracy of in vitro screening assays.

References

• XIONG Jing, ZHANG Tao, XU Ming-zhe, JIN Shao-hong. (2019). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Chinese Pharmaceutical Journal, 54(16): 1349-1354. [Link]

• Solubility of Things. (n.d.). Pyrazole. Retrieved from [Link]

• Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. In Toxicity and Drug Testing. InTech. Retrieved from [Link]

• Avdeef, A. (2015). Suggested Improvements for Measurement of Equilibrium Solubility-pH of Ionizable Drugs. ADMET & DMPK, 3(2), 84-109.
• USP. (n.d.). 1236 SOLUBILITY MEASUREMENTS.

• Baka, E. (2011). [Good laboratory practice of equilibrium solubility measurement]. Acta Pharmaceutica Hungarica, 81(1), 18-28. Retrieved from [Link]

• Various Authors. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically? ResearchGate. Retrieved from [Link]

• Marques, M. R. C., et al. (2017). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies.
• Bergström, C. A. S. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Austin Journal of Analytical and Pharmaceutical Chemistry, 1(1).

• Persson, E. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Retrieved from [Link]

• Box, K. J., et al. (2019). A review of methods for solubility determination in biopharmaceutical drug characterisation. Journal of Pharmaceutical and Biomedical Analysis, 45(11), 1-25.

• SlideShare. (n.d.). solubility experimental methods.pptx. Retrieved from [Link]

• Patil, A. R., et al. (2025). Solubility studies of the synthesized compounds in different solvents.

• protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]

• Loftsson, T., et al. (2016). Determination of aqueous solubility by heating and equilibration: A technical note. AAPS Open, 2(1), 5.

• LookChem. (n.d.). Exploring Chemical Properties and Applications of 1H-Pyrazole Derivatives. Retrieved from [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems.
• Al-Warhi, T., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(3), 743-780.

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. Retrieved from [Link]

• Damavarapu, R. (2018). solubility report of 3-(5-amino-1,2,4-oxadiazol-3-yl)-4-nitro. DTIC.
• Sharma, Y. (n.d.). (Pyrazol-4-yl)aceticyl)
• Al-Abdullah, E. S., et al. (2022). Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. Molecules, 27(19), 6296.
• ResearchGate. (2025).
• Elnagdi, M. H., et al. (n.d.). Studies on 3,5-Diamino Pyrazoles: Chemical Behavior of 4-Phenylazo-3,5-diaminopyrazoles.

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thermal stability and decomposition of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

An In-Depth Technical Guide to the Thermal Stability and Decomposition of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for evaluating the thermal stability and decomposition profile of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS 67809-62-5)[1][2][3]. While specific experimental data for this compound is not extensively published, this document, grounded in established principles of thermal analysis and the known behavior of related pyrazole and amino acid derivatives, offers a predictive and methodological approach. We will explore the theoretical underpinnings of its stability, detail rigorous experimental protocols for its characterization using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), and propose potential decomposition pathways. This guide is designed to equip researchers in pharmaceutical development and materials science with the necessary tools to thoroughly assess the thermal properties of this and similar heterocyclic compounds, a critical step in ensuring drug product safety, efficacy, and stability.

Introduction: The Significance of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a substituted pyrazole derivative featuring both an amino acid moiety and a heterocyclic core. The pyrazole ring is a privileged scaffold in medicinal chemistry, found in a variety of approved drugs due to its wide range of biological activities[4][5]. The presence of the aminoacetic acid side chain introduces a key pharmacophore, suggesting its potential as a building block for novel peptide mimics or as a ligand for various biological targets.

Understanding the thermal stability of such an Active Pharmaceutical Ingredient (API) candidate is paramount. Thermal decomposition is a critical factor influencing storage, formulation, processing conditions, and ultimately, the safety and efficacy of the final drug product[6][7]. This guide provides the scientific rationale and practical protocols to establish a robust thermal profile for this molecule.

Theoretical Considerations for Thermal Stability

The thermal behavior of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is dictated by the interplay of its constituent functional groups: the pyrazole ring, the carboxylic acid, the primary amine, and the methyl groups.

• Pyrazole Ring: The pyrazole ring itself is a relatively stable aromatic heterocycle. However, its decomposition can be initiated by the cleavage of N-N or C-N bonds, potentially leading to the elimination of nitrogen gas (N₂) or other small nitrogen-containing fragments, a known decomposition channel for some pyrazole energetic materials[8].

• Amino Acid Moiety: The α-amino acid side chain is a primary site for thermal decomposition. Carboxylic acids are known to undergo decarboxylation (loss of CO₂) upon heating. The presence of the adjacent amino group can influence this process.

• Intermolecular Interactions: The molecule's ability to form intermolecular hydrogen bonds via its carboxylic acid and amino groups will significantly impact its melting point and the energy required to initiate decomposition.

Based on these features, we can anticipate a multi-stage decomposition process, likely beginning with transformations in the amino acid side chain (e.g., decarboxylation) followed by the eventual breakdown of the heterocyclic ring at higher temperatures.

Methodologies for Comprehensive Thermal Analysis

To experimentally determine the thermal profile, a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is essential.[9][10][11] These techniques provide complementary information on mass changes and energetic transitions, respectively.

Experimental Workflow

The overall workflow for a comprehensive thermal analysis is depicted below. For enhanced insight, coupling the TGA instrument to a mass spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR) is highly recommended for evolved gas analysis (EGA).

Caption: Workflow for Thermal Stability Assessment.

Protocol 1: Thermogravimetric Analysis (TGA)

This protocol is designed to quantify the mass loss of the compound as a function of temperature.

Objective: To determine the onset temperature of decomposition and identify distinct decomposition stages.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Place 3-5 mg of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid into a clean, tared ceramic or platinum TGA pan.

• Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 50-100 mL/min to provide an inert atmosphere. An inert atmosphere is crucial to prevent oxidative decomposition, which might not be relevant to storage conditions in sealed containers.[6]

• Temperature Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min. A rate of 10 °C/min is a standard practice that provides a good balance between resolution and experimental time.

• Data Analysis: Record the mass loss (%) versus temperature (°C). The first derivative of this curve (DTG) helps to precisely identify the temperatures of maximum decomposition rates.[10]

Protocol 2: Differential Scanning Calorimetry (DSC)

This protocol measures the heat flow into or out of the sample relative to a reference, identifying thermal events.

Objective: To determine the melting point, enthalpy of fusion, and the temperature and enthalpy of decomposition.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Hermetically seal 2-4 mg of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in an aluminum DSC pan. A hermetic seal is essential to contain any evolved volatiles and prevent mass loss during melting.

• Atmosphere: Maintain a nitrogen purge of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at 30 °C for 3 minutes.

  • Ramp the temperature from 30 °C to a temperature beyond the final decomposition event observed in TGA (e.g., 400 °C) at a heating rate of 10 °C/min.

• Data Analysis: Plot the heat flow (mW) versus temperature (°C). Identify endothermic events (e.g., melting) and exothermic events (e.g., decomposition). Integrate the peak areas to determine the enthalpy of these transitions.[12][13]

Interpretation of Expected Thermal Events & Data

By correlating the data from TGA and DSC, a detailed picture of the thermal behavior emerges. The following table outlines a hypothetical, yet scientifically plausible, series of events for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

Temperature Range (°C)	TGA Observation (Mass Loss)	DSC Observation (Heat Flow)	Predicted Physicochemical Event
~150 - 200	No significant mass loss	Sharp endotherm	Melting of the crystalline solid
~200 - 250	~26.6% mass loss	Endotherm or Exotherm	Decarboxylation: Loss of CO₂ from the acetic acid moiety (Calculated mass of CO₂ is 44.01 g/mol , which is ~26.0% of the total mass of 169.18 g/mol )
~250 - 350	Further significant mass loss	Complex exothermic peaks	Ring Cleavage & Fragmentation: Decomposition of the pyrazole ring and loss of the amino and methyl groups. Potential evolved gases include NH₃, HCN, and hydrocarbon fragments.
> 350	Stable residual mass	Minimal heat flow	Formation of a carbonaceous residue

Note: The exothermic or endothermic nature of decomposition can be complex. While breaking bonds requires energy (endothermic), the formation of new, more stable small molecule products (like CO₂ and N₂) is often highly exothermic.

Predicted Decomposition Pathways

Based on the structure and known chemistry of related compounds, several decomposition pathways can be postulated. The initial and most likely event is the decarboxylation of the side chain. Subsequent decomposition could involve the pyrazole ring.

Caption: Plausible decomposition pathway for the title compound.

Pathway Elucidation:

• Decarboxylation: The most labile part of the molecule under thermal stress is likely the carboxylic acid group. Its loss as carbon dioxide would be a primary decomposition step, resulting in 4-(aminomethyl)-3,5-dimethyl-1H-pyrazole.

• Ring Fragmentation: At higher temperatures, the resulting aminomethyl pyrazole intermediate would undergo further decomposition. This could involve N-N bond cleavage within the pyrazole ring to release N₂, or more complex fragmentation to yield species like ammonia (NH₃), hydrogen cyanide (HCN), and various hydrocarbon radicals.[8][14]

Evolved gas analysis (TGA-MS/FTIR) would be instrumental in confirming this proposed sequence by detecting the evolution of CO₂ at the first stage of mass loss, followed by nitrogen-containing fragments at higher temperatures.

Conclusion

This guide presents a robust, scientifically-grounded strategy for the comprehensive thermal analysis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. By employing a synergistic combination of TGA and DSC, researchers can determine critical stability parameters such as the melting point and decomposition onset temperature. The proposed protocols and predictive interpretations serve as a blueprint for obtaining reliable and reproducible data essential for the development of safe and stable pharmaceutical formulations. The insights gained from such studies are indispensable for making informed decisions throughout the drug development lifecycle, from lead optimization to final product manufacturing.

References

• Simultaneous thermal analysis for the characterization of active pharmaceutical ingredients. NETZSCH-Gerätebau GmbH.

• Zhu, S., et al. (2021). Comparative Quantum Chemistry Study on the Unimolecular Decomposition Channels of Pyrazole and Imidazole Energetic Materials. ACS Publications. [Link]

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• Thermal Analysis in the Pharmaceutical Industry. TA Instruments. [Link]

• Roux, M. V., et al. (2011). Thermophysical Study of Several α- and β-Amino Acid Derivatives by Differential Scanning Calorimetry (DSC). Journal of Chemical & Engineering Data, 56(10), 3807–3812. [Link]

• Muller-Schulte, D. (1978). Application of differential scanning calorimetry to the characterization of biochemical compounds. Part I. Some amino acids and model peptides. South African Journal of Chemistry, 31(3), 77-80. [Link]

• The Role of Thermal Analysis in Pharmaceutical Testing and R&D. AZoM. [Link]

• Dalinger, I., et al. (2010). Chemistry and thermal decomposition of trinitropyrazoles. Journal of Thermal Analysis and Calorimetry, 105(2), 527-536. [Link]

• Jasinski, R., et al. (2021). Experimental and Theoretical Mechanistic Study on the Thermal Decomposition of 3,3-diphenyl-4-(trichloromethyl)-5-nitropyrazoline. Molecules, 26(5), 1364. [Link]

• Synthesis and thermal behaviors of 4-amino-3,5-dinitro-1H-pyrazole. ResearchGate. [Link]

• Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. Alichem. [Link]

• Klapötke, T. M., et al. (2020). Combining Performance with Thermal Stability: Synthesis and Characterization of 5-(3,5-Dinitro-1H-pyrazol-4-yl)-1H-tetrazole and its Energetic Derivatives. Zeitschrift für anorganische und allgemeine Chemie, 646(18), 1276-1285. [Link]

• Sharma, V., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

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Protocols & Analytical Methods

Application Notes and Experimental Protocols for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Introduction: Unveiling the Potential of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

The pyrazole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide array of biological activities, including anti-inflammatory, anticancer, and selective enzyme inhibition properties.[1] Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (herein referred to as Compound X for brevity) is a small molecule featuring this core structure. Its therapeutic potential is currently under exploration, with a particular interest in its activity as a modulator of cellular signaling pathways.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the experimental protocols for evaluating the biological activity of Compound X. The protocols detailed below are designed to be robust and self-validating, focusing on two key aspects of early-stage drug discovery: target-based enzyme inhibition and cell-based viability/cytotoxicity. While these protocols are broadly applicable, they are presented here in the context of assessing Compound X as a potential kinase inhibitor, a common therapeutic target for pyrazole-containing molecules.[1][2]

Physicochemical Properties of Compound X

A foundational understanding of the test article's properties is critical for accurate and reproducible assay results.

Property	Value	Source
CAS Number	67809-62-5	[3][4][5]
Molecular Formula	C₇H₁₁N₃O₂	[3][4][5]
Molecular Weight	169.18 g/mol	[3][4][5]
Form	Solid	[4]

I. In Vitro Enzyme Inhibition Assay: Kinase Activity

The first step in characterizing a potential enzyme inhibitor is to determine its direct effect on the purified enzyme in a cell-free system. This protocol describes a generic kinase assay that can be adapted for various kinases. The principle involves quantifying the amount of phosphorylated substrate produced by the kinase in the presence and absence of Compound X.

Causality Behind Experimental Choices

• Choice of Assay Format: A luminescence-based assay that measures ATP consumption (as kinase activity depletes ATP) is chosen for its high sensitivity and broad applicability across different kinases.

• Controls: Including positive and negative controls is essential for validating the assay's performance. A known inhibitor for the target kinase serves as a positive control, while a vehicle control (e.g., DMSO) establishes the baseline enzyme activity.

• Dose-Response Curve: Testing a range of Compound X concentrations is crucial for determining the half-maximal inhibitory concentration (IC₅₀), a key measure of inhibitor potency.[6]

Experimental Workflow: Kinase Inhibition Assay

Caption: Workflow for the in vitro kinase inhibition assay.

Detailed Protocol: Kinase Inhibition Assay

Materials:

• Purified kinase of interest

• Kinase substrate (peptide or protein)

• ATP (Adenosine 5'-triphosphate)

• Compound X

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Known kinase inhibitor (positive control)

• DMSO (vehicle)

• Luminescent kinase activity assay kit (e.g., Kinase-Glo® Luminescent Kinase Assay, Promega)

• White, opaque 96-well plates

• Multichannel pipette

• Plate reader with luminescence detection capabilities

Procedure:

• Compound X Preparation:

  • Prepare a 10 mM stock solution of Compound X in 100% DMSO.

  • Perform serial dilutions in DMSO to create a range of concentrations (e.g., from 10 mM to 100 nM).

  • Further dilute these stocks 1:100 in kinase assay buffer to create the final working solutions. The final DMSO concentration in the assay should not exceed 1%.

• Assay Plate Setup:

  • Add 5 µL of the diluted Compound X solutions to the appropriate wells of a 96-well plate.

  • For the positive control, add 5 µL of a known kinase inhibitor at its IC₅₀ concentration.

  • For the negative (vehicle) control, add 5 µL of 1% DMSO in kinase assay buffer.

  • For the blank (no enzyme) control, add 5 µL of 1% DMSO in kinase assay buffer.

• Enzyme and Substrate Addition:

  • Prepare a solution of the kinase in kinase assay buffer. Add 10 µL of this solution to all wells except the blank wells.

  • Incubate the plate at room temperature for 15 minutes to allow for inhibitor-enzyme binding.

• Initiation of Kinase Reaction:

  • Prepare a solution containing the kinase substrate and ATP in kinase assay buffer. The ATP concentration should ideally be at or below the Kₘ for the specific kinase to sensitively detect competitive inhibitors.[7]

  • Add 10 µL of the ATP/substrate solution to all wells to start the reaction.

  • Incubate the plate at 37°C for 60 minutes. Optimize the incubation time to ensure the reaction is in the linear range.

• Signal Detection:

  • Equilibrate the plate and the detection reagent to room temperature.

  • Add 25 µL of the luminescent detection reagent to each well.

  • Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

  • Read the luminescence on a compatible plate reader.

Data Analysis and Interpretation

• Calculate Percent Inhibition:

  • Subtract the average blank signal from all other measurements.

  • Calculate the percent inhibition for each concentration of Compound X using the following formula: % Inhibition = 100 * (1 - (Signal_CompoundX - Signal_Blank) / (Signal_Vehicle - Signal_Blank))

• Determine IC₅₀:

  • Plot the percent inhibition against the logarithm of Compound X concentration.

  • Fit the data to a four-parameter logistic (4PL) curve to determine the IC₅₀ value.

Parameter	Hypothetical Value	Description
IC₅₀ of Compound X	5.2 µM	Concentration of Compound X that inhibits 50% of the kinase activity.
Positive Control IC₅₀	Matches known value ± 0.5 log	Validates assay performance.
Z'-factor	> 0.5	Indicates a robust and reliable assay.

II. Cell-Based Assay: Viability and Cytotoxicity

While an in vitro assay confirms direct target engagement, a cell-based assay is crucial to understand a compound's effect in a more biologically relevant context.[8] This protocol assesses the impact of Compound X on the viability and proliferation of a cancer cell line that is dependent on the kinase targeted in the in vitro assay.

Causality Behind Experimental Choices

• Cell Line Selection: Choose a cell line where the target kinase is known to be a key driver of proliferation or survival. This provides a clear link between the intended molecular target and the cellular phenotype.[8]

• Seeding Density: Optimizing the cell seeding density is critical. Too few cells will result in a weak signal, while too many can lead to overgrowth and nutrient depletion, confounding the results.[8]

• Assay Endpoint: An ATP-based viability assay (e.g., CellTiter-Glo®) is used. The intracellular ATP level is a strong indicator of metabolic activity and cell viability. A decrease in ATP suggests either cytotoxic or cytostatic effects.

Experimental Workflow: Cell-Based Viability Assay

Caption: Workflow for the cell-based viability assay.

Detailed Protocol: Cell-Based Viability Assay

Materials:

• Selected cancer cell line

• Complete cell culture medium (e.g., DMEM + 10% FBS + 1% Penicillin-Streptomycin)

• Compound X

• Positive control (e.g., Staurosporine or a known inhibitor of the target kinase)

• DMSO (vehicle)

• Luminescent cell viability assay kit (e.g., CellTiter-Glo® Luminescent Cell Viability Assay, Promega)

• Clear-bottom, white-walled 96-well plates

• CO₂ incubator (37°C, 5% CO₂)

• Multichannel pipette

• Plate reader with luminescence detection capabilities

Procedure:

• Cell Plating:

  • Culture cells using standard aseptic techniques. Ensure cells are in the logarithmic growth phase and have high viability (>95%).[8]

  • Trypsinize, harvest, and count the cells.

  • Dilute the cells in complete medium to the predetermined optimal seeding density.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours to allow the cells to attach and resume growth.

• Compound Treatment:

  • Prepare a 2X concentrated serial dilution series of Compound X in complete medium from a 10 mM DMSO stock.

  • Carefully remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells.

  • Include wells for vehicle control (medium with the same final concentration of DMSO) and a positive control.

  • Incubate the plate for 72 hours. This duration allows for multiple cell doublings and for the effects of the compound to manifest.

• Signal Detection:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent directly to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read the luminescence on a plate reader.

Data Analysis and Interpretation

• Calculate Percent Viability:

  • Subtract the average background signal (from wells with medium but no cells) from all measurements.

  • Calculate the percent viability for each concentration of Compound X relative to the vehicle-treated cells: % Viability = 100 * (Signal_CompoundX / Signal_Vehicle)

• Determine GI₅₀:

  • Plot the percent viability against the logarithm of Compound X concentration.

  • Fit the data to a four-parameter logistic (4PL) curve to determine the GI₅₀ (concentration for 50% growth inhibition).

Parameter	Hypothetical Value	Description
GI₅₀ of Compound X	15.8 µM	Concentration of Compound X that inhibits cell growth by 50%.
Positive Control GI₅₀	Matches expected range	Validates cell line response.
Signal-to-Background Ratio	> 10	Ensures a clear assay window.

Conclusion and Future Directions

These protocols provide a robust framework for the initial characterization of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. A potent IC₅₀ in the biochemical assay coupled with a corresponding GI₅₀ in a relevant cell line would suggest that Compound X is a promising candidate for further investigation.

Subsequent studies should aim to:

• Determine the mode of inhibition (e.g., competitive, non-competitive) through kinetic studies.[7]

• Assess selectivity by screening Compound X against a panel of other kinases.

• Confirm on-target activity in cells using techniques like Western blotting to measure the phosphorylation of downstream substrates of the target kinase.

By following these detailed protocols and considering the underlying scientific principles, researchers can generate high-quality, reproducible data to effectively evaluate the therapeutic potential of novel small molecules like Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

References

• Biocompare. (2018). Ten Tips for Optimizing Cell-Based Assays. [Link]

• Technology Networks. (2020). 10 Tips for Successful Development of Cell Culture Assays. [Link]

• Marin Biologic Laboratories. Optimizing Your Cell Based Assay Performance Key Strategies. [Link]

• Promega Connections. (2011). Considerations for Successful Cell-Based Assays I: Choosing Your Cells. [Link]

• Global Bioanalysis Consortium. (2013). Small Molecule Specific Run Acceptance, Specific Assay Operation, and Chromatographic Run Quality Assessment. [Link]

• Edmondson, S., et al. (2014). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. [Link]

• Dong, M. W. (2021). Bioanalysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 1: An Overview. [Link]

• Tecan. How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. [Link]

• Sartorius. QC BioAssays and Serial Dilution Guide. [Link]

• National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes. [Link]

• PLA 3.0 Knowledge Center. Basic bioassay protocol. [Link]

• Vitale, P., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. [Link]

• MDPI. Design, Synthesis and Biological Evaluation of Novel Small Molecules as Multi-target Enzyme Inhibitors. [Link]

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The Versatile Scaffold: Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in Modern Medicinal Chemistry

Introduction: The Pyrazole Moiety as a Privileged Structure in Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its remarkable versatility and presence in numerous biologically active compounds.[1][2] Its unique electronic properties and ability to engage in various non-covalent interactions have made it a favored building block in the design of therapeutic agents across a wide range of disease areas, including cancer, inflammation, and infectious diseases.[3][4] Among the diverse family of pyrazole-containing molecules, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid stands out as a particularly valuable synthon for the development of highly specific and potent drug candidates.

This technical guide provides an in-depth exploration of the applications of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in medicinal chemistry. We will delve into its synthesis, its strategic use in the design of kinase inhibitors, and provide detailed protocols for its incorporation into novel chemical entities. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the potential of this versatile scaffold in their own discovery programs.

Core Attributes of the Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid Scaffold

The power of this scaffold lies in the strategic placement of three key functional groups: the pyrazole ring itself, a primary amino group at the 4-position, and an acetic acid moiety. This trifecta of functionalities provides a rich platform for chemical elaboration and interaction with biological targets.

• The Pyrazole Core: The 3,5-dimethyl-1H-pyrazole ring serves as a rigid and chemically stable core. The two nitrogen atoms can act as hydrogen bond acceptors, while the C-H groups can participate in hydrophobic interactions. The methyl groups at positions 3 and 5 provide steric bulk and can be important for tuning selectivity and pharmacokinetic properties.

• The 4-Amino Group: This primary amine is a critical feature, often acting as a "hinge-binder" in the ATP-binding pocket of protein kinases.[5] It can form crucial hydrogen bonds with the backbone of the kinase hinge region, mimicking the interactions of the adenine portion of ATP. This provides a strong anchoring point for the inhibitor, leading to high potency.

• The Acetic Acid Moiety: The carboxylic acid group offers a versatile handle for a wide array of chemical modifications. It can be readily converted into amides, esters, and other functional groups, allowing for the exploration of structure-activity relationships (SAR) and the optimization of physicochemical properties such as solubility and cell permeability.

Application in Kinase Inhibitor Design: A Case Study Targeting JNK3

The c-Jun N-terminal kinases (JNKs) are members of the mitogen-activated protein kinase (MAPK) family and are implicated in a variety of inflammatory diseases and neurodegenerative disorders. JNK3, in particular, is predominantly expressed in the brain and represents an attractive target for therapeutic intervention.[6] Aminopyrazole-based scaffolds have shown significant promise as potent and selective inhibitors of JNK3.[6][7]

The Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid scaffold is an ideal starting point for the design of JNK3 inhibitors. The 4-amino group can engage with the hinge region of the kinase, while the acetic acid moiety can be functionalized to occupy the solvent-exposed region of the ATP-binding pocket, allowing for the introduction of various substituents to enhance potency and selectivity.

Below is a detailed workflow for the synthesis of the scaffold and its elaboration into a hypothetical library of JNK3 inhibitors.

Experimental Protocols

Part 1: Synthesis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Workflow for the Synthesis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Caption: Proposed synthetic workflow for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

Protocol 1.1: Synthesis of tert-butyl (3,5-dimethyl-1H-pyrazol-4-yl)carbamate (Intermediate 1)

• Materials:

  • 4-Amino-3,5-dimethylpyrazole

  • Di-tert-butyl dicarbonate (Boc)₂O

  • Triethylamine (TEA)

  • Dichloromethane (DCM)

  • Standard laboratory glassware, magnetic stirrer

• Procedure:

  • Dissolve 4-amino-3,5-dimethylpyrazole (1.0 eq) in DCM.

  • Add TEA (1.2 eq) to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of (Boc)₂O (1.1 eq) in DCM.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford Intermediate 1 .

Protocol 1.2: Synthesis of tert-butyl (4-(carboxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl)carbamate (Intermediate 2)

This step is proposed based on a two-step sequence involving a Vilsmeier-Haack formylation followed by oxidation.

• Materials:

  • Intermediate 1

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • Sodium chlorite (NaClO₂)

  • Resorcinol

  • Standard laboratory glassware, magnetic stirrer

• Procedure (Vilsmeier-Haack Formylation):

  • In a flame-dried flask, cool DMF to 0 °C.

  • Slowly add POCl₃ (3.0 eq) and stir for 30 minutes to form the Vilsmeier reagent.

  • Add a solution of Intermediate 1 (1.0 eq) in DMF.

  • Heat the reaction mixture to 60-80 °C for 4-6 hours.

  • Cool the reaction and pour it onto crushed ice.

  • Neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry, and concentrate to yield the crude aldehyde.

• Procedure (Oxidation):

  • Dissolve the crude aldehyde in a mixture of t-butanol and water.

  • Add resorcinol (1.0 eq) as a scavenger.

  • Add sodium chlorite (3.0 eq) portion-wise at room temperature.

  • Stir for 12-16 hours.

  • Quench the reaction with a solution of sodium sulfite.

  • Acidify the mixture with 1M HCl and extract with ethyl acetate.

  • Dry the organic layer and concentrate to obtain crude Intermediate 2 .

Protocol 1.3: Synthesis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (Final Product)

• Materials:

  • Intermediate 2

  • Trifluoroacetic acid (TFA) or 4M HCl in dioxane

  • Dichloromethane (DCM)

  • Standard laboratory glassware, magnetic stirrer

• Procedure:

  • Dissolve Intermediate 2 in DCM.

  • Add an excess of TFA or 4M HCl in dioxane.

  • Stir at room temperature for 2-4 hours.

  • Monitor the deprotection by TLC.

  • Upon completion, remove the solvent and excess acid under reduced pressure.

  • Triturate the residue with diethyl ether to precipitate the product.

  • Filter and dry the solid to obtain Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid .

Part 2: Elaboration into a Hypothetical JNK3 Inhibitor Library

The synthesized scaffold can be readily elaborated into a library of potential JNK3 inhibitors through amide coupling at the carboxylic acid and N-arylation or alkylation at the pyrazole nitrogen.

Workflow for JNK3 Inhibitor Synthesis

Caption: Synthetic workflow for a hypothetical JNK3 inhibitor library.

Protocol 2.1: Amide Coupling

• Materials:

  • Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

  • A diverse set of primary and secondary amines (R-NH₂)

  • HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or other peptide coupling reagent

  • N,N-Diisopropylethylamine (DIPEA)

  • N,N-Dimethylformamide (DMF)

  • Standard laboratory glassware, magnetic stirrer

• Procedure:

  • In a reaction vial, dissolve Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (1.0 eq) in DMF.

  • Add HATU (1.2 eq) and DIPEA (2.0 eq).

  • Stir for 15 minutes at room temperature.

  • Add the desired amine (1.1 eq).

  • Stir at room temperature for 4-12 hours.

  • Monitor the reaction by LC-MS.

  • Upon completion, dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer and concentrate.

  • Purify by preparative HPLC to obtain the desired amide.

Protocol 2.2: N-Arylation (Suzuki Coupling)

This protocol assumes prior conversion of the pyrazole to a suitable boronic ester or halide.

• Materials:

  • The amide product from Protocol 2.1 (with a suitable leaving group on the pyrazole nitrogen if necessary)

  • A diverse set of aryl boronic acids (R'-B(OH)₂)

  • Palladium catalyst (e.g., Pd(PPh₃)₄)

  • Base (e.g., K₂CO₃)

  • Solvent (e.g., Dioxane/water mixture)

  • Standard laboratory glassware, magnetic stirrer, inert atmosphere setup

• Procedure:

  • To a degassed solution of the pyrazole amide (1.0 eq) and aryl boronic acid (1.5 eq) in dioxane/water, add the palladium catalyst (0.1 eq) and base (2.0 eq).

  • Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-100 °C for 6-12 hours.

  • Monitor the reaction by LC-MS.

  • Cool the reaction, dilute with ethyl acetate, and filter through celite.

  • Wash the filtrate with water and brine.

  • Dry the organic layer and concentrate.

  • Purify by column chromatography or preparative HPLC.

Part 3: In Vitro Kinase Assay

The synthesized compounds should be evaluated for their ability to inhibit the target kinase, in this case, JNK3.

Protocol 3.1: JNK3 Inhibition Assay (Generic Luminescence-Based Assay)

• Materials:

  • Recombinant JNK3 enzyme

  • Substrate peptide (e.g., ATF2)

  • ATP

  • Kinase assay buffer

  • Luminescence-based kinase assay kit (e.g., ADP-Glo™)

  • Test compounds dissolved in DMSO

  • 384-well plates

  • Plate reader capable of luminescence detection

• Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • In a 384-well plate, add the kinase assay buffer, JNK3 enzyme, and the substrate peptide.

  • Add the test compounds to the wells (final DMSO concentration should be ≤ 1%).

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the remaining ATP using the luminescence-based detection reagent according to the manufacturer's protocol.

  • The luminescence signal is inversely proportional to the kinase activity.

  • Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Presentation and Structure-Activity Relationships (SAR)

The data obtained from the kinase assay can be presented in a tabular format to facilitate the analysis of SAR.

Table 1: Hypothetical Inhibitory Activity of a JNK3 Inhibitor Library

Compound ID	R Group (Amide)	R' Group (N-Pyrazole)	JNK3 IC₅₀ (nM)	p38α IC₅₀ (nM)	Selectivity (p38α/JNK3)
HYPO-001	Cyclopropylamine	Phenyl	50	>10,000	>200
HYPO-002	Morpholine	Phenyl	120	>10,000	>83
HYPO-003	Cyclopropylamine	4-Fluorophenyl	25	>10,000	>400
HYPO-004	Cyclopropylamine	3-Chlorophenyl	35	>10,000	>285

This is a hypothetical table for illustrative purposes.

From such data, medicinal chemists can derive valuable SAR insights. For example, the data in Table 1 might suggest that a small, rigid cyclopropyl group at the amide position is favorable for potency and that electron-withdrawing substituents on the N-phenyl ring enhance activity.

Conclusion and Future Directions

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a highly valuable and versatile building block in modern medicinal chemistry. Its strategic combination of a rigid pyrazole core, a hinge-binding amino group, and a readily functionalizable acetic acid moiety makes it an ideal starting point for the design of potent and selective inhibitors of a wide range of protein kinases and other biological targets. The protocols and workflows outlined in this guide provide a solid foundation for researchers to explore the full potential of this remarkable scaffold in their drug discovery endeavors. Future work could involve the development of novel synthetic routes to this compound and its analogs, as well as its application in the design of inhibitors for other kinase families and emerging drug targets.

References

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Application Notes &amp; Protocols: Streamlined One-Pot Synthesis of Pyrazole Derivatives for Accelerated Drug Discovery

Introduction: The Significance of Pyrazoles and the Power of One-Pot Syntheses

The pyrazole nucleus is a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous blockbuster drugs such as Celecoxib (anti-inflammatory), Rimonabant (anorectic), and various agents with anticancer, antimicrobial, and antiviral properties.[1][2] The versatility of the pyrazole scaffold allows for extensive functionalization, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties.

Traditionally, the synthesis of substituted pyrazoles involves multi-step sequences that are often time-consuming, generate significant chemical waste, and require tedious purification of intermediates. One-pot synthesis and multicomponent reactions (MCRs) have emerged as powerful, eco-friendly alternatives that align with the principles of green chemistry.[3][4][5] These strategies enhance efficiency by combining multiple reaction steps into a single, uninterrupted operation, thereby reducing solvent usage, energy consumption, and reaction time.[6][7] This guide provides detailed protocols and mechanistic insights into three robust one-pot methodologies for synthesizing diverse pyrazole derivatives, tailored for researchers in synthetic and medicinal chemistry.

Method 1: Ultrasound-Assisted Three-Component Synthesis of 5-Aminopyrazoles using an Ionic Liquid Catalyst

This protocol details a green and highly efficient one-pot, three-component condensation for synthesizing 5-amino-1,3-diphenylpyrazole-4-carbonitrile analogues. The use of an ionic liquid, [DBUH][OAc], as a recyclable catalyst and ultrasound irradiation significantly accelerates the reaction rate and improves yields compared to conventional methods.[1]

Causality and Mechanistic Insight

The reaction proceeds via a cascade of events initiated by the Knoevenagel condensation of an aromatic aldehyde with malononitrile, catalyzed by the basic acetate anion of the ionic liquid. This forms an electrophilic arylidene malononitrile intermediate. Concurrently, the phenylhydrazine acts as a nucleophile, undergoing a Michael addition to the activated double bond of the intermediate. The subsequent intramolecular cyclization and tautomerization lead to the stable pyrazole ring system. Ultrasound irradiation enhances the reaction rate through acoustic cavitation, which generates localized high-pressure and high-temperature "hot spots," increasing mass transfer and accelerating the chemical transformations.[1]

Experimental Workflow Diagram

Caption: Workflow for the ultrasound-assisted synthesis of 5-aminopyrazoles.

Detailed Protocol

• Reagent Preparation: In a 25 mL round-bottom flask, combine the aromatic aldehyde (1.0 mmol), malononitrile (1.0 mmol), phenylhydrazine (1.0 mmol), and the ionic liquid [DBUH][OAc] (15 mol%).

• Ultrasonic Irradiation: Place the flask in an ultrasonic water bath. Irradiate the mixture at ambient temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 30-40 minutes.[1]

• Product Isolation: Upon completion, add cold water (10 mL) to the reaction mixture to precipitate the solid product.

• Purification: Filter the crude product using a Büchner funnel and wash thoroughly with distilled water to remove the ionic liquid. Dry the solid product.

• Recrystallization: Further purify the product by recrystallization from hot ethanol to yield the highly substituted pyrazole. The ionic liquid in the aqueous filtrate can be recovered and reused.

Data Summary: Comparison of Ultrasound vs. Conventional Method

Entry	Method	Time (min)	Yield (%)
1	Conventional Heating	60	89
2	Ultrasound Irradiation	35	97
Data adapted from a representative synthesis of 5-amino-1,3-diphenylpyrazole-4-carbonitrile.[1]

Method 2: One-Pot Synthesis of 3,5-Disubstituted Pyrazoles from Chalcones

The synthesis of pyrazoles from chalcones (α,β-unsaturated ketones) is a classic and robust method.[2][8] This one-pot protocol streamlines the process by performing the cyclization with hydrazine and subsequent oxidation in a single vessel, often facilitated by mechanochemical ball milling or microwave irradiation for improved efficiency and greener conditions.[9][10]

Causality and Mechanistic Insight

The reaction is initiated by the nucleophilic attack of a hydrazine derivative onto the β-carbon of the chalcone (Michael addition). This is followed by an intramolecular cyclization via the attack of the second nitrogen atom of the hydrazine onto the carbonyl carbon. The resulting intermediate, a pyrazoline, is then oxidized to the thermodynamically more stable aromatic pyrazole ring.[11] Oxidants like molecular iodine or even air can facilitate this final aromatization step.[9]

Experimental Workflow Diagram

Caption: Workflow for the microwave-assisted one-pot synthesis of pyrazoles from chalcones.

Detailed Protocol

• Reagent Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add the chalcone derivative (1.0 mmol), hydrazine hydrate (1.2 mmol), and ethanol (5 mL).

• Microwave Synthesis: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 120 °C for 5-10 minutes. The progress of the reaction should be monitored by TLC.

• Product Isolation: After the reaction is complete, allow the vial to cool to room temperature. Pour the reaction mixture into a beaker containing ice-cold water (20 mL) to precipitate the product.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry.

• Recrystallization: Recrystallize the crude product from a suitable solvent, such as ethanol or an ethanol/water mixture, to obtain the pure 3,5-disubstituted pyrazole.

Method 3: One-Pot Synthesis via In Situ Generated Diazo Compounds (1,3-Dipolar Cycloaddition)

The 1,3-dipolar cycloaddition of diazo compounds with alkynes is a highly effective method for constructing the pyrazole ring.[12] Modern advancements allow this reaction to be performed in a one-pot fashion where the potentially explosive diazo compound is generated in situ from a stable precursor, such as a tosylhydrazone, and immediately trapped by the alkyne.[13]

Causality and Mechanistic Insight

The reaction begins with the base-mediated decomposition of a tosylhydrazone derivative (formed from an aldehyde or ketone). This elimination reaction generates a transient diazo compound. This reactive 1,3-dipole then undergoes a concerted [3+2] cycloaddition reaction with an alkyne dipolarophile. This cycloaddition is typically highly regioselective, leading to the formation of the pyrazole ring in a single, atom-economical step.[13][14]

Experimental Workflow Diagram

Caption: Workflow for the one-pot 1,3-dipolar cycloaddition synthesis of pyrazoles.

Detailed Protocol

• Reagent Preparation: To an oven-dried flask under a nitrogen atmosphere, add the tosylhydrazone (1.0 mmol), the terminal alkyne (1.2 mmol), anhydrous potassium carbonate (2.0 mmol), and anhydrous DMF (5 mL).

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting materials.

• Work-up: Cool the mixture to room temperature and pour it into water (20 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Chromatography: Purify the resulting crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure, regioselectively substituted pyrazole.

Conclusion and Future Outlook

The one-pot methodologies presented herein offer significant advantages in terms of efficiency, sustainability, and operational simplicity for the synthesis of medicinally relevant pyrazole derivatives.[3][6] By minimizing intermediate handling and purification steps, these protocols are highly amenable to the rapid generation of compound libraries for high-throughput screening in drug discovery programs. The continued development of novel catalysts, multicomponent reactions, and energy-efficient techniques like sonication and microwave irradiation will further expand the synthetic chemist's toolkit, enabling the construction of increasingly complex and diverse pyrazole-based molecules.[15][16][17]

References

• Green Synthetic Strategies for Pyrazole Deriv
• Ultrasound Assisted One-Pot Green Synthesis of Highly Substituted Pyrazoles Catalyzed by [DBUH][OAc] Ionic Liquid. BEPLS.
• Ultrasound-Assisted PSA Catalyzed One-Pot Green Synthesis of Pyrazolyl Pyrrole Deriv
• Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. Thieme.
• An Ultrasound-Assisted Solvent and Catalyst-Free Synthesis of Structurally Diverse Pyrazole Centered 1,5-disubstituted Tetrazoles via One-Pot Four-Component Reaction. Bentham Science.
• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review.
• Synthesis of Pyrazoles by 1,3‐Dipolar Cycloaddition under Aqueous Micellar C
• Microwave Assisted one Pot Synthesis of Pharmaceutical Pyrazole Deriv
• Chalcone Derived Pyrazole Synthesis via One-pot and Two-pot Str

• Microwave-Assisted Sequential One-Pot Synthesis of 8-Substituted Pyrazolo[1,5-a][3][18][19]triazines. NIH.

• Green synthesis of pyrazole systems under solvent-free conditions. Taylor & Francis Online.
• One-Pot Synthesis of Pyrazole Derivatives Using Green Catalysts: Applic
• Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry (RSC Publishing).
• Chalcone Derived Pyrazole Synthesis via One-pot and Two-pot Str
• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. NIH.
• Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. MDPI.
• Nickel-Catalyzed, One-Pot Synthesis of Pyrazoles. MDPI.
• Recent Advances in the Synthesis of Pyrazole Deriv
• A Novel One-Pot Method for the Preparation of Pyrazoles by 1,3-Dipolar Cycloadditions of Diazo Compounds Generated in Situ.
• Synthesis and antifungal activities of new pyrazole derivatives via 1,3-dipolar cycloaddition reaction. PubMed.
• Green, One-Pot Synthesis of Pyrazole derivatives based on Chalcones.
• One-pot synthesis and molecular docking study of pyrazoline derivatives as an anticancer agent.
• One-Pot Synthesis of 3,5-Diphenyl-1H-pyrazoles from Chalcones and Hydrazine under Mechanochemical Ball Milling.

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analytical techniques for characterizing Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

An In-Depth Guide to the Analytical Characterization of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Introduction: The Significance of Structural Verification

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a heterocyclic compound of significant interest in medicinal chemistry and drug development. The pyrazole core is a privileged scaffold found in numerous pharmacologically active agents, making this amino acid derivative a valuable building block for novel therapeutics.[1][2][3][4] Its precise chemical structure, purity, and stability are paramount to ensure the reproducibility of research and the safety and efficacy of downstream applications.

This comprehensive guide provides a suite of detailed analytical protocols for the definitive characterization of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. Designed for researchers and drug development professionals, these methods are grounded in established principles and offer insights into the rationale behind key experimental choices, ensuring robust and reliable results.

Overall Analytical Workflow

A multi-technique approach is essential for the unambiguous characterization of a novel chemical entity. The following workflow outlines a logical sequence of analyses, from establishing purity to confirming the intricate details of the molecular structure.

Caption: Integrated workflow for comprehensive characterization.

Chromatographic Purity: High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is the gold standard for assessing the purity of pharmaceutical compounds.[5] A reversed-phase HPLC (RP-HPLC) method separates the target compound from impurities based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. The zwitterionic nature of the amino acid and the aromaticity of the pyrazole ring make it well-suited for this technique.

Protocol: RP-HPLC Purity Assessment

1.1. Materials and Reagents:

• Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade, 18 MΩ·cm)

• Trifluoroacetic acid (TFA) or Formic acid (for MS compatibility)[5][6]

1.2. Instrumentation and Conditions:

• System: Standard HPLC with UV or Photodiode Array (PDA) detector.

• Rationale for Column Choice: A C18 column is selected for its versatility and proven efficacy in retaining and separating a wide range of polar and nonpolar analytes, including heterocyclic compounds.[7][8]

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	5% B to 95% B over 20 minutes, then hold for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 210 nm and 254 nm
Injection Volume	10 µL

1.3. Sample Preparation:

• Prepare a stock solution of the sample at 1.0 mg/mL in a 50:50 mixture of Mobile Phase A and B.

• Dilute the stock solution to a working concentration of approximately 0.1 mg/mL using the same diluent.

• Filter the final solution through a 0.45 µm syringe filter prior to injection to prevent system clogging.

1.4. Data Interpretation:

• Purity: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• Peak Tailing: The zwitterionic nature of the analyte can sometimes lead to peak tailing. The inclusion of an ion-pairing agent like TFA in the mobile phase neutralizes silanol groups on the silica support and sharpens the peak shape.

Molecular Weight Confirmation: Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules, providing a highly accurate molecular weight. Electrospray Ionization (ESI) is a soft ionization technique ideal for polar molecules like our target compound, as it typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation.

Protocol: ESI-MS Analysis

2.1. Instrumentation:

• A mass spectrometer equipped with an ESI source. This can be a standalone instrument or coupled with an LC system (LC-MS).

2.2. Sample Preparation:

• Prepare a dilute solution (1-10 µg/mL) of the compound in a solvent suitable for ESI, such as 50:50 acetonitrile:water with 0.1% formic acid.

• Rationale for Formic Acid: Formic acid is used instead of TFA (which can suppress ionization) to facilitate protonation of the analyte, leading to a stronger [M+H]⁺ signal.

2.3. Data Acquisition and Expected Results:

• Mode: Positive Ion Mode.

• Molecular Formula: C₇H₁₁N₃O₂[9][10]

• Exact Mass: 169.0851 g/mol

• Expected Ion: The primary ion observed should be [M+H]⁺ at m/z 169.0851 + 1.0073 = 170.0924 .

• High-resolution mass spectrometry (HRMS) can confirm the elemental composition by matching the measured mass to the theoretical mass within a very narrow tolerance (e.g., < 5 ppm).[11]

Structural Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen framework of a molecule. ¹H NMR provides information about the number, environment, and connectivity of protons, while ¹³C NMR details the carbon skeleton.

Protocol: ¹H and ¹³C NMR

3.1. Sample Preparation:

• Accurately weigh 5-10 mg of the sample into an NMR tube.

• Add approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Rationale for Solvent Choice: DMSO-d₆ is a polar aprotic solvent that effectively solubilizes the compound. Crucially, it allows for the observation of exchangeable protons (NH₂, pyrazole NH, and COOH) which would be lost in solvents like D₂O.[11]

3.2. Data Acquisition:

• Instrument: 400 MHz or higher field NMR spectrometer.

• Experiments: Standard ¹H, ¹³C, and optionally 2D experiments like COSY and HSQC for definitive assignments.

3.3. Expected Spectral Data:

The following diagram illustrates the unique protons on the molecule for assignment.

Caption: Structure of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆)

Assignment	Proton (¹H) Chemical Shift (δ, ppm)	Carbon (¹³C) Chemical Shift (δ, ppm)	Rationale & Notes
C3-CH₃ and C5-CH₃	~2.3 (Singlet, 6H)	~10-14	Two equivalent methyl groups on the pyrazole ring.[12]
-CH(NH₂)-	~4.0 (Singlet, 1H)	~50-55	Methylene proton adjacent to the amino and carboxyl groups. The signal may be a triplet if coupled to NH₂.
NH₂	~3.5-5.0 (Broad Singlet, 2H)	-	Exchangeable protons; chemical shift is concentration and temperature dependent.
Pyrazole NH	>12.0 (Broad Singlet, 1H)	-	Acidic proton on the pyrazole ring, significantly deshielded.[13]
COOH	>12.5 (Very Broad Singlet, 1H)	~172-175	Carboxylic acid proton, highly deshielded and subject to exchange.
C4 (substituted)	-	~105-110	Quaternary carbon attached to the acetic acid moiety.
C3 and C5 (substituted)	-	~142-148	Two equivalent quaternary carbons bearing the methyl groups.[12]

Functional Group Identification: Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to bond vibrations.

Protocol: ATR-FTIR Analysis

4.1. Instrumentation:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Rationale for ATR: ATR requires minimal sample preparation (a small amount of solid powder) and provides high-quality, reproducible spectra.[14]

4.2. Sample Preparation:

• Ensure the ATR crystal is clean by wiping it with isopropanol.

• Collect a background spectrum.

• Place a small amount of the solid sample onto the crystal and apply pressure using the anvil.

• Collect the sample spectrum.

4.3. Expected Absorption Bands:

Table 2: Key FTIR Vibrational Frequencies

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Notes
3400-3200	N-H Stretch	Amino (NH₂) & Pyrazole (NH)	Broad absorptions typical for N-H bonds.
3300-2500	O-H Stretch	Carboxylic Acid (COOH)	Very broad band, often overlapping with C-H and N-H stretches, indicative of strong hydrogen bonding.
2950-2850	C-H Stretch	Methyl (CH₃) & Methine (CH)	Aliphatic C-H stretching.
~1710	C=O Stretch	Carboxylic Acid (COOH)	Strong, sharp absorption characteristic of a carbonyl group.[15]
~1640	N-H Bend	Amino (NH₂)	Scissoring vibration of the primary amine.
1600-1550	C=N, C=C Stretch	Pyrazole Ring	Aromatic ring stretching vibrations.[16]
1450-1350	C-H Bend	Methyl (CH₃)	Bending vibrations of the methyl groups.
~1200	C-O Stretch	Carboxylic Acid	Stretching of the carbon-oxygen single bond.

Elemental Composition: CHN Analysis

Principle: Elemental analysis by combustion determines the mass percentages of Carbon (C), Hydrogen (H), and Nitrogen (N) in a pure sample. Comparing these experimental values to the theoretical percentages calculated from the molecular formula provides definitive confirmation of the compound's elemental composition.

Protocol: Combustion Analysis

5.1. Sample Preparation:

• The sample must be meticulously dried (e.g., under high vacuum over P₂O₅) to remove residual solvents and water, which would significantly skew the results.

• Accurately weigh 1-3 mg of the pure, dry sample into a tin capsule.

5.2. Instrumentation:

• A dedicated CHN elemental analyzer.

5.3. Expected Results:

Table 3: Elemental Analysis for C₇H₁₁N₃O₂ (MW: 169.18)

Element	Theoretical %	Experimental % (Acceptable Range)
Carbon (C)	49.69	49.69 ± 0.40
Hydrogen (H)	6.55	6.55 ± 0.40
Nitrogen (N)	24.83	24.83 ± 0.40

• Trustworthiness: A match within ±0.4% of the theoretical values is considered strong evidence for the proposed molecular formula and the purity of the sample.

References

• SIELC Technologies. (n.d.). Separation of Pyrazole on Newcrom R1 HPLC column. Retrieved from [Link][6]

• Al-Suhaibani, S. S., et al. (2022). A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized.... R Discovery. Retrieved from [Link][7]

• Alkorta, I., et al. (2005). The structure of 3,5-dimethylpyrazole/carboxylic acids co-crystals. ARKIVOC, 2005(vii), 91-101. Retrieved from [Link][12]

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (n.d.). International Journal of ChemTech Research. Retrieved from [Link][17]

• Ilies, M., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 29(1), 123. Retrieved from [Link][18]

• Kumar, A., et al. (2012). Synthesis, characterization and biological activity of certain Pyrazole derivatives. Journal of Chemical and Pharmaceutical Research, 4(1), 445-450. Retrieved from [Link][15]

• Berghot, M. A., & Moawad, E. B. (2012). Synthesis and Characterization of Pyrazoline Derivatives under Three Different Catalytic Conditions. Journal of Chemical and Pharmaceutical Research, 4(11), 4827-4832. Retrieved from [Link][16]

• Patel, H., et al. (2012). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. International Journal of Pharmaceutical Sciences and Research, 3(8), 2634-2638. Retrieved from [Link][19]

• Glotz, G., et al. (2021). Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. Molecules, 26(13), 3808. Retrieved from [Link][20]

• NIST. (n.d.). 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. NIST WebBook. Retrieved from [Link][21]

• Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). (2012). Der Pharma Chemica, 4(1), 356-361. Retrieved from [Link][22]

• PubChem. (n.d.). 1H-Pyrazole-5-carboxylic acid. National Institutes of Health. Retrieved from [Link][23]

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link][11]

• Al-Issa, S. A., et al. (2022). Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives... Pharmaceuticals, 15(10), 1269. Retrieved from [Link][24]

• Santos, L. S., et al. (2005). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. J. Braz. Chem. Soc., 16(6a), 1099-1115. Retrieved from [Link][25]

• Wang, T., et al. (2013). Study of the synthesis mechanism of 4-amino-3,5-dimethyl pyrazole by fibre optic in-line FT-IR spectroscopy combined with independent component analysis. Analytical Methods, 5(13), 3244-3251. Retrieved from [Link][14]

• Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. (2012). Journal of Chemical and Pharmaceutical Research, 4(9), 4350-4353. Retrieved from [Link][13]

• Dar, B. A., & Sharma, S. (2021). A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. Molecules, 26(23), 7226. Retrieved from [Link]

• Al-Zoubi, M. S., et al. (2022). An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. International Journal of Molecular Sciences, 23(15), 8117. Retrieved from [Link]

• Overview on Nitrogen containing compounds and their assessment based on 'International Regulatory Standards'. (n.d.). ResearchGate. Retrieved from [Link]

• A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs. (2025). Der Pharma Chemica, 17(3), 706-710. Retrieved from [Link]

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Application Notes and Protocols for the Derivatization of Pyrazole Acetic Acids

Introduction: The Significance of the Pyrazole Acetic Acid Scaffold in Modern Drug Discovery

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. It is recognized in medicinal chemistry as a "privileged scaffold" due to its presence in a multitude of FDA-approved drugs with a wide array of biological activities, including anti-inflammatory, anticancer, and antiviral properties.[1] The unique ability of the pyrazole ring to participate in hydrogen bonding and other molecular interactions contributes to its success in drug design.[1]

Attached to this versatile core, the acetic acid moiety provides a critical handle for chemical modification, allowing for the synthesis of diverse libraries of compounds. Through derivatization of the carboxylic acid group into esters, amides, and other functionalities, researchers can systematically modulate the physicochemical properties of the parent molecule. This fine-tuning of properties such as solubility, lipophilicity, and metabolic stability is a cornerstone of modern drug development, enabling the optimization of lead compounds into viable drug candidates. This guide provides detailed protocols for the common and effective derivatization of pyrazole acetic acids, with a focus on the underlying chemical principles and practical laboratory execution.

Core Derivatization Strategies: A Mechanistic Overview

The primary strategies for derivatizing pyrazole acetic acids revolve around the versatile reactivity of the carboxylic acid functional group. The two most common and impactful transformations are esterification and amidation.

Esterification: Modulating Polarity and Pro-drug Potential

Esterification is a fundamental reaction that converts a carboxylic acid into an ester. This transformation is often employed to increase the lipophilicity of a compound, which can enhance its ability to cross cell membranes. Furthermore, esters can be designed as pro-drugs, which are inactive forms of a drug that are converted to the active carboxylic acid in the body through the action of esterase enzymes.

A widely used method for esterification is the Fischer-Speier esterification , which involves reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst, such as sulfuric acid.[2][3] The reaction is an equilibrium process, and to drive it towards the formation of the ester, an excess of the alcohol is typically used as the solvent, and the water produced is removed.[2][4]

Alternatively, the carboxylic acid can be converted to a more reactive intermediate, such as an acyl chloride, using reagents like thionyl chloride (SOCl₂).[5] The resulting acyl chloride is highly electrophilic and readily reacts with an alcohol to form the corresponding ester.[5]

Amidation: Building Molecular Complexity and Enhancing Target Interactions

Amide bond formation is arguably one of the most important reactions in medicinal chemistry, as the amide linkage is a key structural feature of peptides and many small molecule drugs.[6][7] Derivatizing a pyrazole acetic acid into a diverse library of amides allows for the exploration of a wide range of chemical space and the potential for new interactions with biological targets.

Direct reaction of a carboxylic acid with an amine is generally inefficient due to the formation of a stable ammonium carboxylate salt.[8][9] Therefore, the carboxylic acid must first be "activated". This is commonly achieved using coupling reagents that convert the hydroxyl group of the carboxylic acid into a better leaving group.

Commonly used coupling reagents include carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) , often used in conjunction with additives such as 1-Hydroxybenzotriazole (HOBt) .[9][10] EDC activates the carboxylic acid to form a reactive O-acylisourea intermediate, which is then attacked by the amine.[11] HOBt can react with this intermediate to form a more stable active ester, which reduces the risk of side reactions.[9][11] Another class of highly efficient coupling reagents are uronium-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) , which are particularly effective for coupling sterically hindered or less reactive substrates.[12][13]

Experimental Workflows and Protocols

The following sections provide detailed, step-by-step protocols for the esterification and amidation of a generic pyrazole acetic acid. These protocols are designed to be self-validating, with clear instructions and expected outcomes.

Visualizing the Derivatization Pathways

Caption: General derivatization workflows for pyrazole acetic acids.

Protocol 1: Fischer Esterification of Pyrazole Acetic Acid

This protocol describes the synthesis of a methyl or ethyl ester of a pyrazole acetic acid using the Fischer-Speier esterification method.

Materials:

• Pyrazole Acetic Acid

• Methanol or Ethanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Ethyl Acetate

• Deionized Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a round-bottom flask, add the pyrazole acetic acid (1.0 eq).

• Add a large excess of the desired alcohol (e.g., methanol or ethanol, to act as both reagent and solvent, typically 20-50 equivalents).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) to the stirred solution.

• Attach a reflux condenser and heat the reaction mixture to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess alcohol using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude ester.

• Purify the crude product by column chromatography on silica gel if necessary.

Parameter	Condition
Reactants	Pyrazole Acetic Acid, Alcohol
Catalyst	Concentrated H₂SO₄
Solvent	Excess Alcohol
Temperature	Reflux
Typical Yield	60-95%

Protocol 2: Amidation of Pyrazole Acetic Acid using EDC/HOBt Coupling

This protocol details the synthesis of a pyrazole acetamide by coupling the parent acid with a primary or secondary amine using EDC and HOBt.

Materials:

• Pyrazole Acetic Acid

• Primary or Secondary Amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Deionized Water

• Ethyl Acetate

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve the pyrazole acetic acid (1.0 eq) in anhydrous DMF or DCM.

• Add HOBt (1.2 eq) and the amine (1.1 eq) to the solution.

• Add DIPEA or TEA (2.0-3.0 eq) to the reaction mixture.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired amide.

Parameter	Condition
Coupling Reagents	EDC, HOBt
Base	DIPEA or TEA
Solvent	Anhydrous DMF or DCM
Temperature	0 °C to Room Temperature
Typical Yield	70-95%

Protocol 3: Conversion to Acyl Chloride and Subsequent Derivatization

This protocol outlines the formation of a pyrazole acetyl chloride as a reactive intermediate for the synthesis of esters and amides.

Caption: Workflow for derivatization via an acyl chloride intermediate.

Part A: Synthesis of Pyrazole Acetyl Chloride

Materials:

• Pyrazole Acetic Acid

• Thionyl Chloride (SOCl₂) or Oxalyl Chloride ((COCl)₂)

• Anhydrous Dichloromethane (DCM) or Toluene

• A catalytic amount of anhydrous DMF (if using oxalyl chloride)

Equipment:

• Dry round-bottom flask

• Reflux condenser with a drying tube

• Magnetic stirrer and stir bar

• Inert atmosphere setup

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the pyrazole acetic acid (1.0 eq) and anhydrous DCM or toluene.

• Slowly add thionyl chloride (1.5-2.0 eq) to the stirred suspension at room temperature.

• Heat the reaction mixture to reflux and stir until the reaction is complete (cessation of gas evolution and dissolution of the starting material).

• Cool the reaction mixture to room temperature and carefully remove the excess thionyl chloride and solvent under reduced pressure.

• The resulting crude pyrazole acetyl chloride is typically used immediately in the next step without further purification.

Part B: Synthesis of Esters or Amides from Pyrazole Acetyl Chloride

Materials:

• Crude Pyrazole Acetyl Chloride from Part A

• Alcohol or Amine (1.1 eq)

• Anhydrous Pyridine or Triethylamine (TEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve the crude pyrazole acetyl chloride in anhydrous DCM under an inert atmosphere and cool to 0 °C.

• In a separate flask, dissolve the alcohol or amine and pyridine or TEA in anhydrous DCM.

• Slowly add the solution of the alcohol/amine and base to the stirred solution of the acyl chloride at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work-up the reaction as described in Protocol 1 for esters or Protocol 2 for amides.

Conclusion

The derivatization of pyrazole acetic acids is a powerful strategy in the iterative process of drug discovery and development. The protocols outlined in this guide for esterification and amidation provide robust and reliable methods for synthesizing diverse libraries of compounds. By understanding the underlying chemical principles and carefully executing these experimental procedures, researchers can effectively explore the structure-activity relationships of this important class of molecules and advance the development of new therapeutic agents.

References

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• Fischer, E., & Speier, A. (1895). Darstellung der Ester. Berichte der deutschen chemischen Gesellschaft, 28(3), 3252–3258.
• Gooßen, L. J., Ohlmann, D. M., & Lange, P. P. (2009). A practical and efficient protocol for the amidation of carboxylic acids. Synthesis, 2009(01), 160-164.
• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447–2467.
• Molecules. (2018).
• OperaChem. (2024).
• Organic Chemistry Portal. (2009).
• Ramachandran, P. V., & Hamann, H. J. (2021). Efficient N-Acylbenzotriazole-Mediated Amidation of Carboxylic Acids. Organic Letters, 23(8), 2938–2942.
• Sheehan, J. C., & Hess, G. P. (1955). A New Method of Forming Peptide Bonds. Journal of the American Chemical Society, 77(4), 1067–1068.
• Solodenko, W., Bröker, P., Messinger, J., Schön, U., & Kirschning, A. (2006). Amidination of Amines under Microwave Conditions Using Recyclable Polymer-Bound 1H-Pyrazole-1-carboxamidine. Synthesis, 2006(03), 461-466.

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Application Note: Strategic Functionalization of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid for Medicinal Chemistry Applications

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide to the chemical functionalization of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, a versatile scaffold for drug discovery. Pyrazole derivatives are a cornerstone in medicinal chemistry, appearing in numerous FDA-approved drugs for oncology, infectious diseases, and inflammatory conditions.[1][2][3] This guide elucidates the reactivity of the core molecule and presents validated, step-by-step protocols for strategic modification at its key reactive sites: the pyrazole N1-H, the primary amine, and the carboxylic acid. The protocols are designed to be self-validating, with explanations of the underlying chemical principles, troubleshooting advice, and characterization checkpoints to ensure success and reproducibility in the synthesis of novel derivatives for pharmaceutical research.

Molecule Overview and Reactivity Profile

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a trifunctional molecule featuring a pyrazole heterocycle, an amino group, and a carboxylic acid. Understanding the inherent reactivity of each site is critical for planning a successful synthetic strategy.

• Pyrazole Ring: The pyrazole ring is an electron-rich aromatic system.[4][5] The two nitrogen atoms have distinct electronic properties: one is a basic, pyridine-like sp2-hybridized nitrogen, while the other is a less basic, pyrrole-like nitrogen whose lone pair contributes to the aromatic sextet.[5] In N-unsubstituted pyrazoles, the N1-H is acidic and readily deprotonated to form a pyrazolide anion, making the N1 position a prime site for nucleophilic attack (e.g., alkylation, arylation, acylation).[5][6] Electrophilic substitution on the pyrazole ring typically occurs at the C4 position.[4][7][8][9] However, in the target molecule, this position is already substituted, thus directing functionalization efforts towards the nitrogen atoms.

• Amino Group (-NH₂): A primary amine that is nucleophilic and basic. It readily participates in reactions such as acylation to form amides, alkylation, and reactions with carbonyls to form Schiff bases.[10] For many transformations, this group must be "protected" to prevent unwanted side reactions.[11][12]

• Carboxylic Acid Group (-COOH): An acidic functional group that can be deprotonated to form a carboxylate. The primary reactions involve conversion to esters, amides, or acid chlorides.[10][13][14]

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₇H₁₁N₃O₂
Molecular Weight	185.18 g/mol
CAS Number	67809-62-5[15]
Predicted pKa (acid)	~2.5 - 3.5
Predicted pKa (amine)	~9.0 - 10.0

| Predicted pKa (pyrazole N-H) | ~14 - 15 |

Strategic Planning for Functionalization

A key consideration in modifying this molecule is the order of reactions and the use of protecting groups to achieve chemoselectivity. The amino and carboxylic acid groups can interfere with reactions targeting the pyrazole ring and vice-versa. Orthogonal protecting groups—those that can be removed under different conditions—are essential tools.[16][17]

Core Functionalization Protocols

Protocol 1: Protection of the Amino Group (Boc Protection)

Principle: To prevent the nucleophilic amino group from interfering with subsequent reactions, it is converted into a t-butyloxycarbonyl (Boc) carbamate. The Boc group is stable under basic and nucleophilic conditions but can be easily removed with strong acid.[17][18]

• Materials:

  • Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

  • Di-tert-butyl dicarbonate (Boc)₂O

  • 1,4-Dioxane

  • Sodium hydroxide (NaOH) solution (1M)

  • Ethyl acetate

  • 1M HCl solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve the starting amino acid (1.0 equiv) in a 1:1 mixture of 1,4-dioxane and 1M NaOH solution.

  • Cool the solution to 0 °C in an ice bath.

  • Add (Boc)₂O (1.1 equiv) portion-wise while stirring vigorously.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Concentrate the mixture under reduced pressure to remove the dioxane.

  • Wash the remaining aqueous solution with ethyl acetate (2x) to remove any unreacted (Boc)₂O.

  • Cool the aqueous layer to 0 °C and acidify to pH 2-3 with 1M HCl.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic extracts, wash with brine, dry over MgSO₄, filter, and concentrate in vacuo to yield the Boc-protected product.

• Validation: Confirm product formation via ¹H NMR (appearance of a large singlet around 1.4 ppm for the t-butyl group) and Mass Spectrometry (MS) for the expected molecular weight.

Protocol 2: N1-Alkylation of the Pyrazole Ring

Principle: The pyrazole N1-H is deprotonated with a suitable base to form a nucleophilic pyrazolide anion, which then reacts with an alkyl halide via an Sₙ2 reaction. The choice of base and solvent is crucial for regioselectivity and yield.[19][20][21][22] Using a base like potassium carbonate in a polar aprotic solvent like DMSO often favors alkylation at the less sterically hindered N1 position.[19]

• Materials:

  • Boc-protected Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (from Protocol 1)

  • Potassium carbonate (K₂CO₃), finely ground

  • Alkyl halide (e.g., benzyl bromide, ethyl iodide) (1.1 equiv)

  • Anhydrous Dimethyl sulfoxide (DMSO)

  • Water

  • Ethyl acetate

  • Brine

• Procedure:

  • To a solution of the Boc-protected starting material (1.0 equiv) in anhydrous DMSO, add K₂CO₃ (2.0 equiv).

  • Stir the suspension at room temperature for 30 minutes.

  • Add the alkyl halide (1.1 equiv) dropwise to the mixture.

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Heating to 50-60 °C may be required for less reactive halides.

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

  • Combine the organic extracts, wash with brine (3x) to remove DMSO, dry over MgSO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

• Troubleshooting: If low yield is observed, ensure all reagents are anhydrous. Sodium hydride (NaH) in THF can be used as a stronger base for deprotonation if K₂CO₃ is insufficient.[19]

Protocol 3: N1-Arylation of the Pyrazole Ring (Buchwald-Hartwig Amination)

Principle: This protocol utilizes a palladium-catalyzed cross-coupling reaction to form a C-N bond between the pyrazole nitrogen and an aryl halide. This is a powerful method for creating complex N-aryl pyrazole derivatives.[23][24][25][26]

• Materials:

  • Boc-protected Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (from Protocol 1)

  • Aryl halide (e.g., iodobenzene, 4-bromotoluene) (1.0 equiv)

  • Pd₂(dba)₃ (Palladium catalyst, ~2 mol%)

  • XPhos or tBuBrettPhos (Ligand, ~5 mol%)[24]

  • Cesium carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous Toluene or Dioxane

• Procedure:

  • In an oven-dried flask under an inert atmosphere (N₂ or Ar), combine the Boc-protected starting material (1.2 equiv), aryl halide (1.0 equiv), Pd₂(dba)₃, ligand, and Cs₂CO₃.

  • Evacuate and backfill the flask with the inert gas three times.

  • Add anhydrous, degassed solvent via syringe.

  • Heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor progress by LC-MS.

  • Once the reaction is complete, cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Concentrate the filtrate and purify the residue by flash column chromatography.

• Causality: The palladium catalyst undergoes oxidative addition into the aryl-halide bond. The ligand facilitates coordination of the pyrazolide anion and subsequent reductive elimination to form the desired N-aryl bond.

Protocol 4: Amide Bond Formation (Carboxylic Acid Functionalization)

Principle: The carboxylic acid is activated using a coupling agent (e.g., HATU, EDC) to form a highly reactive intermediate, which is then readily attacked by a primary or secondary amine to form a stable amide bond.[27][28][29]

• Materials:

  • N1-functionalized, Boc-protected pyrazole (from Protocol 2 or 3)

  • Amine (R-NH₂) (1.2 equiv)

  • HATU (1.1 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous Dimethylformamide (DMF)

• Procedure:

  • Dissolve the carboxylic acid starting material (1.0 equiv) in anhydrous DMF.

  • Add HATU and DIPEA to the solution and stir for 15 minutes at room temperature to pre-activate the acid.

  • Add the desired amine (1.2 equiv) to the mixture.

  • Stir at room temperature until the reaction is complete (monitor by LC-MS, typically 2-12 hours).

  • Dilute the reaction mixture with ethyl acetate and wash with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over MgSO₄, filter, and concentrate.

  • Purify the product via flash column chromatography.

• Note: If the final target requires a free amine, the Boc group can be removed in a final step using trifluoroacetic acid (TFA) in dichloromethane (DCM).[18]

Protocol 5: Esterification of the Carboxylic Acid

Principle: Fischer esterification involves reacting the carboxylic acid with an alcohol under acidic catalysis.[14][30] An alternative, milder method uses trimethylchlorosilane (TMSCl) with an alcohol, which is highly effective for amino acids.[31]

• Materials:

  • Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

  • Methanol (or other alcohol), anhydrous

  • Trimethylchlorosilane (TMSCl)

• Procedure (TMSCl Method): [31]

  • Suspend the starting amino acid (1.0 equiv) in anhydrous methanol.

  • Cool the mixture to 0 °C.

  • Slowly add TMSCl (2.0 equiv) while stirring.

  • Allow the reaction to warm to room temperature and stir until the solution becomes clear (typically a few hours).

  • Remove the solvent under reduced pressure to yield the methyl ester hydrochloride salt.

  • The salt can be used directly or neutralized with a mild base for subsequent reactions.

• Causality: TMSCl reacts with the alcohol to generate HCl in situ, which catalyzes the esterification.[31] This avoids the harsh conditions of using concentrated mineral acids.[13]

Visualization of Functionalization Sites

Characterization and Data Summary

Successful functionalization should be confirmed at each step using a combination of standard analytical techniques.

Table 2: Expected Analytical Changes Upon Functionalization

Reaction	Technique	Expected Observation
Boc Protection	¹H NMR	Appearance of a singlet at ~1.4 ppm (9H, t-butyl group).
	MS	Increase in mass by 100.12 amu.
N1-Alkylation	¹H NMR	Disappearance of the broad N1-H proton signal; appearance of new signals corresponding to the alkyl group.
	MS	Increase in mass corresponding to the added alkyl group.
N1-Arylation	¹H NMR	Appearance of new signals in the aromatic region (6.5-8.5 ppm).
	MS	Increase in mass corresponding to the added aryl group.
Amide Formation	¹H NMR	Disappearance of the -COOH proton; appearance of a new amide N-H proton and signals for the coupled amine.
	IR	Appearance of a strong amide C=O stretch (~1650 cm⁻¹).
	MS	Increase in mass corresponding to the added amine minus H₂O.
Esterification	¹H NMR	Appearance of a singlet at ~3.7 ppm for a methyl ester.
	IR	Appearance of a strong ester C=O stretch (~1735 cm⁻¹).

| | MS | Increase in mass by 14.03 amu for a methyl ester. |

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• 23. Recent Progress Concerning the N-Arylation of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 26. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 27. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 28. pdf.benchchem.com [pdf.benchchem.com]
• 29. luxembourg-bio.com [luxembourg-bio.com]
• 30. Reactions of Amino Acids: Esterification Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 31. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]

use of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in developing kinase inhibitors

An In-Depth Guide to the Application of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in the Development of Novel Kinase Inhibitors

Introduction: The Pyrazole Scaffold as a Privileged Structure in Kinase Inhibition

Protein kinases are a critical class of enzymes that regulate a majority of cellular processes by catalyzing the phosphorylation of substrate proteins.[1] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them a major focus for therapeutic drug development.[2][3] Within the vast landscape of medicinal chemistry, the pyrazole ring has emerged as a "privileged scaffold"—a molecular framework that is frequently found in potent and selective bioactive compounds.[2][3][4][5] This is evidenced by the number of U.S. FDA-approved kinase inhibitors that incorporate this moiety, including Crizotinib, Ruxolitinib, and Erdafitinib.[3][4][5]

The utility of the pyrazole scaffold lies in its synthetic accessibility, favorable drug-like properties, and its ability to form key interactions within the ATP-binding pocket of kinases.[3][5] Specifically, the nitrogen atoms of the pyrazole ring can act as crucial hydrogen bond donors and acceptors, mimicking the interactions of the adenine base of ATP with the kinase hinge region. This guide focuses on a specific, functionalized building block, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No: 67809-62-5), and provides a comprehensive overview of its application in the design, synthesis, and evaluation of next-generation kinase inhibitors.

Table 1: Properties of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Property	Value	Source
CAS Number	67809-62-5	[6][7][8][9]
Molecular Formula	C₇H₁₁N₃O₂	[6][7][9]
Molecular Weight	169.18 g/mol	[6][7][9]
Form	Solid	[6]
SMILES String	O=C(O)C(N)C1=C(C)NN=C1C	[6]
InChI Key	LLUFIONGXCUZRI-UHFFFAOYSA-N	[6]

Section 1: Rationale for Use in Kinase Inhibitor Design

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a uniquely valuable starting material for library synthesis. Its structure provides several strategic advantages:

• Core Pyrazole Scaffold : The dimethyl-pyrazole core provides a stable, planar base that can be oriented within the ATP binding site. The nitrogen atoms are positioned to potentially interact with the kinase hinge region.

• Amino Group (-NH₂) : This primary amine serves as a versatile synthetic handle. It is ideal for forming amide bonds, sulfonamides, or ureas, allowing for the exploration of the "ribose pocket" of the ATP-binding site. This is a common strategy in structure-activity relationship (SAR) studies to enhance potency and selectivity.[10][11]

• Acetic Acid Group (-CH₂COOH) : The carboxylic acid provides a second, distinct point for chemical modification. It can be converted to amides, esters, or other functional groups to probe interactions with the solvent-exposed region of the kinase, which can significantly impact pharmacokinetic properties like solubility.

• Defined Substitution Pattern : The fixed positions of the methyl groups and the functional handles provide a rigid framework, reducing conformational ambiguity and simplifying the interpretation of SAR data.

The following diagram illustrates a generic kinase signaling pathway and the point of intervention for an ATP-competitive inhibitor derived from our scaffold.

Figure 1: Mechanism of an ATP-competitive kinase inhibitor.

Section 2: Application Protocol: Synthesis of a Focused Inhibitor Library

This protocol describes a representative two-step synthesis to generate a small library of candidate inhibitors via amide bond formation, a cornerstone reaction in medicinal chemistry.

Workflow for Library Synthesis

Figure 2: Synthetic workflow for library generation.

Step-by-Step Methodology

Objective: To synthesize a diverse set of amides by reacting both the carboxylic acid and amino functional groups of the starting material.

Materials:

• Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

• A diverse set of primary and secondary amines (R¹-NH₂)

• A diverse set of acyl chlorides or carboxylic acids (R²-COOH)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Anhydrous DCM (Dichloromethane)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (N₂ or Ar)

Protocol Part A: Amidation of the Carboxylic Acid

• Reaction Setup : In a round-bottom flask under an inert atmosphere, dissolve Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (1.0 eq) in anhydrous DMF.

• Amine Addition : Add the selected amine (R¹-NH₂, 1.1 eq) to the solution.

• Coupling Agent Addition : Add HATU (1.2 eq) and DIPEA (2.5 eq) to the reaction mixture. Causality Note: HATU is a highly efficient coupling agent that minimizes side reactions and racemization. DIPEA is a non-nucleophilic base used to neutralize the generated acids.

• Reaction Monitoring : Stir the reaction at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up :

  • Dilute the reaction mixture with ethyl acetate.

  • Wash sequentially with water, 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude intermediate product by flash column chromatography on silica gel. Characterize the product by ¹H NMR and MS to confirm its structure and purity.

Protocol Part B: Acylation of the Pyrazole Amino Group

• Reaction Setup : Dissolve the purified intermediate from Part A (1.0 eq) in anhydrous DCM.

• Base Addition : Add DIPEA (2.0 eq) and cool the mixture to 0 °C in an ice bath.

• Acyl Chloride Addition : Add the selected acyl chloride (R²-COCl, 1.2 eq) dropwise. Causality Note: The reaction is performed at 0 °C to control the exothermicity of the acylation reaction.

• Reaction Monitoring : Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor by TLC or LC-MS.

• Work-up :

  • Quench the reaction by adding water.

  • Separate the organic layer and wash with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purification : Purify the final compound by flash chromatography or preparative HPLC to yield the target inhibitor. Confirm structure and purity via ¹H NMR, ¹³C NMR, and HRMS.

Section 3: Application Protocol: In Vitro Kinase Inhibition Assay

This protocol describes a luminescence-based assay to determine the half-maximal inhibitory concentration (IC₅₀) of the synthesized compounds against a target kinase.[1] This type of assay measures the amount of ADP produced, which is directly proportional to kinase activity.[1]

Workflow for In Vitro IC₅₀ Determination

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid DiscoveryCPR 67809-62-5 [sigmaaldrich.com]
• 7. labsolu.ca [labsolu.ca]
• 8. AMINO-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-ACETIC ACID | 67809-62-5 [chemicalbook.com]
• 9. scbt.com [scbt.com]
• 10. Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors | Bentham Science [eurekaselect.com]

Application Note: Initial Cytotoxicity Profiling of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Abstract

This document provides a comprehensive protocol for conducting a preliminary cell-based cytotoxicity assessment of the novel compound, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. Given that pyrazole-containing molecules exhibit a wide spectrum of biological activities, from anticancer to anti-inflammatory, a primary characterization of any new pyrazole derivative is essential to determine its effect on cell viability.[1] This guide details the use of a robust and sensitive colorimetric MTS assay to determine the half-maximal inhibitory concentration (IC50) of the compound, a critical parameter for guiding future mechanistic and drug development studies. The protocol is designed for researchers, scientists, and drug development professionals, offering step-by-step instructions, data analysis guidance, and troubleshooting advice to ensure reliable and reproducible results.

Introduction and Scientific Rationale

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a heterocyclic compound featuring a pyrazole nucleus.[2][3][4] The pyrazole scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a vast array of biological effects.[1] When characterizing a novel compound like Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, for which extensive biological data is not yet available, the foundational step is to assess its impact on cell health.

Cytotoxicity assays are fundamental to this initial screening process.[5] They provide crucial data on how a compound affects basic cellular processes, leading to cell death or inhibition of proliferation.[5] The results, typically expressed as an IC50 value, quantify the compound's potency and establish a therapeutic or toxic window. This information is indispensable for designing subsequent, more targeted assays, such as mechanistic, signaling, or efficacy studies.

This protocol employs the MTS assay, a widely used, rapid, and sensitive method for determining cell viability.[6][7] The assay's principle is centered on the metabolic activity of living cells. Viable cells possess mitochondrial dehydrogenase enzymes that reduce the tetrazolium salt MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) into a soluble, purple-colored formazan product.[6][7] The amount of formazan produced, which is measured by absorbance, is directly proportional to the number of metabolically active, viable cells in the culture.[6][8]

Assay Principle and Workflow

The experimental workflow is designed for a 96-well plate format, allowing for efficient testing of multiple compound concentrations and inclusion of necessary controls. The process involves culturing a suitable cell line, exposing it to a serial dilution of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, and subsequently quantifying the viable cell population using the MTS reagent.

MTS Assay Biochemical Pathway

The core of the assay is an enzymatic reaction occurring within the mitochondria of living cells.

Caption: Principle of the MTS cell viability assay.

Experimental Workflow Diagram

Caption: Experimental workflow for cytotoxicity assessment.

Detailed Protocol

This protocol is a general guideline and may require optimization depending on the cell line used.

Materials and Reagents

• Cell Line: A well-characterized cell line (e.g., HeLa, A549, HEK293).

• Culture Medium: Appropriate for the chosen cell line (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Test Compound: Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 67809-62-5).

• Vehicle: Dimethyl sulfoxide (DMSO) or other suitable solvent.

• MTS Reagent: Commercially available MTS assay kit (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay).

• Positive Control: A known cytotoxic agent (e.g., Doxorubicin, Staurosporine).

• Equipment:

  • Sterile 96-well flat-bottom cell culture plates

  • Humidified incubator (37°C, 5% CO2)

  • Multichannel pipette

  • Microplate reader capable of measuring absorbance at 490 nm

Step-by-Step Methodology

Day 1: Cell Seeding

• Cell Preparation: Culture cells until they reach approximately 80% confluency. Harvest the cells using standard trypsinization methods.[8]

• Cell Counting: Perform a cell count using a hemocytometer or automated cell counter to determine the cell concentration.

• Seeding: Dilute the cell suspension to the optimal seeding density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Plate the cells into a 96-well plate.

  • Expert Insight: The optimal seeding density is critical and should be determined empirically for each cell line to ensure cells are in the exponential growth phase during the assay.

• Incubation: Incubate the plate overnight in a humidified incubator to allow for cell attachment.

Day 2: Compound Treatment

• Compound Stock Preparation: Prepare a high-concentration stock solution (e.g., 10-100 mM) of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in 100% DMSO.

• Serial Dilutions: Perform a serial dilution of the compound stock in culture medium to create a range of working concentrations (e.g., 0.1 µM to 100 µM). Ensure the final DMSO concentration in all wells is consistent and non-toxic (typically ≤ 0.5%).

• Controls: Prepare wells for:

  • Vehicle Control: Cells treated with the same final concentration of DMSO as the compound-treated wells. This represents 100% cell viability.

  • Positive Control: Cells treated with a known cytotoxic agent at a concentration known to induce cell death.

  • Media Blank: Wells containing only culture medium (no cells) to measure background absorbance.

• Treatment: Carefully remove the old medium from the cells and add 100 µL of the prepared compound dilutions and controls to the respective wells.

• Incubation: Return the plate to the incubator for a predetermined exposure time (typically 24, 48, or 72 hours).

Day 4: MTS Assay and Data Acquisition

• Reagent Addition: Add 20 µL of the MTS reagent directly to each well of the 96-well plate.[6]

• Incubation: Incubate the plate for 1 to 4 hours at 37°C, protected from light.[6]

  • Trustworthiness Check: The incubation time should be sufficient to yield a strong signal but short enough to avoid saturation. Monitor the color change in the vehicle control wells.

• Absorbance Reading: Measure the absorbance of each well at 490 nm using a microplate reader.[6][7]

Data Analysis and Interpretation

Calculation of Percentage Viability

First, correct the raw absorbance values by subtracting the average absorbance of the media blank wells. Then, calculate the percentage of cell viability for each compound concentration using the following formula:

% Viability = [(Absorbance of Treated Well - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

Determination of IC50

The IC50 is the concentration of a drug that is required for 50% inhibition in vitro.[9]

• Log Transformation: Transform the compound concentration values to their logarithm.

• Dose-Response Curve: Plot the calculated % Viability (Y-axis) against the log-transformed compound concentrations (X-axis).

• Non-linear Regression: Use a statistical software package (e.g., GraphPad Prism, Origin) to fit the data to a sigmoidal dose-response (variable slope) curve.[10][11] The software will calculate the IC50 value from this curve.[10][12]

Sample Data Presentation

Concentration (µM)	Log(Concentration)	Avg. Absorbance (490 nm)	% Viability
0 (Vehicle)	N/A	1.250	100.0%
0.1	-1.0	1.245	99.6%
1	0.0	1.150	92.0%
5	0.7	0.950	76.0%
10	1.0	0.650	52.0%
25	1.4	0.300	24.0%
50	1.7	0.150	12.0%
100	2.0	0.050	4.0%
Blank	N/A	0.050	N/A

Note: Data presented is hypothetical and for illustrative purposes only.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	Inconsistent cell seeding; Pipetting errors; Edge effects in the 96-well plate.	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette carefully. Avoid using the outermost wells of the plate.
Low absorbance readings in control wells	Insufficient cell number; Low metabolic activity; Incorrect incubation time.	Optimize cell seeding density. Ensure cells are healthy and in log-growth phase. Increase MTS incubation time.
High background in blank wells	Contamination of medium or reagent; Phenol red in medium can interfere.	Use fresh, sterile reagents. Consider using phenol red-free medium for the assay.
No dose-response observed	Compound is not cytotoxic in the tested range; Compound precipitated out of solution.	Test a wider and higher range of concentrations. Check compound solubility in the final medium concentration.

References

• Taylor & Francis Online. (n.d.). MTS assay – Knowledge and References. Retrieved from [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

• ResearchGate. (2016). How to calculate IC50 for my dose response?. Retrieved from [Link]

• Nexcelom Bioscience. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]

• Wikipedia. (n.d.). MTT assay. Retrieved from [Link]

• Science Gateway. (n.d.). How to calculate IC50. Retrieved from [Link]

• OriginLab. (2022). How to compute EC50 C50 in Dose Response fitting. Retrieved from [Link]

• JoVE. (2022). Cell-based Flow Cytometry Assay to Measure Cytotoxic Activity. Retrieved from [Link]

• NCBI. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• GraphPad. (2025). Mastering Dose Response Curves: IC50 & Nonlinear Regression in Prism. Retrieved from [Link]

• protocols.io. (2024). Cytotoxicity Assay Protocol. Retrieved from [Link]

• AHH Chemical. (n.d.). Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and biological activity of a new class of enaminonitrile pyrazole. Retrieved from [Link]

• MDPI. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Retrieved from [Link]

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• 1. mdpi.com [mdpi.com]
• 2. labsolu.ca [labsolu.ca]
• 3. AMINO-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-ACETIC ACID | 67809-62-5 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 6. broadpharm.com [broadpharm.com]
• 7. MTT assay - Wikipedia [en.wikipedia.org]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. clyte.tech [clyte.tech]
• 10. Star Republic: Guide for Biologists [sciencegateway.org]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]

large-scale synthesis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

An Application Note for the Large-Scale Synthesis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid

Abstract

This application note provides a comprehensive technical guide for the , a valuable heterocyclic α-amino acid building block in pharmaceutical and agrochemical research. The document outlines a robust and scalable three-step synthetic route commencing from commercially available 3,5-dimethylpyrazole. The selected pathway leverages the Vilsmeier-Haack formylation, a modified Strecker amino acid synthesis, and subsequent nitrile hydrolysis. We provide detailed, step-by-step protocols, process control parameters, analytical methods for quality assurance, and critical safety considerations tailored for researchers and process chemists in drug development and manufacturing.

Introduction and Strategic Overview

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (Compound 4 ) is a non-proteinogenic amino acid featuring a substituted pyrazole core. The pyrazole motif is a privileged scaffold in medicinal chemistry, present in numerous approved drugs like Celecoxib and Sildenafil, due to its wide range of biological activities.[1] The title compound serves as a critical intermediate for synthesizing more complex molecules with potential therapeutic applications, including but not limited to kinase inhibitors and anti-inflammatory agents.[2]

The challenge in producing this molecule at scale lies in the efficient and regioselective introduction of the α-amino acid side chain onto the C4 position of the pyrazole ring. Direct functionalization is often problematic. Therefore, a multi-step approach is necessary. Traditional pyrazole syntheses, such as the Knorr condensation of a 1,3-dicarbonyl compound with hydrazine, provide the core structure efficiently.[3][4] However, subsequent functionalization is key.

This guide details a strategically designed three-step synthesis that is amenable to scale-up. The chosen route prioritizes the use of cost-effective starting materials, well-established industrial reactions, and manageable purification procedures.

The overall synthetic transformation is depicted below:

Caption: High-level overview of the 3-step synthetic route.

Part I: Detailed Synthesis Protocols

This section provides step-by-step protocols for the synthesis, assuming a starting batch size of 1 kg of 3,5-dimethylpyrazole. All operations should be conducted in a well-ventilated chemical fume hood or an appropriate process reactor with necessary safety controls.

Materials and Reagents

Reagent/Material	Grade	CAS Number	Supplier	Notes
3,5-Dimethylpyrazole	Reagent	67-51-6	Major Chemical Supplier	Starting Material
Phosphorus oxychloride (POCl₃)	Reagent	10025-87-3	Major Chemical Supplier	Vilsmeier Reagent
N,N-Dimethylformamide (DMF)	Anhydrous	68-12-2	Major Chemical Supplier	Solvent/Reagent
Dichloromethane (DCM)	ACS	75-09-2	Major Chemical Supplier	Solvent
Potassium Cyanide (KCN)	ACS	151-50-8	Major Chemical Supplier	EXTREMELY TOXIC
Ammonium Chloride (NH₄Cl)	ACS	12125-02-9	Major Chemical Supplier
Ammonia Solution (28-30%)	ACS	1336-21-6	Major Chemical Supplier
Hydrochloric Acid (37%)	ACS	7647-01-0	Major Chemical Supplier
Sodium Bicarbonate (NaHCO₃)	ACS	144-55-8	Major Chemical Supplier
Isopropanol (IPA)	ACS	67-63-0	Major Chemical Supplier	Recrystallization Solvent
Celite®	Filtration Aid	61790-53-2	Major Chemical Supplier

Step 1: Vilsmeier-Haack Formylation of 3,5-Dimethylpyrazole

Reaction: 3,5-Dimethylpyrazole (1 ) → 4-Formyl-3,5-dimethylpyrazole (2 )

Causality: The Vilsmeier-Haack reaction is a reliable and widely used industrial method for formylating electron-rich heterocyclic compounds.[5] The reaction of POCl₃ and DMF generates the electrophilic Vilsmeier reagent in situ, which attacks the electron-rich C4 position of the pyrazole ring, leading to the desired aldehyde after aqueous workup.

Protocol:

• Reactor Setup: Equip a 20 L jacketed glass reactor with a mechanical stirrer, thermocouple, nitrogen inlet, and a dropping funnel connected to a caustic scrubber (to neutralize HCl and POCl₃ fumes).

• Vilsmeier Reagent Preparation: Under a nitrogen atmosphere, charge anhydrous N,N-Dimethylformamide (DMF) (2.2 L, 28.5 mol) into the reactor. Cool the DMF to 0-5 °C using a circulating chiller.

• Slowly add phosphorus oxychloride (POCl₃) (1.3 L, 14.0 mol) dropwise via the addition funnel over 2-3 hours, ensuring the internal temperature does not exceed 10 °C. A thick, white precipitate of the Vilsmeier reagent will form.

• After the addition is complete, allow the mixture to stir at 5-10 °C for an additional 30 minutes.

• Substrate Addition: Dissolve 3,5-dimethylpyrazole (1 ) (1.0 kg, 10.4 mol) in dichloromethane (DCM) (4.0 L). Add this solution to the Vilsmeier reagent slurry over 1 hour, maintaining the internal temperature below 15 °C.

• Reaction: Once the addition is complete, slowly warm the reactor to 60-65 °C and hold for 4-6 hours. Monitor the reaction progress by TLC or HPLC until consumption of the starting material is complete.

• Workup and Quench: Cool the reaction mixture to 10 °C. Prepare a separate vessel with crushed ice (8 kg) and water (4 L). Very slowly and carefully, quench the reaction mixture by transferring it into the ice/water slurry with vigorous stirring. Caution: This is a highly exothermic and gas-evolving step. Ensure adequate cooling and venting.

• Adjust the pH of the aqueous slurry to 8-9 using a 50% aqueous sodium hydroxide solution.

• Isolation: Stir the resulting slurry at room temperature for 1-2 hours to allow for complete precipitation of the product. Filter the solid product, wash the cake thoroughly with cold water (3 x 2 L), and dry under vacuum at 50 °C to a constant weight.

• Expected Outcome: Yield of 4-Formyl-3,5-dimethylpyrazole (2 ) should be 1.1 - 1.2 kg (85-95% yield) as a white to off-white solid.

Parameter	Setpoint	Justification
Reagent Addition Temp.	0-10 °C	Controls exotherm during Vilsmeier reagent formation.
Reaction Temperature	60-65 °C	Provides sufficient energy for electrophilic substitution.
Reaction Time	4-6 hours	Typical duration for complete conversion.
Quench Temperature	< 20 °C	Manages the highly exothermic hydrolysis of excess reagent.
Final pH	8-9	Ensures the product is in its free base form for precipitation.

Step 2: Strecker Synthesis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetonitrile

Reaction: 4-Formyl-3,5-dimethylpyrazole (2 ) → Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetonitrile (3 )

Causality: The Strecker synthesis is a classic, one-pot method for producing α-aminonitriles from an aldehyde, ammonia, and a cyanide source. The aldehyde first reacts with ammonia to form an imine, which is then attacked by the cyanide nucleophile. This is a robust and convergent route to the key aminonitrile intermediate.

Protocol:

• Reactor Setup: Use a 20 L reactor equipped as in Step 1. CRITICAL: All operations involving potassium cyanide must be performed with extreme caution, under engineering controls, and with immediate access to a cyanide antidote kit. The reaction must be kept basic to prevent the formation of highly toxic HCN gas.

• Reaction Mixture: Charge the reactor with water (5 L) and ammonium chloride (0.86 kg, 16.1 mol). Stir until dissolved, then add a 28% aqueous ammonia solution (1.2 L).

• Add 4-Formyl-3,5-dimethylpyrazole (2 ) (1.15 kg, 9.26 mol) to the aqueous ammonia solution and stir to form a slurry.

• Cyanide Addition: In a separate, contained vessel, dissolve potassium cyanide (KCN) (0.66 kg, 10.2 mol) in water (2 L). CAUTION: KCN is fatally toxic if ingested, inhaled, or absorbed through the skin. Wear appropriate PPE.

• Slowly add the KCN solution to the reactor slurry over 1-2 hours at room temperature (20-25 °C).

• Reaction: Stir the mixture at room temperature for 12-18 hours. The reaction progress can be monitored by HPLC for the disappearance of the aldehyde.

• Isolation: Upon completion, a solid precipitate of the product will have formed. Filter the slurry and wash the cake extensively with cold water (4 x 2 L) to remove residual inorganic salts.

• Dry the solid product under vacuum at 40-45 °C.

• Expected Outcome: Yield of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetonitrile (3 ) should be 1.2 - 1.3 kg (85-95% yield) as a pale yellow solid.

Step 3: Acid Hydrolysis to Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Reaction: Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetonitrile (3 ) → Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (4 )

Causality: Strong acidic conditions are required to hydrolyze the stable nitrile group to a carboxylic acid. The reaction proceeds via a protonated intermediate, followed by nucleophilic attack by water, ultimately yielding the final amino acid product as its hydrochloride salt. A final neutralization step provides the zwitterionic product.

Protocol:

• Reactor Setup: Use a 20 L reactor rated for acidic conditions, equipped as before.

• Reaction: Charge the reactor with concentrated hydrochloric acid (37%, 6.0 L). Cool the acid to 10 °C.

• Slowly add the aminonitrile (3 ) (1.25 kg, 8.26 mol) in portions, ensuring the temperature does not exceed 30 °C.

• Once the addition is complete, heat the mixture to reflux (approx. 100-105 °C) and maintain for 8-12 hours. Monitor for the disappearance of the starting material and the formation of the product by HPLC.

• Workup and Isolation: Cool the reaction mixture to 0-5 °C. The product will exist as the hydrochloride salt.

• Carefully adjust the pH of the solution to 6.0-6.5 by the slow addition of a 50% sodium hydroxide solution. The target amino acid is zwitterionic and will have its minimum solubility near its isoelectric point. Maintain the temperature below 15 °C during neutralization.

• A thick precipitate will form. Stir the slurry at 0-5 °C for 2 hours to maximize crystallization.

• Filter the product, and wash the cake with cold water (2 x 1 L), followed by cold isopropanol (2 x 1 L).

• Purification: The crude product can be recrystallized from a water/isopropanol mixture for higher purity. Dissolve the crude solid in a minimum amount of hot water (80-90 °C) and add hot isopropanol until turbidity is observed. Allow to cool slowly to room temperature, then cool to 0-5 °C for 4 hours.

• Filter the purified crystals, wash with cold isopropanol, and dry under vacuum at 50 °C.

• Expected Outcome: Final yield of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (4 ) should be 1.1 - 1.25 kg (78-89% yield) as a white crystalline solid.[6]

Part II: Process Control, Quality, and Safety

In-Process and Quality Control

Effective manufacturing requires stringent monitoring. The following flowchart outlines the critical quality checkpoints.

Caption: In-Process Control (IPC) and Quality Control (QC) workflow.

Final Product Specifications

Test	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Identity	Conforms to the reference spectrum	¹H NMR, ¹³C NMR, MS
Assay (by Titration)	≥ 98.5%	Acid-Base Titration
Purity (by HPLC)	≥ 99.0%	HPLC-UV
Water Content	≤ 0.5%	Karl Fischer
Residual Solvents	Per ICH Q3C	GC-HS

Analytical Methods Insight: For purity analysis by HPLC, a reversed-phase C18 column is typically suitable. As the final compound is an amino acid, derivatization may be required for high sensitivity and resolution, especially for chiral purity if needed. Pre-column derivatization with o-phthalaldehyde (OPA) or a similar agent is a standard approach.[7][8]

Safety and Handling

Large-scale synthesis introduces significant safety challenges that must be rigorously managed.

• Phosphorus Oxychloride (POCl₃): Highly corrosive and reacts violently with water. Handle in a closed system. Personnel must wear acid-resistant gloves, clothing, and face shields.

• Potassium Cyanide (KCN): Extremely toxic. Contact with acid releases fatal hydrogen cyanide (HCN) gas. The Strecker reaction (Step 2) must be maintained at a basic pH at all times. All personnel handling KCN must be specially trained, and a cyanide antidote kit must be readily available.[9]

• Exothermic Reactions: Both the Vilsmeier-Haack reagent formation/quench and the final acid hydrolysis/neutralization are highly exothermic. Use of a jacketed reactor with reliable temperature control is mandatory. Slow, controlled addition of reagents is critical to prevent thermal runaways.

• General Precautions: All steps should be performed in a well-ventilated area. Standard personal protective equipment (PPE), including safety glasses, lab coats, and appropriate gloves, must be worn.[10] Avoid creating dust when handling solid materials.[9]

Conclusion

The synthetic route and protocols detailed in this application note present a viable and scalable method for the production of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. By employing well-understood, industrially relevant reactions and incorporating rigorous in-process controls, a high-quality final product can be reliably manufactured. Adherence to the outlined safety protocols is paramount to ensure safe operation at scale. This guide provides a solid foundation for process chemists and researchers to further optimize and implement this synthesis in a drug development or manufacturing setting.

References

• A new method for the synthesis of 4-amino-3,5-dimethylpyrazoles and related compounds. (2006). Journal of the Faculty of Pharmacy of Istanbul University. Available at: [Link]

• (Pyrazol-4-yl)aceticyl) acetic acid Derivative: Synthesis, Isolation and Characterization. (n.d.). International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Study of the synthesis mechanism of 4-amino-3,5-dimethyl pyrazole by fibre optic in-line FT-IR spectroscopy combined with independent component analysis. (2012). Analytical Methods. Available at: [Link]

• Recent advances in the multicomponent synthesis of pyrazoles. (2024). Organic & Biomolecular Chemistry. Available at: [Link]

• Synthesis of novel derivatives of 4-amino-3,5-dicyanopyrazole. (n.d.). Journal of Chemical Research. Available at: [Link]

• Synthesis of pyrazolines by using acetic acid. (n.d.). ResearchGate. Available at: [Link]

• Synthesis and bioactivity of 3,5-dimethylpyrazole derivatives as potential PDE4 inhibitors. (2018). ResearchGate. Available at: [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Available at: [Link]

• Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives. (2022). Molecules. Available at: [Link]

• Synthesis of Pyrazole Derivatives: a New Therapeutic Approach for Antiubercular and Anticancer Activity. (2013). ResearchGate. Available at: [Link]

• New process for manufacture of pyrazoles or pyrimidones. (2020). Google Patents.

• Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. (n.d.). Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. (2022). MDPI. Available at: [Link]

• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. (2025). MDPI. Available at: [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Analytical Methods for Amino Acids. (n.d.). Shimadzu. Available at: [Link]

• Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. (n.d.). Agilent Technologies. Available at: [Link]

• Synthesis of pyrazole containing-amino acids via a highly regioselective condensation/aza-Michael reaction. (n.d.). Glasgow Caledonian University Research Online. Available at: [Link]

• (4-amino-3,5-dimethyl-1h-pyrazol-1-yl)acetic acid dihydrochloride hydrate. (n.d.). PubChem. Available at: [Link]

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• 10. bio.vu.nl [bio.vu.nl]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Welcome to the technical support center for the purification of crude Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the purification of this heterocyclic amino acid derivative. The following sections detail common challenges and their solutions, grounded in established chemical principles.

I. Understanding the Molecule and Potential Impurities

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a heterocyclic compound containing both an acidic carboxylic acid group and a basic amino group, as well as a pyrazole ring.[1] This zwitterionic nature, along with the aromaticity of the pyrazole ring, presents unique challenges and opportunities for purification.[2][3]

Potential Impurities:

• Starting Materials: Unreacted starting materials from the synthesis, such as 1H-Pyrazole-4-acetic acid, α-(acetylamino)-3,5-dimethyl-, are a common source of impurities.[4]

• By-products of Synthesis: Side reactions during the synthesis can lead to various structurally related impurities.[5][6]

• Reagents and Catalysts: Residual reagents, catalysts, and solvents from the reaction and initial work-up can contaminate the crude product.[7][8]

• Degradation Products: The compound may degrade under harsh reaction or work-up conditions.

A general workflow for the purification of heterocyclic compounds is outlined below.

Caption: General purification workflow for heterocyclic compounds.

II. Recrystallization: The First Line of Defense

Recrystallization is often the most effective and scalable method for purifying solid organic compounds.[9] It relies on the difference in solubility of the desired compound and its impurities in a given solvent at different temperatures.[9]

Frequently Asked Questions (FAQs) - Recrystallization

Q1: My compound oils out instead of crystallizing upon cooling. What should I do?

A1: Oiling out occurs when the compound separates from the solution as a liquid rather than a solid. This is often due to a high concentration of impurities or the use of an inappropriate solvent.

• Troubleshooting Steps:

  • Re-heat the solution to dissolve the oil.

  • Add more solvent to decrease the concentration of the solute.[9]

  • Scratch the inside of the flask with a glass rod at the liquid-air interface to induce crystallization.

  • Add a seed crystal of the pure compound to provide a nucleation site.

  • Cool the solution slowly. Rapid cooling can favor oil formation over crystal growth.[9]

  • Consider a different solvent or a solvent mixture. A solvent system where the compound is less soluble may promote crystallization.[9]

Q2: I have low recovery of my product after recrystallization. How can I improve the yield?

A2: Low recovery can result from using too much solvent, the compound having significant solubility in the cold solvent, or premature crystallization during hot filtration.

• Troubleshooting Steps:

  • Minimize the amount of hot solvent used to dissolve the crude product.[10]

  • Cool the solution thoroughly in an ice bath to maximize precipitation.

  • Reduce the volume of the mother liquor by evaporation and cool again to obtain a second crop of crystals. Note that this second crop may be less pure.[10]

  • Pre-heat the filtration apparatus (funnel and receiving flask) to prevent premature crystallization during the removal of insoluble impurities.

Solvent System	Suitability for Recrystallization	Notes
Water	Good	The compound has amino acid-like properties and should be soluble in hot water and less soluble in cold water.
Ethanol/Water	Excellent	A mixture can fine-tune the solubility. Dissolve in hot ethanol and add hot water dropwise until turbidity appears, then clarify with a few drops of ethanol.[9]
Methanol	Possible	Pyrazole derivatives have been successfully recrystallized from methanol.[7][11]
Acetic Acid	Possible	Can be a good solvent for amino acids, but may be difficult to remove completely.

Caption: Potential solvent systems for the recrystallization of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

III. Column Chromatography: For More Complex Mixtures

When recrystallization is ineffective, particularly with complex mixtures of impurities, column chromatography is the preferred method.[12][13] This technique separates compounds based on their differential adsorption to a stationary phase while a mobile phase passes through it.[12][14]

Frequently Asked Questions (FAQs) - Column Chromatography

Q1: My compound is streaking on the TLC plate and giving poor separation in the column. What is the cause and how can I fix it?

A1: Streaking is a common issue with basic or highly polar compounds like amino acids on acidic silica gel.[10] This is due to strong interactions between the basic nitrogen atoms and the acidic silanol groups of the silica.

• Troubleshooting Steps:

  • Add a modifier to the mobile phase. For basic compounds, adding a small amount of a basic modifier like triethylamine (0.1-1%) or ammonia in methanol can neutralize the acidic sites on the silica gel, leading to better peak shapes.[10]

  • Use an alternative stationary phase. Basic or neutral alumina can be a good alternative to silica gel for purifying basic compounds.[10] Reversed-phase chromatography (C18 silica) is also an option for polar compounds.[10]

  • Adjust the polarity of the mobile phase. If the compound is streaking due to high polarity, a more polar mobile phase might be needed to elute it more effectively. A gradient elution from a less polar to a more polar solvent system can be beneficial.[10]

Q2: My compound is not eluting from the column. What should I do?

A2: This typically indicates that the compound is too polar for the chosen solvent system and is strongly adsorbed to the stationary phase.[10]

• Troubleshooting Steps:

  • Drastically increase the polarity of the mobile phase. If you are using a hexane/ethyl acetate system, switch to a more polar system like dichloromethane/methanol or even add a small percentage of acetic acid or water to the methanol.[10]

  • Consider ion-exchange chromatography. Since the target molecule is an amino acid, it can be purified using ion-exchange chromatography based on its charge.[14][15] Cation exchangers (negatively charged resin) can be used at a low pH where the amino acid is protonated and positively charged.[14]

Sources

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• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. AMINO-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-ACETIC ACID synthesis - chemicalbook [chemicalbook.com]
• 5. Pyrazole synthesis [organic-chemistry.org]
• 6. peerreviewarchive.s3.ap-south-1.amazonaws.com [peerreviewarchive.s3.ap-south-1.amazonaws.com]
• 7. jetir.org [jetir.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Solvent and Copper Ion-Induced Synthesis of Pyridyl–Pyrazole-3-One Derivatives: Crystal Structure, Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. column-chromatography.com [column-chromatography.com]
• 13. goldbio.com [goldbio.com]
• 14. Separation and Detection of Amino Acids – BIOC*2580: Introduction to Biochemistry [ecampusontario.pressbooks.pub]
• 15. researchgate.net [researchgate.net]

common side reactions in pyrazole synthesis and how to avoid them

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges in pyrazole synthesis. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible synthetic strategy.

Frequently Asked Questions (FAQs)

Q1: My Knorr pyrazole synthesis is yielding a mixture of regioisomers. How can I control the regioselectivity?

A1: The formation of regioisomers is the most common side reaction in the Knorr synthesis, especially when using an unsymmetrical 1,3-dicarbonyl compound.[1][2][3] This occurs because the initial nucleophilic attack of the hydrazine can happen at either of the two non-equivalent carbonyl carbons, leading to two distinct product pathways.[3] Controlling this selectivity is crucial for maximizing the yield of the desired product and simplifying purification.

Here are several strategies to enhance regioselectivity:

• Solvent Selection: The choice of solvent can have a dramatic impact on the regiochemical outcome.[2] While traditional solvents like ethanol often lead to mixtures, fluorinated alcohols such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to significantly favor the formation of one regioisomer.[1][4][5] The hydrogen-bond donating properties and low nucleophilicity of these solvents are thought to differentially stabilize the transition states leading to the different isomers.

• Substrate Modification: Modifying the 1,3-dicarbonyl starting material can introduce a strong electronic or steric bias.

  • Electronic Effects: Incorporating a potent electron-withdrawing group (e.g., -CF₃) can render the adjacent carbonyl carbon more electrophilic, directing the initial attack of the hydrazine.[3]

  • Steric Hindrance: A bulky substituent near one of the carbonyl groups will sterically hinder the approach of the hydrazine, favoring attack at the less hindered carbonyl.[3]

  • β-Enamino Ketones: Converting the 1,3-dicarbonyl into a β-enaminone derivative provides a highly regiocontrolled route to pyrazoles upon reaction with hydrazines.[1][2]

• pH Control: The pH of the reaction medium can influence the nucleophilicity of the two nitrogen atoms in a substituted hydrazine and the rate of hydrazone formation, thereby affecting the regioselectivity.[2][3] Acidic conditions are generally employed to catalyze the condensation.[6][7]

Q2: My reaction mixture turns intensely yellow/red, and the isolated product is colored. What is causing this and how can I fix it?

A2: The development of a deep yellow or red color is a common observation, particularly when using substituted hydrazines like phenylhydrazine.[8][9] This is often due to the decomposition of the hydrazine starting material or the oxidation of reaction intermediates or the final pyrazole product.[8]

Troubleshooting Strategies:

• Purification with Activated Charcoal: Adding activated charcoal to a solution of the crude product can effectively adsorb many colored impurities. The charcoal is then simply removed by filtration through celite.[8]

• Acid-Base Extraction: Pyrazoles are weakly basic and can be protonated by an acid to form a salt. This allows for their extraction into an aqueous acidic layer, leaving non-basic, colored impurities behind in the organic phase. The pyrazole can then be recovered by basifying the aqueous layer and extracting with an organic solvent.[8]

• Reaction under Inert Atmosphere: Conducting the reaction under an inert atmosphere of nitrogen or argon can minimize oxidative side reactions that may contribute to color formation.[10]

• Use of Hydrazine Salts and a Mild Base: If you are using a hydrazine salt (e.g., phenylhydrazine hydrochloride), the reaction can become acidic, which might promote the formation of colored byproducts. The addition of one equivalent of a mild base like sodium acetate can neutralize the acid and lead to a cleaner reaction.[9][10]

Q3: I'm observing the formation of a pyrazoline byproduct in my synthesis from an α,β-unsaturated carbonyl compound. How can I promote aromatization to the pyrazole?

A3: The reaction of α,β-unsaturated aldehydes or ketones with hydrazines proceeds through a pyrazoline intermediate, which then needs to be oxidized to form the aromatic pyrazole.[2] Incomplete conversion to the pyrazole is a common issue.

Methods to Promote Aromatization:

• Oxidizing Agents: The inclusion of a mild oxidizing agent can facilitate the dehydrogenation of the pyrazoline to the pyrazole. In some cases, simply exposing the reaction mixture to air (oxygen) with stirring is sufficient.[1] Other options include using DMSO at elevated temperatures or adding a chemical oxidant like bromine.[11]

• Reaction Conditions: Adjusting the reaction temperature and time can also favor the formation of the more thermodynamically stable aromatic pyrazole.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Increase reaction time and/or temperature. Monitor reaction progress by TLC or LC-MS.[1][6] Consider microwave-assisted synthesis to reduce reaction times and improve yields.[6]
Degradation of hydrazine starting material.	Use fresh, high-quality hydrazine.[1] If using a hydrazine salt, ensure appropriate stoichiometry of a mild base if needed.
Suboptimal pH.	Acid catalysis is often necessary for the Knorr synthesis.[10][12] Add a catalytic amount of a protic acid like acetic acid.[6][13]
Formation of Multiple Products	Regioisomer formation in Knorr synthesis.	Switch to a fluorinated solvent like TFE or HFIP.[1][4] Modify the 1,3-dicarbonyl substrate to introduce steric or electronic bias.[3]
Incomplete cyclization/aromatization.	For syntheses from α,β-unsaturated carbonyls, ensure an oxidation step is included to convert the pyrazoline intermediate to the pyrazole.[1][2]
Difficulty in Purification	Co-elution of regioisomers.	If column chromatography is ineffective, consider fractional recrystallization.[8] Derivatization of the isomer mixture to facilitate separation is also a possibility.[8]
Oily or non-crystalline product.	Attempt to induce crystallization by scratching the flask or seeding with a crystal. Purification of acid addition salts can also be an effective method.[1][14]

Experimental Protocols

Protocol 1: Regioselective Knorr Synthesis of N-Methylpyrazoles using a Fluorinated Alcohol

This protocol describes a general procedure for the regioselective synthesis of N-methylpyrazoles from 1,3-diketones, leveraging a fluorinated alcohol to control the formation of regioisomers.[1][4]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 1,3-diketone (1.0 mmol) in 2,2,2-trifluoroethanol (TFE) (5 mL).

• Reagent Addition: At room temperature, add methylhydrazine (1.2 mmol) to the solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Once the reaction is complete, remove the TFE under reduced pressure.

• Purification: Purify the resulting residue by column chromatography on silica gel using an appropriate eluent (e.g., a hexane/ethyl acetate gradient) to isolate the desired pyrazole regioisomer.

Protocol 2: 1,3-Dipolar Cycloaddition for Highly Regioselective Pyrazole Synthesis

This method offers an alternative to the Knorr synthesis with excellent control over regioselectivity.[1] It involves the reaction of a tosylhydrazone with an alkyne.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), add the N-tosylhydrazone (1.0 mmol), potassium carbonate (2.0 mmol), and 1,4-dioxane (5 mL).

• Reagent Addition: Add the terminal alkyne (1.2 mmol) to the mixture.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 101 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the reaction by TLC. The reaction is typically complete within a few hours.

• Work-up: After completion, cool the reaction mixture to room temperature and dilute with water. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired 3,5-disubstituted pyrazole.

Visualizing Reaction Pathways and Troubleshooting

Knorr Pyrazole Synthesis: The Regioisomer Problem

Caption: Formation of two regioisomers in Knorr synthesis.

Troubleshooting Workflow for Low Yield

Caption: A logical approach to troubleshooting low reaction yields.

References

• 6

• 1

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• 24. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
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• 26. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
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• 31. Unit 4 Pyrazole | PDF [slideshare.net]
• 32. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
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optimizing reaction conditions for pyrazole synthesis (catalyst, solvent, temperature)

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Pyrazole Synthesis. This guide is designed to provide you with in-depth technical assistance, troubleshooting strategies, and frequently asked questions to help you navigate the complexities of pyrazole synthesis. As Senior Application Scientists, we have compiled this resource to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Frequently Asked Questions (FAQs)

This section addresses common issues encountered during pyrazole synthesis.

Q1: My pyrazole synthesis is resulting in a very low yield. What are the common culprits?

Low yields can be attributed to several factors, including incomplete reactions, suboptimal catalyst choice, or the formation of side products. For instance, the traditional Knorr synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine, may require optimization of the catalyst and reaction conditions to achieve high yields.[1][2][3][4]

• Troubleshooting Steps:

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction's progress and ensure the complete consumption of starting materials.[3]

  • Temperature Adjustment: Many condensation reactions require heat. Consider refluxing the reaction mixture or employing microwave-assisted synthesis to potentially improve yields and shorten reaction times.[3] However, be aware that excessively high temperatures can sometimes lead to decreased yields.[5]

  • Catalyst Screening: The choice of catalyst is critical. While acid catalysts are common for Knorr synthesis, other catalysts like nano-ZnO or Lewis acids have been shown to enhance yields.[3] In some cases, a catalyst may be essential for the reaction to proceed at all.[5]

Q2: I'm observing the formation of multiple products. How can I improve the regioselectivity of my reaction?

Regioselectivity is a common challenge, especially when using unsymmetrical 1,3-dicarbonyl compounds. The formation of regioisomers occurs because the initial nucleophilic attack by the hydrazine can happen at either of the two carbonyl carbons.[2][6]

• Strategies for Controlling Regioselectivity:

  • Solvent Choice: The solvent can significantly influence regioselectivity. Aprotic dipolar solvents like N,N-dimethylformamide (DMF) or N,N-dimethylacetamide (DMAc) have been shown to favor the formation of a single regioisomer in certain reactions.[7]

  • Catalyst Selection: Specific catalysts can direct the reaction towards a desired isomer. For example, silver triflate (AgOTf) has been used for the highly regioselective synthesis of 3-CF3-pyrazoles.[5]

  • Reactant Structure: The steric and electronic properties of the substituents on both the hydrazine and the dicarbonyl compound can influence which carbonyl group is preferentially attacked.

Q3: What are the key considerations for selecting a solvent for my pyrazole synthesis?

The solvent plays a crucial role in reaction rate, yield, and regioselectivity.[8] Traditionally, polar protic solvents like ethanol have been used.[7] However, recent studies have shown that aprotic dipolar solvents can offer better results for certain syntheses.[7]

• Solvent Selection Guide:

  • Polar Protic Solvents (e.g., Ethanol, Acetic Acid): Commonly used in Knorr and Paal-Knorr syntheses. Acetic acid can often serve as both the solvent and the catalyst.[9]

  • Aprotic Dipolar Solvents (e.g., DMF, DMAc, NMP): Can lead to higher yields and improved regioselectivity, particularly in the synthesis of 1-aryl-3,4,5-substituted pyrazoles.[7][8]

  • "Green" Solvents (e.g., Water, PEG-400): Environmentally friendly options that have been successfully used in various pyrazole synthesis protocols, sometimes in combination with specific catalysts.[5][10]

  • Solvent-Free Conditions: In some cases, reactions can be run neat, which can be a more environmentally friendly and efficient approach.[11][12]

Troubleshooting Guides

This section provides detailed guidance on overcoming specific challenges in pyrazole synthesis.

Guide 1: Optimizing Catalyst Selection

The choice of catalyst is paramount for a successful pyrazole synthesis, influencing reaction rate, yield, and in some cases, regioselectivity.

Catalyst	Reactants	Catalyst Loading	Solvent	Temperature (°C)	Time	Yield (%)	Reusability
Homogeneous Catalysts
Acetic Acid	1,3-Dicarbonyl, Hydrazine	Catalytic	Ethanol	Reflux	Varies	Good	Not Reported
Silver Triflate (AgOTf)	Trifluoromethylated Ynones, Aryl/Alkyl Hydrazines	1 mol%	Not Specified	Room Temp	1 h	up to 99%	Not Reported
Copper(II) Triflate (Cu(OTf)₂)	N'-benzylidene tolylsulfonohydrazides, ethyl 4,4,4-trifluoro-3-oxobutanoate	Not Specified	Not Specified	60	Not Specified	60%	Not Reported
Heterogeneous Catalysts
Nano-ZnO	Ethyl acetoacetate, Phenylhydrazine	Not Specified	Not Specified	Not Specified	Not Specified	Good	Reported
Lewis Acids
Lithium Perchlorate (LiClO₄)	Acetylacetone, 2,4-dinitrophenylhydrazine	Not Specified	Not Specified	Not Specified	Not Specified	Good	Not Reported
Palladium Nanoparticles (PdNPs)	Varies	In situ generated	PEG-400/H₂O	Not Specified	Not Specified	Good	Reported

This table is a summary of data from various sources.[5][9]

• Reaction Setup: In parallel reaction vials, add the 1,3-dicarbonyl compound (1 mmol) and the chosen solvent (5 mL).

• Catalyst Addition: To each vial, add a different catalyst (e.g., 10 mol% acetic acid, 1 mol% AgOTf, 5 mol% nano-ZnO). Include a no-catalyst control.

• Hydrazine Addition: Add the hydrazine derivative (1.1 mmol) to each vial.

• Reaction Execution: Stir the reactions at the desired temperature (e.g., room temperature, 60 °C, or reflux).

• Monitoring: Monitor the progress of each reaction by TLC at regular intervals (e.g., 1, 2, 4, and 24 hours).

• Work-up and Analysis: Once a reaction is complete, perform an appropriate work-up procedure. Analyze the crude product by ¹H NMR to determine the conversion and the ratio of regioisomers. Purify the desired product by column chromatography and calculate the isolated yield.

Guide 2: Navigating Temperature Effects

Temperature is a critical parameter that can significantly impact the outcome of your pyrazole synthesis.

Caption: A workflow for optimizing reaction temperature.

A study on the synthesis of 5-aryl-3-trifluoromethyl pyrazoles found that increasing the reaction temperature to 60 °C improved the product yield. However, further increasing the temperature beyond this point led to a decrease in yield, highlighting the importance of fine-tuning this parameter.[5]

The Knorr Pyrazole Synthesis: A Mechanistic Overview

Understanding the reaction mechanism is fundamental to troubleshooting and optimizing your synthesis. The Knorr pyrazole synthesis is a classic and widely used method.[1][2]

Caption: The general mechanism of the Knorr pyrazole synthesis.[4]

The reaction is typically acid-catalyzed and proceeds through the initial formation of a hydrazone or enamine intermediate, followed by an intramolecular cyclization and a final dehydration step to yield the aromatic pyrazole ring.[2][4]

References

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [Link]

• Knorr Pyrazole Synthesis (M. Pharm) | PPTX. Slideshare. [Link]

• Knorr pyrazole synthesis. Name-Reaction.com. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. [Link]

• Various methods for the synthesis of pyrazole. ResearchGate. [Link]

• Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. Thieme Connect. [Link]

• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. ResearchGate. [Link]

• Knorr Pyrazole Synthesis. J&K Scientific LLC. [Link]

• A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris Publisher. [Link]

• Green Methods for the Synthesis of Pyrazoles: A Review. Taylor & Francis Online. [Link]

• Optimization of the reaction conditions in the synthesis of4-(p-tolyl)pyrazolo[3,4-c]pyrazol-3(2H)-one 6a. ResearchGate. [Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. NIH. [Link]

• Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a. ResearchGate. [Link]

• Synthesis of Pyrazoles from 1,3-Diols via Hydrogen Transfer Catalysis. Organic Letters. [Link]

• Green synthesis of pyrazole systems under solvent-free conditions. Taylor & Francis Online. [Link]

• Pyrazole Synthesis under Microwave Irradiation and Solvent-free Conditions. SciELO. [Link]

• General procedure for the synthesis of pyrazole systems in the presence of TBAB at room temperature. ResearchGate. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. NIH. [Link]

• Graph of temperature and power % vs time for the synthesis of pyrazole a following MW2 synthetic approach under the entry F (Table 2) operative conditions. ResearchGate. [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

• 4 - Organic Syntheses Procedure. Organic Syntheses. [Link]

• review of pyrazole compounds' production, use, and pharmacological activity. Community Practitioner. [Link]

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• 11. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. tandfonline.com [tandfonline.com]

troubleshooting guide for low yield in Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid synthesis

Welcome to the technical support center for the synthesis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and address common challenges encountered during this multi-step synthesis. Our focus is on providing scientifically sound, experience-driven insights to help you optimize your reaction yields and obtain high-purity product.

Synthetic Overview: A Likely Pathway

The synthesis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is not a trivial one-step reaction. Based on established organic chemistry principles and literature precedents for similar structures, a common and logical synthetic route proceeds through the formation of a key intermediate, 3,5-dimethyl-1H-pyrazole-4-carbaldehyde . This aldehyde is then converted to the target α-amino acid.

The overall synthetic strategy can be visualized as a two-stage process:

• Stage 1: Synthesis of the Key Intermediate: 3,5-dimethyl-1H-pyrazole-4-carbaldehyde. This is often the most challenging part of the synthesis, as direct formylation of 3,5-dimethyl-1H-pyrazole can be problematic.

• Stage 2: Conversion of the Aldehyde to the Target Amino Acid. This is typically achieved via a Strecker synthesis or a Bucherer-Bergs reaction, followed by hydrolysis.

This guide is structured to provide troubleshooting advice for each of these critical stages.

Troubleshooting Guide: Question & Answer Format

Part 1: Low Yield in the Synthesis of 3,5-dimethyl-1H-pyrazole-4-carbaldehyde

Question 1: My Vilsmeier-Haack formylation of 3,5-dimethyl-1H-pyrazole is giving very low to no yield of the desired 4-formyl product. What is going wrong?

Answer:

This is a very common issue. Direct Vilsmeier-Haack formylation of 3,5-dimethyl-1H-pyrazole at the C4 position is often unsuccessful. The reason for this lies in the reactivity of the pyrazole ring. The nitrogen atoms in the ring are nucleophilic and can react with the electrophilic Vilsmeier reagent (a chloroiminium ion). This leads to the formation of an unreactive ammonium ion, which deactivates the ring towards further electrophilic substitution at the C4 position[1].

Troubleshooting Steps & Protocol:

To circumvent this issue, a multi-step approach is often necessary. A proven strategy involves a temporary N-alkylation to protect the ring nitrogens, followed by the Vilsmeier-Haack reaction, and subsequent removal of the protecting group.[1]

Experimental Protocol: Indirect Synthesis of 3,5-dimethyl-1H-pyrazole-4-carbaldehyde [1]

Step 1: Michael Addition to Methyl Acrylate

• To a solution of 3,5-dimethyl-1H-pyrazole in a suitable solvent (e.g., toluene), add methyl acrylate.

• The reaction can be carried out at room temperature or with gentle heating. Monitor the reaction progress by TLC or GC-MS until the starting pyrazole is consumed.

• Upon completion, remove the solvent under reduced pressure to obtain methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate.

Step 2: Vilsmeier-Haack Formylation

• Prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride (POCl₃) to ice-cold N,N-dimethylformamide (DMF).

• To this reagent, add the product from Step 1.

• Heat the reaction mixture, typically between 90-120°C.[1] Monitor the reaction for the formation of the formylated product.

• After completion, carefully quench the reaction by pouring it onto crushed ice.

Step 3: Alkaline Hydrolysis and Decarboxylation

• Treat the formylated intermediate with an aqueous base (e.g., NaOH) to hydrolyze the methyl ester.

• Acidify the mixture to precipitate the corresponding carboxylic acid.

• The resulting acid is then heated (around 250°C) to induce decarboxylation, yielding the desired 3,5-dimethyl-1H-pyrazole-4-carbaldehyde.[1]

Question 2: I am observing multiple byproducts during the Vilsmeier-Haack reaction. How can I improve the selectivity?

Answer:

Byproduct formation in the Vilsmeier-Haack reaction can arise from several factors, including reaction temperature, stoichiometry of reagents, and the nature of the substrate.

Troubleshooting & Optimization:

• Temperature Control: The Vilsmeier-Haack reaction can be exothermic. Maintaining a consistent and optimal temperature is crucial. For the formylation of the N-protected pyrazole, a temperature range of 90-120°C is often cited.[1] It is advisable to start at the lower end of this range and gradually increase the temperature while monitoring the reaction.

• Stoichiometry: The molar ratio of the substrate to the Vilsmeier reagent (POCl₃/DMF) is critical. An excess of the reagent can sometimes lead to the formation of polychlorinated or other undesired byproducts. A systematic optimization of this ratio may be necessary.

• Purity of Starting Materials: Ensure that your 3,5-dimethyl-1H-pyrazole and other reagents are of high purity. Impurities can lead to competing side reactions.

Data Summary Table for Vilsmeier-Haack Optimization:

Parameter	Recommended Range	Rationale
Temperature	90 - 120 °C	Balances reaction rate and selectivity.[1]
Substrate:POCl₃:DMF Ratio	1 : 1.5-3 : 3-5	Ensures complete formation of the Vilsmeier reagent and efficient formylation.
Reaction Time	2 - 8 hours	Monitor by TLC to determine optimal time.

Part 2: Low Yield in the Conversion of the Aldehyde to Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Question 3: My Strecker synthesis using 3,5-dimethyl-1H-pyrazole-4-carbaldehyde is resulting in a low yield of the final amino acid after hydrolysis. What are the likely causes?

Answer:

The Strecker synthesis is a powerful method for converting aldehydes to α-amino acids. However, low yields can occur at two key stages: the formation of the α-aminonitrile intermediate and its subsequent hydrolysis.

Troubleshooting the α-Aminonitrile Formation:

• Imine Formation Equilibrium: The first step of the Strecker synthesis is the formation of an imine from the aldehyde and ammonia (or an ammonium salt). This is a reversible reaction. To drive the equilibrium towards the imine, it can be beneficial to remove the water formed during the reaction. The addition of a dehydrating agent like magnesium sulfate (MgSO₄) can improve the yield of the imine and, consequently, the α-aminonitrile.[2]

• Cyanide Source and Addition: The nucleophilic addition of cyanide to the imine is the crucial C-C bond-forming step. Ensure that your cyanide source (e.g., KCN or NaCN) is fresh and has not been passivated by atmospheric moisture and carbon dioxide. The pH of the reaction is also important; it should be slightly acidic to favor imine formation without protonating the cyanide ion to the highly toxic and volatile HCN gas. The use of ammonium chloride (NH₄Cl) can serve as both a source of ammonia and a mild acid to catalyze imine formation.[3]

Troubleshooting the Hydrolysis Step:

• Incomplete Hydrolysis: The hydrolysis of the nitrile group to a carboxylic acid typically requires harsh conditions, such as refluxing in strong acid (e.g., 6M HCl) or base (e.g., 6M NaOH). Incomplete hydrolysis will result in the presence of the corresponding α-amino amide as a byproduct. Ensure that the hydrolysis is carried out for a sufficient duration and at an adequate temperature. Monitoring the reaction by TLC or LC-MS can help determine the point of complete conversion.

• Side Reactions during Hydrolysis: Under harsh acidic or basic conditions, the pyrazole ring itself or other functional groups on the molecule could be susceptible to degradation. A careful optimization of the hydrolysis conditions (acid/base concentration, temperature, and time) is recommended to maximize the yield of the desired amino acid while minimizing degradation.

Experimental Protocol: Strecker Synthesis and Hydrolysis

Step 1: Formation of the α-Aminonitrile

• In a well-ventilated fume hood, dissolve 3,5-dimethyl-1H-pyrazole-4-carbaldehyde in a suitable solvent like methanol or ethanol.

• Add a solution of ammonium chloride (NH₄Cl) and sodium cyanide (NaCN) in water.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by the disappearance of the aldehyde spot on TLC.

• Once the reaction is complete, the α-aminonitrile can be extracted into an organic solvent.

Step 2: Hydrolysis to the Amino Acid

• The crude α-aminonitrile is then subjected to hydrolysis. A common method is to reflux the compound in concentrated hydrochloric acid.

• After hydrolysis is complete (as determined by TLC or LC-MS), the reaction mixture is cooled, and the pH is carefully adjusted to the isoelectric point of the amino acid to precipitate the product.

• The precipitated amino acid can then be collected by filtration, washed with cold water and a suitable organic solvent (like ethanol or ether), and dried.

Question 4: Would the Bucherer-Bergs reaction be a better alternative to the Strecker synthesis for this conversion?

Answer:

The Bucherer-Bergs reaction is indeed a viable and often high-yielding alternative for the synthesis of α-amino acids from aldehydes. It involves a one-pot reaction of the aldehyde with ammonium carbonate and a cyanide source to form a hydantoin intermediate, which is then hydrolyzed to the amino acid.

Advantages of the Bucherer-Bergs Reaction:

• One-Pot Procedure: It is a multicomponent reaction, which can be more efficient than the two-step Strecker synthesis.[4]

• Stable Intermediate: The hydantoin intermediate is often a stable, crystalline solid that can be easily purified before the final hydrolysis step. This can lead to a purer final product.

Considerations for the Bucherer-Bergs Reaction:

• Reaction Conditions: The reaction is typically carried out in aqueous ethanol at elevated temperatures (60-70°C).[4] Optimization of the solvent system, temperature, and reaction time may be necessary for the specific pyrazole aldehyde substrate.

• Hydrolysis of the Hydantoin: The hydrolysis of the hydantoin ring to the amino acid also requires strong acidic or basic conditions, similar to the hydrolysis of the nitrile in the Strecker synthesis.

Decision Workflow: Strecker vs. Bucherer-Bergs

Caption: Decision workflow for choosing between Strecker and Bucherer-Bergs synthesis.

Frequently Asked Questions (FAQs)

Q1: How can I effectively purify the final Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid product?

A1: As an amino acid, the product is zwitterionic and may have limited solubility in common organic solvents. Recrystallization is often the best method for purification. Consider using a mixed solvent system, such as ethanol/water. The pH of the solution is critical for inducing crystallization; adjusting the pH to the isoelectric point of the amino acid will minimize its solubility and promote precipitation.

Q2: What analytical techniques are recommended for monitoring the reaction progress and characterizing the final product?

A2:

• Thin-Layer Chromatography (TLC): An indispensable tool for monitoring the consumption of starting materials and the formation of products in each step.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for confirming the molecular weight of intermediates and the final product, as well as for assessing purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural elucidation of the intermediates and the final product.

• Infrared (IR) Spectroscopy: Can be used to identify key functional groups, such as the aldehyde, nitrile, carboxylic acid, and amine groups, at different stages of the synthesis.

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Yes, absolutely.

• Cyanide Handling: Both the Strecker and Bucherer-Bergs reactions use highly toxic cyanide salts (e.g., NaCN or KCN). These reactions should always be carried out in a well-ventilated chemical fume hood. Have a cyanide-specific spill kit and an appropriate quenching solution (e.g., ferrous sulfate solution) readily available. Be aware that acidification of cyanide salts will produce highly toxic hydrogen cyanide (HCN) gas.

• Phosphorus Oxychloride (POCl₃): This reagent is highly corrosive and reacts violently with water. It should be handled with extreme care in a fume hood.

• General Lab Safety: Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

References

• Attaryan, O. S.; Antanosyan, S. K.; Panosyan, G. A.; Asratyan, G. V.; Matsoyan, S. G. (2006). Synthesis of 3,5-Dimethyl-1H-pyrazole-4-carbaldehyde. Russian Journal of General Chemistry, 76, 1817–1820.
• Coşkun, N., & Düşünceli, F. (2006). A new method for the synthesis of 4-amino-3,5-dimethylpyrazoles and related compounds. Journal of the Faculty of Pharmacy of Istanbul University, 38(1), 71-76.
• Bakr, F. A. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2011(i), 196-245.
• Al-Zahrani, H. S., & El-Shehry, M. F. (2018). New Reactions of 5-Amino-3-(cyanomethyl)-1H-Pyrazole-4-Carbonitrile. Molecules, 23(7), 1735.
• Patel, R. P., Patel, K. C., & Patel, P. S. (2013). Synthesis of novel substituted-3, 5-dimethyl-1h-pyrazolyl phthalazine-1, 4-diones. Trade Science Inc.
• Wankhede, S. B., & Narwade, S. K. (2014). Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Journal of Chemical and Pharmaceutical Research, 6(7), 2005-2009.
• Lindsay-Scott, P. J., Charlesworth, N. G., & Grozavu, A. (2017). A Flexible Strategy for the Regiocontrolled Synthesis of Pyrazolo[1,5-a]pyrazines. The Journal of Organic Chemistry, 82(21), 11295–11303.

• Royal Society of Chemistry. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Retrieved from [Link]

• Al-Abdullah, E. S., Al-Sanea, M. M., & El-Emam, A. A. (2022). Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. Molecules, 27(19), 6296.
• Li, Y., Wang, Y., & Xu, J. (2009). Dimethyl 1-cyanomethyl-1H-pyrazole-3,5-dicarboxylate. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1646.
• Kalník, M., Gabko, P., Bella, M., & Koóš, M. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(13), 4024.
• Monteiro, J. L., Pieber, B., Corrêa, A. G., & Kappe, C. O. (2015). Continuous Synthesis of Hydantoins: Intensifying the Bucherer–Bergs Reaction. Synlett, 27(01), 80-82.

• Ashenhurst, J. (2023). Strecker Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Gomaa, M. A. M., & Ali, A. A. (2017). Synthesis and reductive amination of 1-aryl-5-ferrocenyl-1H-pyrazole-4-carbaldehydes. INEOS OPEN, 1(1), 1-8.
• Arshad, M., Bhatti, M. H., & Ayub, K. (2011). 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(1), o159.

• Ashenhurst, J. (2018, November 12). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. Retrieved from [Link]

• Deng, X., & Mani, N. S. (2006). A Versatile Method for the Synthesis of 1,3,5-Trisubstituted Pyrazoles. Organic Syntheses, 83, 157.
• Al-Omran, F., & El-Khair, A. A. (2004). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 9(10), 849–860.
• Mottram, D. S., & Nobrega, I. C. C. (2001). Formation of Strecker aldehydes and pyrazines in a fried potato model system. Journal of Agricultural and Food Chemistry, 49(8), 4093–4098.
• Watson, A. J. B., & Williams, J. M. J. (2010). Synthesis of pyrazole containing β-amino acids via a highly regioselective condensation/aza-Michael reaction of β-ketoesters. Organic & Biomolecular Chemistry, 8(20), 4559–4562.
• Li, J., & Li, X. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry.
• Kalník, M., Gabko, P., Bella, M., & Koóš, M. (2021). The Bucherer-Bergs Multicomponent Synthesis of Hydantoins-Excellence in Simplicity. Molecules, 26(13), 4024.

• Reddit. (2022, May 12). Purified and recrystallized 3,5-dimethyl-1H-pyrazole. r/chemistry. Retrieved from [Link]

• Thummanagoti, S., & Goodrich, R. (2020). An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. Molecules, 25(19), 4446.
• Kuwata, S., & Watanabe, M. (2017). S1 Supporting information Reductive Amination of Ketonic Compounds Catalyzed by Cp*Ir(III)
• Kira, M. A., Abdel-Rehman, M. O., & Gadalla, K. Z. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris Publisher.

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Technical Support Center: Resolving Regioisomer Formation in Pyrazole Synthesis

Welcome to the Technical Support Center for Pyrazole Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with regioselectivity in their pyrazole synthesis protocols. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you gain precise control over your reaction outcomes.

Introduction: The Challenge of Regioselectivity

The Knorr pyrazole synthesis, a cornerstone reaction involving the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, is a powerful tool for creating the pyrazole core found in many pharmaceuticals and agrochemicals.[1][2][3][4][5] However, a significant challenge arises when using unsymmetrical 1,3-dicarbonyls or substituted hydrazines: the potential formation of two distinct regioisomers.[4][6][7] This mixture can complicate purification and ultimately lower the yield of the desired product.

Controlling which nitrogen of the hydrazine attacks which carbonyl group of the dicarbonyl is the key to achieving a regioselective synthesis. This guide will walk you through the factors that govern this selectivity and provide actionable strategies to steer your reaction toward the desired isomer.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control regioselectivity in the Knorr pyrazole synthesis?

A1: The regiochemical outcome is a delicate balance of three main factors:

• Electronic Effects: The inherent electrophilicity of the two carbonyl carbons in the 1,3-dicarbonyl compound plays a crucial role. Electron-withdrawing groups (e.g., -CF₃) will make the adjacent carbonyl carbon more electron-deficient and thus more susceptible to nucleophilic attack by the hydrazine.[7]

• Steric Effects: The size of the substituents on both the 1,3-dicarbonyl and the hydrazine can significantly influence the reaction pathway. A bulky group on one of the reactants will sterically hinder the approach of the other, favoring attack at the less hindered carbonyl position.[7]

• Reaction Conditions: This is often the most influential and tunable factor. Parameters such as solvent, temperature, and pH can dramatically shift the regioselectivity. For instance, acidic conditions can alter the nucleophilicity of the two nitrogen atoms in a substituted hydrazine, potentially reversing the selectivity observed under neutral conditions.[7]

Q2: My reaction is yielding an inseparable mixture of regioisomers. How can I improve the selectivity?

A2: When facing a mixture of regioisomers, a systematic approach to optimizing the reaction conditions is essential. Here are several strategies to consider:

• Solvent Modification: The polarity and hydrogen-bonding ability of the solvent can have a profound effect. For example, the use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to dramatically increase regioselectivity in favor of the 5-arylpyrazole isomer in certain reactions.[8][9]

• pH Control: The acidity or basicity of the reaction medium can be a powerful tool. In the case of substituted hydrazines, acidic conditions can protonate the more basic nitrogen, altering its nucleophilicity and directing the reaction pathway. Experimenting with acidic catalysts (e.g., acetic acid, p-toluenesulfonic acid) or basic conditions (e.g., using a non-nucleophilic base) can be beneficial.[7]

• Temperature Adjustment: Lowering the reaction temperature can sometimes enhance selectivity by favoring the kinetically controlled product over the thermodynamically controlled one.

• Catalyst Introduction: The use of specific catalysts, such as Lewis acids, can preferentially activate one carbonyl group over the other, thereby directing the initial nucleophilic attack.[4]

Q3: I am trying to perform an N-alkylation on an existing pyrazole and am getting a mixture of N1 and N2 alkylated products. What can I do?

A3: The regioselective N-alkylation of pyrazoles is a common challenge due to the similar nucleophilicity of the two ring nitrogens.[10][11] The outcome is governed by both steric and electronic factors. Here are some troubleshooting steps:

• Steric Hindrance: Alkylation typically favors the less sterically hindered nitrogen. If you have a bulky substituent at the C3 or C5 position, the incoming alkyl group will preferentially add to the more accessible nitrogen.[10]

• Protecting Groups: For challenging cases, a protecting group strategy can be employed. A removable, bulky protecting group can be used to block one nitrogen atom, forcing alkylation to occur at the other.

• Base and Solvent Effects: The choice of base and solvent can influence the N1/N2 ratio. Stronger bases like sodium hydride (NaH) in an aprotic solvent like DMF or THF are commonly used. Screening different base/solvent combinations is recommended.[10]

Troubleshooting Guide: Common Issues and Solutions

Problem	Probable Cause(s)	Actionable Solutions & Protocols
Poor Regioselectivity (Mixture of Isomers)	- Similar electronic and steric environments of the two carbonyls.- Sub-optimal reaction conditions (solvent, pH, temperature).	1. Modify the Solvent: - Protocol: Dissolve the 1,3-dicarbonyl (1 eq) in 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP). Add the hydrazine (1.1 eq) and stir at room temperature or with gentle heating. Monitor the reaction by TLC or LC-MS.[8][9]2. Control the pH: - Acidic Conditions: Add a catalytic amount of acetic acid or p-toluenesulfonic acid to the reaction mixture in a protic solvent like ethanol.[7] - Basic Conditions: Use a non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in an aprotic solvent.
Low Reaction Conversion	- Insufficient reactivity of the dicarbonyl or hydrazine.- Steric hindrance preventing efficient reaction.	1. Increase Temperature: Gradually increase the reaction temperature while monitoring for decomposition.2. Use a Catalyst: Introduce a Lewis acid catalyst (e.g., Sc(OTf)₃, Yb(OTf)₃) to activate the carbonyl group.
Formation of Unexpected Side Products	- Self-condensation of the 1,3-dicarbonyl.- Decomposition of reactants or products under harsh conditions.	1. Optimize Reactant Addition: Add the more reactive component slowly to a solution of the other reactant.2. Lower Reaction Temperature: Run the reaction at a lower temperature to minimize side reactions.
Difficulty in Purifying Regioisomers	- Similar polarity of the two isomers leading to co-elution during chromatography.	1. Derivatization: If possible, selectively derivatize one isomer to alter its polarity for easier separation.2. Alternative Separation Techniques: Consider preparative HPLC or crystallization as alternative purification methods.

Visualizing the Reaction Pathway and Control Points

The following diagrams illustrate the key decision points in the Knorr pyrazole synthesis that determine the final regioisomeric outcome.

Caption: Factors influencing the initial nucleophilic attack.

Caption: Troubleshooting workflow for achieving regioselectivity.

Concluding Remarks

Achieving high regioselectivity in pyrazole synthesis is a multifaceted challenge that requires a careful consideration of electronic, steric, and conditional factors. By systematically applying the troubleshooting strategies and protocols outlined in this guide, researchers can gain greater control over their synthetic outcomes, leading to more efficient and successful research and development endeavors.

For further assistance or to discuss specific challenges, please do not hesitate to contact our technical support team.

References

• Knorr Pyrazole Synthesis (M. Pharm). (n.d.). SlideShare. Retrieved from [Link]

• knorr pyrazole synthesis. (n.d.). SlideShare. Retrieved from [Link]

• Knorr pyrazole synthesis. (n.d.). Name-Reaction.com. Retrieved from [Link]

• Knorr Pyrazole Synthesis. (n.d.). J&K Scientific LLC. Retrieved from [Link]

• Schrecker, L., Dickhaut, J., Holtze, C., Staehle, P., Vranceanu, M., Hellgardt, K., & Hii, K. K. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Advances, 12(44), 28743-28749. Retrieved from [Link]

• Proposed structural factors influencing on the regioselectivity of NH-pyrazole alkylations. (n.d.). ResearchGate. Retrieved from [Link]

• El-Malah, A. A., Alanazi, A. M., & El-Gamal, S. M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6524. Retrieved from [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2021). Pharmaceuticals, 14(11), 1187. Retrieved from [Link]

• Regio- and Stereoselective Switchable Synthesis of (E)- and (Z)-N-Carbonylvinylated Pyrazoles. (2020). Molecules, 25(11), 2587. Retrieved from [Link]

• Decoding Ortho Regiospecificity and High Endo Stereoselectivity in Pyrazole Synthesis via the Activation/Strain Model. (2023). The Journal of Organic Chemistry, 88(20), 14358–14368. Retrieved from [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2022). Beilstein Journal of Organic Chemistry, 18, 1118–1145. Retrieved from [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. (2007). The Journal of Organic Chemistry, 72(12), 4346–4353. Retrieved from [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2022). Molecules, 27(19), 6296. Retrieved from [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (2018). International Journal of Pharmaceutical Sciences and Research, 9(10), 4058-4076. Retrieved from [Link]

• Unveiling Cooperative Effects of Two Bidentate Pyridone-Pyrazole Ligands in the Regioselective C–H Activation: A Theoretical Study. (2023). Inorganic Chemistry, 62(4), 1569–1578. Retrieved from [Link]

• Iodine-promoted synthesis of pyrazoles from 1,3-dicarbonyl compounds and oxamic acid thiohydrazides. (2021). Organic Chemistry Frontiers, 8(12), 2969-2973. Retrieved from [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2022). Beilstein Journal of Organic Chemistry, 18, 1118–1145. Retrieved from [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. (2007). The Journal of Organic Chemistry, 72(12), 4346–4353. Retrieved from [Link]

• Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. (2002). The Journal of Organic Chemistry, 67(19), 6662–6667. Retrieved from [Link]

• Paal-Knorr Pyrrole Synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Synthesis and Crystal Structures of N-Substituted Pyrazolines. (2014). Molecules, 19(12), 20692–20703. Retrieved from [Link]

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. (2018). Angewandte Chemie International Edition, 57(36), 11634–11639. Retrieved from [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019). Molecules, 24(24), 4586. Retrieved from [Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2022). International Journal of Molecular Sciences, 23(19), 11335. Retrieved from [Link]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (2020). Molecules, 25(18), 4206. Retrieved from [Link]

• Regiocontrol in the synthesis of 1,5‐ or 1,4‐substituted pyrazoles 12–14 from enones 4. (n.d.). ResearchGate. Retrieved from [Link]

• An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. (2022). Molecules, 27(23), 8529. Retrieved from [Link]

• Knorr pyrrole synthesis. (n.d.). Wikipedia. Retrieved from [Link]

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Technical Support Center: Solubilization Strategies for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in Biological Assays

Prepared by the Senior Application Science Team

Welcome to the technical support guide for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS 67809-62-5).[1][2][3] This document provides in-depth troubleshooting and frequently asked questions (FAQs) to assist researchers in achieving reliable solubility for their biological assays. Understanding the unique physicochemical properties of this compound is the first step toward successful experimentation.

Understanding the Molecule: A Zwitterionic Challenge

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid possesses both a basic amino group and an acidic carboxylic acid group. This structure classifies it as an amino acid derivative, meaning it exists as a zwitterion at a specific pH. A zwitterion is a molecule with both positive and negative charges, resulting in a net neutral charge. Compounds in this state often exhibit their minimum solubility in aqueous media at their isoelectric point (pI) – the pH at which the net charge is zero.[4][5][6] Consequently, attempts to dissolve the compound directly into a neutral buffer (e.g., PBS at pH 7.4) may result in precipitation or cloudiness.

The key to solubilizing this compound is to shift the pH of the solvent away from its pI, thereby forcing the molecule into a more soluble, charged state (either cationic or anionic).

Caption: Ionization states of the zwitterionic compound at different pH levels.

Troubleshooting Guide & FAQs

This section addresses common issues encountered when preparing solutions of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid for biological experiments.

Q1: I tried to dissolve the compound directly in PBS (pH 7.4) and it won't go into solution. What is my first step?

Answer: This is the most common issue and is expected due to the compound's zwitterionic nature. The first and most effective strategy is pH modification. You must shift the pH to fully protonate the amino group (creating a cation) or deprotonate the carboxylic acid group (creating an anion).

Experimental Protocol: pH-Based Solubilization

• Weigh the Compound: Accurately weigh the required amount of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid powder.

• Initial Suspension: Add a small volume of purified water (e.g., Milli-Q) to the powder to create a slurry. Do not use your final buffer at this stage, as its buffering capacity will resist the necessary pH shift.

• Acidic Solubilization (Recommended Start):

  • While stirring, add 1N HCl dropwise to the slurry.

  • Monitor the solution. As the pH drops, the powder should begin to dissolve as the amino group becomes protonated (-NH3+).

  • Continue adding acid until the solution is completely clear.

• Basic Solubilization (Alternative):

  • If acidic conditions are incompatible with your experiment, you can use a base.

  • While stirring, add 1N NaOH dropwise to the slurry.

  • The powder will dissolve as the carboxylic acid group is deprotonated (-COO-).

• Stock Solution Finalization:

  • Once the solution is clear, add your concentrated buffer stock (e.g., 10x PBS) to achieve the final desired buffer composition.

  • Finally, adjust the total volume with purified water to reach your target concentration (e.g., 10 mM).

  • Crucially: Check the final pH of your stock solution. If necessary, back-titrate carefully with NaOH (if you started with acid) or HCl (if you started with base) to a pH that is compatible with your assay, ensuring the compound remains in solution. Always perform this final pH adjustment slowly while observing the solution for any signs of precipitation.

• Sterilization: Sterilize the final stock solution by filtering through a 0.22 µm syringe filter.

Q2: Adjusting the pH is not compatible with my assay's requirements. Can I use an organic co-solvent?

Answer: Yes, using a water-miscible organic co-solvent is a common secondary strategy.[7] Co-solvents work by reducing the overall polarity of the aqueous medium, which can help solubilize less polar molecules. Dimethyl sulfoxide (DMSO) is the most widely used co-solvent for in vitro assays.[8]

Important Consideration: Organic solvents can be toxic to cells. It is critical to determine the maximum tolerable concentration for your specific cell line or assay and to always include a vehicle control (media + co-solvent at the same final concentration) in your experiments.[8]

Co-Solvent	Typical Starting Concentration	Maximum Tolerated Concentration (Cell-Based Assays)
DMSO	10-50 mM Stock in 100% DMSO	0.1% - 0.5% (v/v)
Ethanol	10-50 mM Stock in 100% Ethanol	0.1% - 1.0% (v/v)

Experimental Protocol: Co-Solvent Stock Preparation

• Weigh the Compound: Accurately weigh the desired amount of the compound.

• Dissolve in Co-Solvent: Add 100% DMSO (or ethanol) to the powder to achieve a high-concentration stock (e.g., 20 mM). Use gentle vortexing or sonication if needed to fully dissolve.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Assay Preparation:

  • Perform serial dilutions of your high-concentration stock into your final assay medium.

  • Ensure the final concentration of the co-solvent in the assay is below the toxicity threshold for your system (e.g., ≤0.5% DMSO).[8]

Q3: The required co-solvent concentration is toxic to my cells, and pH adjustment is not an option. Are there any advanced methods?

Answer: When standard methods fail, advanced solubilizing agents like cyclodextrins can be employed. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[9][10] They can encapsulate poorly soluble molecules, like your compound, forming an "inclusion complex" that is water-soluble.[9][11][12]

Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and low toxicity, making it suitable for cell-based assays.[12]

Experimental Protocol: Solubilization with Cyclodextrins

• Prepare Cyclodextrin Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in your desired aqueous buffer (e.g., PBS). Warming the solution may be necessary to fully dissolve the cyclodextrin.

• Add Compound: Add the powdered Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid directly to the cyclodextrin solution.

• Facilitate Complexation: Vigorously vortex or sonicate the mixture. The solution should clarify as the inclusion complexes form. This process may take some time.

• Sterilization and Use: Once clear, filter the solution through a 0.22 µm filter. This stock can then be diluted into your assay medium. Remember to include a vehicle control containing the same final concentration of HP-β-CD.

Summary and Best Practices Workflow

Choosing the right solubilization strategy is crucial for data integrity. The following workflow and summary table can help guide your decision-making process.

Caption: Decision workflow for solubilizing the target compound.

Comparison of Solubilization Methods

Method	Mechanism	Advantages	Disadvantages	Best For
pH Adjustment	Increases charge of the zwitterionic molecule, enhancing interaction with water.	Highly effective; avoids organic solvents; cost-effective.	May not be compatible with all assays; requires careful pH control.	Initial screening assays, biochemical assays where pH can be controlled.
Co-solvents (DMSO, EtOH)	Reduces the polarity of the bulk solvent, increasing solubility of hydrophobic compounds.[7][13]	Simple to prepare high-concentration stocks; widely used.	Potential for cellular toxicity; may affect protein conformation at high concentrations.[8]	Cell-based assays where final solvent concentration is kept low (e.g., <0.5%).
Cyclodextrins (HP-β-CD)	Encapsulates the hydrophobic compound within its core, presenting a hydrophilic exterior to the solvent.[9][10][14]	Low toxicity; can improve compound stability.	More expensive; may have a higher viscosity; potential for interaction with other assay components.	In vivo studies, sensitive cell-based assays where co-solvents are toxic.

References

• The use of cosolvent pKa assays for poorly soluble compounds.

• Williams, D. A. (1996). Zwitterions and pH-dependent solubility. American Journal of Health-System Pharmacy, 53(14), 1732. [Link]

• Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. [Link]

• Miro, A., Quaglia, F., & Ungaro, F. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics, 15(2), 595. [Link]

• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. Journal of Young Pharmacists, 8(2), 99-106. [Link]

• Solubility-pH profiles of some acidic, basic and amphoteric drugs. ResearchGate. [Link]

• Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. ResearchGate. [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• Zwitterion and PH Dependent Solubilty. Scribd. [Link]

• de Souza, A. C. G., et al. (2022). Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. Molecules, 27(19), 6289. [Link]

• Mura, P. (2020). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Pharmaceutics, 12(5), 401. [Link]

• Engineering Cocrystals of Poorly Water-Soluble Drugs to Enhance Dissolution in Aqueous Medium. Molecules, 26(16), 4887. [Link]

• Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. GSC Biological and Pharmaceutical Sciences, 28(3), 136-146. [Link]

• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. [Link]

• Bethune, S. J., et al. (2014). A Solubility Comparison of Neutral and Zwitterionic Polymorphs. Crystal Growth & Design, 14(7), 3555–3565. [Link]

• (5-amino-3-methyl-1H-pyrazol-1-yl)acetic acid. PubChem. [Link]

• Specification of Zwitterionic or Non-Zwitterionic Structures of Amphoteric Compounds by Using Ionic Liquids. Semantic Scholar. [Link]

• Synthesis and biological evaluation of novel pyrazole derivatives as urease inhibitors. Der Pharma Chemica, 7(10), 235-241. [Link]

• Current status of pyrazole and its biological activities. Journal of Pharmacy And Bioallied Sciences, 6(1), 2. [Link]

• (4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid dihydrochloride hydrate. Amerigo Scientific. [Link]

• Synthesis, characterization and biological activity of some pyrazole-pyrazolone derivatives. ResearchGate. [Link]

• Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. RSC Advances, 14(26), 18765-18778. [Link]

• (4-amino-3,5-dimethyl-1h-pyrazol-1-yl)acetic acid dihydrochloride hydrate. PubChemLite. [Link]

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• 14. chemicaljournals.com [chemicaljournals.com]

Technical Support Center: Characterization of Substituted Pyrazoles

Welcome to the Technical Support Center for the characterization of substituted pyrazoles. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the analysis of this important class of heterocyclic compounds. Pyrazoles are a cornerstone in medicinal chemistry and materials science, but their unique structural features, such as tautomerism and the potential for isomerism, can present significant characterization hurdles.[1][2][3][4][5]

This guide provides in-depth troubleshooting advice, detailed experimental protocols, and frequently asked questions to empower you to confidently interpret your analytical data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and challenges faced during the characterization of substituted pyrazoles.

Q1: Why do the signals for the 3- and 5-positions of my N-unsubstituted pyrazole appear identical or broadened in the 13C NMR spectrum?

A: This is a classic manifestation of annular tautomerism. The proton on the nitrogen atom can rapidly exchange between the N1 and N2 positions. If this exchange is fast on the NMR timescale, the signals for the C3 and C5 carbons, and any attached protons in a 1H NMR, will average out, appearing as a single, often broadened, signal.[6][7][8]

Q2: My 1H NMR spectrum shows a very broad N-H proton signal, or it's completely absent. What's happening?

A: The broadening or disappearance of the N-H proton signal is also a consequence of proton exchange.[7][8] This can be due to:

• Chemical Exchange: The N-H proton can exchange with other pyrazole molecules, residual water in the solvent, or other acidic/basic impurities.

• Quadrupole Moment of Nitrogen: The 14N nucleus has a quadrupole moment that can lead to efficient relaxation of the attached proton, resulting in a broader signal.

• Solvent Effects: In protic solvents like D₂O or CD₃OD, the N-H proton will readily exchange with the solvent's deuterium, making it undetectable in the 1H NMR spectrum.[7]

Q3: I've synthesized a substituted pyrazole from an unsymmetrical precursor and my NMR shows two sets of signals. How do I know which regioisomer is which?

A: The formation of regioisomers is a common challenge in pyrazole synthesis.[9] Unambiguous characterization is crucial and can be achieved through a combination of techniques:

• 2D NMR Spectroscopy: Techniques like HMBC (Heteronuclear Multiple Bond Correlation) and NOESY (Nuclear Overhauser Effect Spectroscopy) are powerful tools. An HMBC experiment can show long-range couplings between protons and carbons, helping to establish connectivity. For instance, a correlation between the N-substituent and a specific ring carbon can definitively identify the isomer.[10] NOESY can show through-space correlations between protons, which can also help in assigning the correct structure.[11]

• X-ray Crystallography: If you can obtain a suitable crystal, single-crystal X-ray diffraction provides the most definitive structural evidence.[12][13]

Q4: My mass spectrum shows unexpected fragmentation patterns. What are the typical fragmentation pathways for pyrazoles?

A: The fragmentation of the pyrazole ring in mass spectrometry often involves two main processes: the expulsion of HCN and the loss of N₂ from the [M-H]⁺ ion.[14] However, the nature and position of substituents can significantly alter these pathways or introduce new fragmentation routes.[14][15] For example, nitro or acetyl groups can lead to their own characteristic losses.[14]

Q5: I'm struggling to separate two regioisomers of my pyrazole derivative by column chromatography. What can I do?

A: Separating pyrazole regioisomers can be difficult due to their often very similar polarities.[16][17] Here are some troubleshooting steps:

• Optimize Your Solvent System: Systematically vary the polarity of your eluent. Using a shallower gradient or an isocratic elution with a solvent system that provides the best separation on a TLC plate is a good starting point.

• Change the Stationary Phase: If silica gel isn't providing adequate separation, consider using alumina or a reversed-phase C18 silica gel.

• High-Performance Liquid Chromatography (HPLC): For very challenging separations, HPLC offers higher resolution than standard column chromatography.[16]

Part 2: Troubleshooting Guides

This section provides more detailed, step-by-step guidance for overcoming specific experimental challenges.

Guide 1: Resolving Tautomers in NMR Spectroscopy

Problem: Averaged or broad signals in NMR spectra due to rapid tautomeric exchange obscure the true chemical shifts of the individual tautomers.

Causality: The rate of proton transfer between the two nitrogen atoms is faster than the NMR timescale, leading to an averaged representation of the two tautomeric forms. This rate is highly dependent on temperature, solvent, and the electronic nature of the substituents.[6][7]

Workflow for Tautomer Resolution:

Caption: Workflow for resolving pyrazole tautomers using NMR.

Detailed Protocol: Low-Temperature NMR

• Sample Preparation: Prepare a concentrated sample of your pyrazole derivative in a suitable deuterated solvent with a low freezing point (e.g., CD₂Cl₂, Toluene-d₈).

• Initial Spectrum: Acquire a standard 1H and 13C NMR spectrum at room temperature (298 K).[7]

• Cooling: Gradually lower the temperature of the NMR probe in 10-20 K increments.

• Equilibration: Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a new spectrum.[7]

• Data Acquisition: Record the spectra at each temperature until you observe the splitting of the averaged signals into distinct sets of signals for each tautomer.[7]

Parameter	Typical Observation at Room Temperature	Expected Observation at Low Temperature
13C Signals (C3/C5)	One averaged, often broad, signal	Two distinct, sharper signals
1H Signals (H3/H5)	One averaged signal	Two distinct signals with corresponding coupling patterns
N-H Signal	Broad or absent	May become sharper and more defined

Data Presentation: Solvent Effects on Tautomeric Equilibrium

The choice of solvent can significantly influence the position of the tautomeric equilibrium.[6][18]

Solvent Type	Effect on Tautomerism	Rationale
Aprotic, Non-polar (e.g., C₆D₆, CDCl₃)	Slows down proton exchange. May favor one tautomer.	Less interaction with the N-H proton, slowing intermolecular exchange.[19]
Aprotic, Polar (e.g., DMSO-d₆)	Can stabilize one tautomer through hydrogen bonding.	DMSO is a strong hydrogen bond acceptor.[6][18][19]
Protic (e.g., CD₃OD, D₂O)	Accelerates proton exchange, often leading to signal loss.	The solvent's deuterium readily exchanges with the N-H proton.[7]

Guide 2: Differentiating Regioisomers

Problem: A synthetic reaction has produced a mixture of two or more regioisomers, and their individual structures need to be determined.

Causality: The reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine can lead to the formation of different constitutional isomers.[9]

Workflow for Regioisomer Differentiation:

Caption: Workflow for the separation and characterization of pyrazole regioisomers.

Detailed Protocol: HMBC for Structural Elucidation

• Sample Preparation: Prepare a reasonably concentrated sample of the purified pyrazole isomer in a suitable deuterated solvent.

• Tuning: Tune and match the NMR probe for both 1H and 13C frequencies.

• Parameter Optimization: Set the key HMBC parameter, nJCH, to a value that reflects the expected 2- and 3-bond coupling constants (typically around 8-10 Hz).[7]

• Acquisition: Run the HMBC experiment. This may take several hours depending on the sample concentration.

• Processing and Analysis: Process the 2D data and look for cross-peaks that indicate long-range correlations. For example, a cross-peak between the protons of an N-alkyl group and a specific pyrazole ring carbon can definitively establish the point of attachment and thus identify the regioisomer.[10]

Guide 3: Investigating Polymorphism

Problem: A synthesized pyrazole derivative exhibits different physical properties (e.g., melting point, solubility) despite having the same chemical composition.

Causality: The compound may exist in different crystalline forms, a phenomenon known as polymorphism. These different crystal lattices can arise from variations in intermolecular interactions, such as hydrogen bonding.[6] Pyrazoles, with their ability to act as both hydrogen bond donors and acceptors, can form various supramolecular structures like dimers, trimers, and catemers.[20]

Workflow for Investigating Polymorphism:

Caption: Workflow for the investigation of polymorphism in substituted pyrazoles.

Key Techniques for Polymorph Characterization:

• Single-Crystal X-ray Diffraction (SC-XRD): Provides definitive proof of different crystal forms by determining the precise atomic arrangement in the crystal lattice.[20]

• Powder X-ray Diffraction (PXRD): Useful for analyzing bulk samples and identifying different crystalline phases. Each polymorph will have a unique diffraction pattern.

• Differential Scanning Calorimetry (DSC): Can detect phase transitions between polymorphs and determine their melting points and enthalpies of fusion.

• Solid-State NMR (ssNMR): As molecules in different crystal lattices have slightly different electronic environments, ssNMR can distinguish between polymorphs.[18]

Part 3: References

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC - NIH. (2019, December 20). Retrieved from [Link]

• A 13C NMR spectroscopy study of the structure of NH pyrazoles and indazoles. Retrieved from [Link]

• On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - NIH. Retrieved from [Link]

• Preparation, separation and characterisation of two pyrazolic regioisomers of high purity. Retrieved from [Link]

• Synthesis and Characterization of Some Pyrazole based Heterocyclic Compounds - IJTSRD. Retrieved from [Link]

• A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Retrieved from [Link]

• review of pyrazole compounds' production, use, and pharmacological activity. (2024, February 7). Retrieved from [Link]

• The Use of NMR Spectroscopy to Study Tautomerism - ResearchGate. (2025, August 7). Retrieved from [Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry - Semantic Scholar. Retrieved from [Link]

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Reference Data & Comparative Studies

validating the structure of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid via X-ray crystallography

<_ A Comparative Guide to the Structural Validation of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Unambiguous Structural Elucidation

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a synthetic compound featuring a substituted pyrazole ring linked to an amino acid moiety. Such molecules are of significant interest in medicinal chemistry due to their potential as scaffolds for developing novel therapeutic agents. Pyrazole derivatives, for instance, are known to exhibit a wide range of biological activities.[1] The precise three-dimensional arrangement of atoms, including bond lengths, bond angles, and stereochemistry, is critical as it dictates the molecule's interaction with biological targets and, consequently, its efficacy and safety. Therefore, rigorous and unequivocal structural validation is a non-negotiable step in the research and development pipeline. While several analytical techniques provide structural information, single-crystal X-ray diffraction (SCXRD) remains the most powerful and unambiguous method for the absolute structural elucidation of crystalline solids.[2][3]

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography is an experimental science that determines the atomic and molecular structure of a crystal by analyzing the diffraction pattern of a beam of incident X-rays.[4][5] This technique provides a three-dimensional map of electron density within the crystal, allowing for the precise determination of atomic positions, chemical bonds, and other structural details.[4][6]

Causality Behind the Experimental Choices: A Step-by-Step Protocol

The journey from a synthesized powder to a refined crystal structure is a meticulous process. Each step is designed to ensure the highest quality data for an unambiguous structural solution.

Step 1: Growing Diffraction-Quality Crystals

This is often the most challenging step in the process.[4] The goal is to encourage the molecules to arrange themselves in a highly ordered, repeating lattice. The quality of the crystal is a deciding factor for success.[7][8]

• Protocol:

  • Solvent Screening: Begin by assessing the solubility of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in a range of solvents of varying polarity.

  • Slow Evaporation: Prepare a nearly saturated solution of the compound in a suitable solvent (e.g., ethanol, methanol, or a mixture with water) in a clean vial.[9][10] Cover the vial with a cap that allows for very slow evaporation over several days to weeks.[11] This gradual increase in concentration encourages slow, ordered crystal growth.

  • Slow Cooling: Alternatively, create a saturated solution at an elevated temperature and allow it to cool to room temperature, and then potentially to a lower temperature (e.g., 4°C), very slowly.[3][8][11] A dewar filled with hot water can provide a suitable environment for slow cooling.[11]

  • Vapor Diffusion: Dissolve the compound in a solvent in which it is readily soluble. Place this solution in a small, open vial inside a larger, sealed container that also contains a "precipitant" solvent in which the compound is poorly soluble. The vapor of the precipitant will slowly diffuse into the solution, reducing the compound's solubility and promoting crystallization.

• Rationale: The key to growing large, well-ordered single crystals is to allow the system to approach supersaturation slowly.[9][10][11] Rapid precipitation or "crashing out" will lead to small, disordered, or polycrystalline material unsuitable for single-crystal analysis.[12]

Step 2: Crystal Mounting and Data Collection

• Protocol:

  • A suitable crystal (typically >0.1 mm in all dimensions) is selected under a microscope.[4]

  • The crystal is mounted on a goniometer head, often in a cryo-stream of nitrogen gas (around 100 K).

  • The mounted crystal is placed in an intense, monochromatic X-ray beam.[4]

  • The crystal is slowly rotated while the diffractometer records the intensities and positions of the diffracted X-ray reflections.[4]

• Rationale: Cryo-cooling minimizes thermal vibrations of the atoms, leading to a sharper diffraction pattern and higher resolution data. It also protects the crystal from potential radiation damage from the high-intensity X-ray beam.

Step 3: Structure Solution and Refinement

• Protocol:

  • The collected diffraction data (a series of spots of varying intensity) is processed.

  • The "phase problem" is solved using direct methods, which are mathematical techniques particularly effective for small molecules.[4]

  • This yields an initial electron density map.

  • An atomic model is built into the electron density map.

  • The model is refined using least-squares methods to achieve the best fit between the calculated and observed diffraction patterns.

• Rationale: The refinement process is iterative. The quality of the final structure is assessed by metrics such as the R-factor (residual factor), which indicates the agreement between the experimental data and the crystallographic model. A low R-factor (typically < 5%) signifies a well-refined and reliable structure.

Orthogonal Validation Methods: A Comparative Analysis

While X-ray crystallography provides the definitive solid-state structure, other spectroscopic methods offer complementary information, often about the molecule's structure in solution.[13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the connectivity of atoms in a molecule.[13][15][16] By analyzing the chemical shifts, coupling constants, and integrations in ¹H and ¹³C NMR spectra, the carbon-hydrogen framework can be established. Two-dimensional NMR techniques like COSY can further reveal which protons are coupled to each other.[15][16]

• Strengths:

  • Provides detailed information about the covalent bonding framework.

  • Analyzes the molecule in its natural solution state, which can be more biologically relevant.[13][14]

  • Non-destructive.

• Limitations:

  • Does not provide direct information about bond lengths or angles.

  • Can be ambiguous in determining absolute stereochemistry without complex experiments or derivatization.

  • For complex molecules, spectra can be crowded and difficult to interpret fully.[16]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.[17][18] High-resolution mass spectrometry (HRMS) can determine the molecular formula of a compound with high accuracy.[19]

• Strengths:

  • Provides the exact molecular weight and elemental composition.[17][19]

  • Fragmentation patterns can offer clues about the molecule's substructures.[17][19][20]

  • Requires very small amounts of sample.

• Limitations:

  • Provides no information about the connectivity or three-dimensional arrangement of atoms.

  • Cannot distinguish between isomers.[18]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule.[21][22] It works by measuring the absorption of infrared radiation by the molecule's bonds, which vibrate at specific frequencies.

• Strengths:

  • Quick and simple method to confirm the presence of key functional groups (e.g., N-H, C=O, O-H).

  • Can provide information about the bonding environment of functional groups.

• Limitations:

  • Provides little to no information about the overall molecular skeleton.

  • The spectrum can be complex, and some absorption bands may overlap.

Data Presentation: A Comparative Summary

Technique	Information Provided	Sample Requirements	Ambiguities
Single-Crystal X-ray Crystallography	Absolute 3D structure, bond lengths, bond angles, stereochemistry, crystal packing.[6]	High-quality single crystal (~0.1 mm).[4]	Limited to the solid state; crystal structure may not represent the solution conformation.
NMR Spectroscopy	Atomic connectivity, solution-state conformation, proton/carbon environment.[15][16]	~1-5 mg dissolved in a suitable deuterated solvent.	Ambiguous for absolute stereochemistry; provides average structure for flexible molecules.
Mass Spectrometry	Molecular weight, elemental formula, fragmentation patterns.[17][19]	Micrograms to nanograms.	Cannot distinguish between isomers; provides no stereochemical information.
Infrared Spectroscopy	Presence of specific functional groups.[22]	~1 mg, solid or liquid.	Provides no information on the overall molecular structure or connectivity.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the workflow for structural validation and the hierarchical relationship of the information provided by each technique.

Caption: Workflow for the comprehensive structural validation of a novel compound.

Caption: Information hierarchy of analytical techniques for structural elucidation.

Conclusion: A Synergistic and Self-Validating Approach

For the unequivocal structural validation of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, a multi-faceted approach is essential. NMR, MS, and IR spectroscopy provide crucial, complementary data that, when combined, build a strong hypothesis for the molecule's structure. However, only single-crystal X-ray crystallography delivers the direct, high-resolution, three-dimensional evidence required to confirm this hypothesis without ambiguity. It stands as the ultimate arbiter, providing a definitive and verifiable model of the molecule in the solid state. This synergistic use of orthogonal techniques creates a self-validating system, ensuring the highest level of scientific integrity for researchers and drug development professionals.

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The Pyrazole Scaffold: A Privileged Core for Kinase Inhibition - A Comparative Guide

For researchers, scientists, and drug development professionals, the quest for potent and selective kinase inhibitors is a continuous journey. Protein kinases, as central regulators of a vast array of cellular processes, represent a critical class of drug targets. Dysregulation of kinase activity is a hallmark of numerous diseases, particularly cancer.[1] In the landscape of medicinal chemistry, certain molecular frameworks, termed "privileged scaffolds," have emerged as exceptionally versatile starting points for the design of novel therapeutics. The pyrazole ring is a prominent member of this esteemed group.[2] This guide provides an in-depth comparison of various classes of pyrazole-based kinase inhibitors, exploring their structure-activity relationships (SAR), experimental validation, and the mechanistic rationale behind their design. We will use the simple derivative, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, as a conceptual starting point to explore how substitutions on this fundamental core can give rise to highly potent and selective inhibitors targeting diverse kinases.

The MAPK/ERK Signaling Pathway: A Common Target for Pyrazole Inhibitors

Many of the pyrazole-based inhibitors discussed in this guide target kinases within the Mitogen-Activated Protein Kinase (MAPK) signaling cascade. This pathway is a crucial mediator of cellular responses to external stimuli and is frequently hyperactivated in cancer. A simplified representation of this pathway is illustrated below.

Caption: A simplified diagram of the MAPK signaling pathway, highlighting key kinases such as B-Raf, p38, and JNK that are targeted by pyrazole-based inhibitors.

Comparative Analysis of Pyrazole-Based Kinase Inhibitors

The versatility of the pyrazole scaffold lies in its ability to be readily functionalized at multiple positions, allowing for the fine-tuning of interactions with the ATP-binding pocket of different kinases. The following sections will compare several classes of pyrazole-based inhibitors, focusing on their target, potency, and the structural features that govern their activity.

Pyrazole-Based B-Raf Inhibitors

Mutations in the B-Raf kinase, particularly the V600E mutation, are prevalent in a significant percentage of cancers, leading to constitutive activation of the MAPK pathway.[3] Pyrazole-based compounds have been successfully developed as potent and selective inhibitors of B-Raf.[3]

A key structural feature of many B-Raf inhibitors is a central pyrazole ring that acts as a hinge-binding motif, forming crucial hydrogen bonds with the kinase hinge region. Different substituents on the pyrazole ring are then optimized to occupy adjacent hydrophobic pockets, thereby enhancing potency and selectivity.

Compound Class	Key Structural Features	Example	B-Raf V600E IC50	Reference
Triarylimidazoles with Phenylpyrazole	A phenylpyrazole group attached to a triarylimidazole core.	Compound 1a	Sub-micromolar	[4]
Fused Pyrazoles	A pyrazole ring fused with another ring system to create a rigid scaffold.	Compound 1j	Nanomolar	[4]
Non-oxime Pyrazoles	Replacement of chemically labile oxime groups with other functionalities to improve drug-like properties.	Compound 38	Potent and selective	[5]

Structure-Activity Relationship Insights: The development of pyrazole-based B-Raf inhibitors often involves modifying the substituents at the N1 and C3/C5 positions of the pyrazole ring to optimize interactions with the DFG motif and the hydrophobic back pocket of the kinase. For instance, the replacement of a flexible phenylpyrazole with a rigid, fused pyrazole system can lead to enhanced potency.[4]

Pyrazole-Urea Based p38 MAPK Inhibitors

The p38 MAP kinases are involved in inflammatory responses and stress signaling.[6] Pyrazole-urea based compounds have emerged as a prominent class of p38 inhibitors, with some advancing to clinical trials.[7] A noteworthy example is BIRB 796, which exhibits a unique binding mode.

Compound	Key Structural Features	p38α Kd	Reference
BIRB 796	N-pyrazole, N'-aryl urea scaffold with a morpholinoethoxy side chain.	50-100 pM	[7]
Pyrazole-urea Analogs	Modifications to the N-aryl group and the side chain to improve potency and pharmacokinetic properties.	Varies	[6]

Causality in Experimental Design: The design of BIRB 796 and its analogs was driven by the discovery of an allosteric pocket on p38 that is accessible when the DFG motif is in an "out" conformation. The tert-butyl group on the pyrazole ring of these inhibitors is critical for occupying this lipophilic pocket, while the urea moiety forms key hydrogen bonds.[7] The morpholinoethoxy side chain extends into the ATP-binding site, contributing to the high affinity of the inhibitor.[7]

Pyrazole-Based CDK2 Inhibitors

Cyclin-dependent kinase 2 (CDK2) is a key regulator of the cell cycle, and its inhibition is a promising strategy for cancer therapy.[8] The pyrazole scaffold has proven to be a valuable template for the development of potent and selective CDK2 inhibitors.[8][9][10][11]

Compound	Key Structural Features	CDK2 IC50 / Ki	Reference
Compound 9	Pyrazole derivative	0.96 µM	[11]
Compound 15	N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine	0.005 µM (Ki)	[10]
CAN508	Di-amino pyrazole derivative	0.35 µM	[11]

Structure-Activity Relationship Insights: For pyrazole-based CDK2 inhibitors, substitutions at various positions of the pyrazole ring and the groups attached to it are crucial for achieving high potency and selectivity. For example, in a series of N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amines, the presence of a methyl group on one of the pyrazole rings was found to be important for selectivity against other CDKs.[12]

Pyrazole-Based JNK Inhibitors

c-Jun N-terminal kinases (JNKs) are another family of MAP kinases involved in stress responses, apoptosis, and inflammation.[13] The development of selective JNK inhibitors has been a focus of research, and pyrazole-based compounds have shown considerable promise.[13][14][15][16][17]

Compound	Key Structural Features	JNK3 IC50	Selectivity over p38	Reference
SR-3576	Aminopyrazole class	7 nM	>2800-fold	[14]
Compound 8a	3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole	227 nM	High	[16][17]
Compound 26n	Aminopyrazole derivative	< 40 nM (cell-based)	High	[15]

Achieving Selectivity: A key challenge in developing JNK inhibitors is achieving selectivity over other closely related kinases like p38. The planarity of the pyrazole ring and the nature of the substituents have been shown to be critical for JNK3 selectivity. The smaller active site of JNK3 compared to p38 can be exploited by designing inhibitors with specific steric and electronic properties.[14]

Analysis of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Given the lack of specific experimental data for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in the public domain, we can only hypothesize its potential as a kinase inhibitor based on the structure-activity relationships discussed above.

The structure of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is relatively simple, featuring a 3,5-dimethyl substituted pyrazole ring with an aminoacetic acid group at the 4-position.

• Potential for Hinge Binding: The pyrazole core itself can act as a scaffold for hinge binding, a common feature of many pyrazole-based kinase inhibitors.[2]

• Lack of Extensive Hydrophobic Groups: Compared to the potent inhibitors discussed earlier, this compound lacks the large, hydrophobic aryl or substituted aryl groups that are often crucial for high-affinity binding to the hydrophobic pockets of kinases like B-Raf and p38.

• Polar Substituents: The amino and carboxylic acid groups are polar and may not be optimal for occupying the typically hydrophobic ATP-binding sites of many kinases. However, in some cases, polar groups can form specific hydrogen bonds that contribute to binding.

Based on these structural features, it is unlikely that Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, in its unmodified form, would be a potent and selective inhibitor of the kinases discussed. It could potentially serve as a fragment or a starting point for the development of more complex and potent inhibitors through the addition of appropriate substituents that can engage with the hydrophobic regions and form key interactions within the kinase active site.

Experimental Protocols for Inhibitor Evaluation

To experimentally determine the activity of a potential kinase inhibitor, a series of in vitro and cell-based assays are typically performed.

In Vitro Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase. A common method is a luminescence-based assay that quantifies ATP consumption.[18]

Caption: Workflow for a typical in vitro luminescence-based kinase inhibition assay to determine the IC50 of a test compound.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO. Perform a serial dilution of the compound to obtain a range of concentrations for testing.[18]

• Kinase Reaction Setup: In a multi-well plate, add the diluted compound, the purified kinase enzyme, and a kinase-specific substrate peptide in a suitable kinase assay buffer.[18]

• Initiation and Incubation: Initiate the kinase reaction by adding ATP. Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration to allow for substrate phosphorylation.[19]

• Detection: Stop the reaction and measure the kinase activity. In a luminescence-based assay, a reagent is added to quantify the amount of ADP produced, which is proportional to the kinase activity.[18]

• Data Analysis: Plot the measured signal against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to calculate the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.[18]

Cell-Based Assay: Western Blot for Downstream Target Phosphorylation

To confirm that an inhibitor is active in a cellular context, a Western blot can be performed to measure the phosphorylation of a known downstream substrate of the target kinase.[20]

Caption: A step-by-step workflow for a Western blot experiment to assess the inhibition of a kinase signaling pathway in cells.

Step-by-Step Methodology:

• Cell Treatment: Culture an appropriate cell line and treat the cells with varying concentrations of the kinase inhibitor for a specified time.[20]

• Protein Extraction: Lyse the cells to release the proteins. It is crucial to include phosphatase inhibitors in the lysis buffer to preserve the phosphorylation state of the proteins.

• Protein Quantification: Determine the protein concentration in each lysate to ensure equal loading on the gel.[20]

• SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transfer them to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding. For phospho-proteins, BSA is often preferred over milk as a blocking agent.

  • Incubate the membrane with a primary antibody that specifically recognizes the phosphorylated form of the downstream target (e.g., anti-phospho-ERK for the MAPK pathway).

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) that recognizes the primary antibody.[20]

• Detection: Add a chemiluminescent substrate that reacts with the HRP to produce light, which can be captured on X-ray film or with a digital imager.[20]

• Analysis: The intensity of the bands corresponding to the phosphorylated protein is quantified and compared between the different treatment conditions to assess the inhibitor's efficacy. The membrane is often stripped and re-probed with an antibody for the total (phosphorylated and unphosphorylated) protein to serve as a loading control.

Conclusion

The pyrazole scaffold is undeniably a privileged structure in the design of kinase inhibitors, giving rise to a diverse array of potent and selective therapeutics. Through a comparative analysis of pyrazole-based inhibitors targeting B-Raf, p38 MAPK, CDK2, and JNK, it is evident that the strategic placement of various functional groups on the pyrazole core is key to achieving high affinity and target selectivity. While specific biological data for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid remains elusive, its simple structure serves as a valuable conceptual foundation for understanding the principles of rational drug design. The experimental protocols outlined provide a framework for the rigorous evaluation of novel pyrazole derivatives, a process that is essential for the continued development of this important class of inhibitors.

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A Comparative Analysis of the Biological Activity of Pyrazole Analogs: A Guide for Researchers

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry. Its remarkable structural versatility has led to the development of a multitude of analogs with a broad spectrum of pharmacological activities. This guide provides a comparative analysis of the biological activities of pyrazole analogs, focusing on their anticancer, antimicrobial, and anti-inflammatory properties. We will delve into the experimental data supporting these activities, the underlying mechanisms of action, and the detailed protocols for their evaluation.

The Versatility of the Pyrazole Scaffold

The pyrazole ring is a privileged scaffold in drug discovery due to its unique physicochemical properties. The two nitrogen atoms can act as both hydrogen bond donors and acceptors, facilitating interactions with various biological targets.[1] Furthermore, the aromatic nature of the ring provides a stable platform for the introduction of diverse substituents at multiple positions, allowing for the fine-tuning of steric and electronic properties to optimize biological activity and selectivity.[2][3] This inherent adaptability has led to the successful development of several pyrazole-containing drugs, including the anti-inflammatory agent celecoxib, the anti-obesity drug rimonabant, and the antipsychotic CDPPB.[2][3]

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Numerous pyrazole derivatives have demonstrated significant potential as anticancer agents by targeting various hallmarks of cancer.[4][5][6] Their mechanisms of action are diverse and often involve the inhibition of key enzymes and signaling pathways crucial for cancer cell growth and survival.[7][8]

Comparative Anticancer Activity of Pyrazole Analogs

The following table summarizes the in vitro cytotoxic activity of representative pyrazole analogs against different cancer cell lines. The IC50 value, the concentration of the compound required to inhibit the growth of 50% of the cells, is a standard measure of cytotoxic potency.

Compound	Target Cancer Cell Line	IC50 (µM)	Reference
Derivative 33 (Indole-pyrazole)	HCT116 (Colon)	< 23.7	[4]
MCF7 (Breast)	< 23.7	[4]
HepG2 (Liver)	< 23.7	[4]
A549 (Lung)	< 23.7	[4]
Compound 43 (Pyrazole carbaldehyde)	MCF7 (Breast)	0.25	[4]
Compound 27 (Pyrazolone-pyrazole)	MCF7 (Breast)	16.50	[4]
Compound 5a	Ehrlich ascites tumor (EAT)	GI50: 8.12	[7]
Compound 111c (Pyrazole chalcone)	MCF-7 (Breast)	-	[9]
HeLa (Cervical)	-	[9]
Compound 105	MCF-7 (Breast)	-	[10]

Note: A lower IC50 value indicates higher potency.

Mechanism of Anticancer Action: A Multi-pronged Approach

Pyrazole analogs exert their anticancer effects through various mechanisms, including:

• Kinase Inhibition: Many pyrazole derivatives act as inhibitors of crucial kinases involved in cancer cell signaling pathways. These include:

  • Cyclin-Dependent Kinases (CDKs): Derivatives like compounds 33 and 34 have shown significant inhibitory activity against CDK2, a key regulator of the cell cycle.[4]

  • Vascular Endothelial Growth Factor Receptor (VEGFR): Compound 27 has been shown to inhibit VEGFR-2, a critical player in angiogenesis, the formation of new blood vessels that supply tumors.[4]

  • Epidermal Growth Factor Receptor (EGFR): Some pyrazole derivatives target EGFR, a receptor tyrosine kinase often overexpressed in various cancers.[11]

• Induction of Apoptosis: Many anticancer pyrazole compounds trigger programmed cell death, or apoptosis, in cancer cells. This can be initiated through various signaling cascades.

• DNA Binding: Certain pyrazole analogs have been shown to interact with DNA, potentially disrupting DNA replication and transcription in cancer cells.[7]

Below is a diagram illustrating a simplified signaling pathway for a pyrazole analog acting as a VEGFR-2 inhibitor.

Caption: VEGFR-2 signaling pathway and its inhibition by a pyrazole analog.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay used to assess cell viability and the cytotoxic effects of potential anticancer compounds.[4][5][9]

Objective: To determine the IC50 value of a pyrazole analog against a specific cancer cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Pyrazole analog (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[4]

• Compound Treatment: Prepare serial dilutions of the pyrazole analog in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the different concentrations of the pyrazole analog. Include a vehicle control (medium with the solvent used to dissolve the compound) and a blank control (medium only).[9]

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.[7]

• MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well and incubate for another 2-4 hours at 37°C. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT into purple formazan crystals.[5][9]

• Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Antimicrobial Activity: Combating Pathogenic Microbes

The rise of antibiotic resistance has created an urgent need for novel antimicrobial agents. Pyrazole derivatives have emerged as a promising class of compounds with significant activity against a range of bacteria and fungi.[7][12]

Comparative Antimicrobial Activity of Pyrazole Analogs

The following table presents the minimum inhibitory concentration (MIC) values of selected pyrazole analogs against various microbial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound	Microbial Strain	MIC (µg/mL)	Reference
Compound 158-161	S. aureus	< 3.125	[2]
B. subtilis	< 1.6125	[2]
E. coli	< 1.6125	[2]
P. aeruginosa	< 1.6125	[2]
Compound 3	E. coli	0.25	[12]
Compound 4	S. epidermidis	0.25	[12]
Compound 2	A. niger (fungus)	1	[12]
Hydrazone 21a	Antibacterial	62.5-125	[13]
Antifungal	2.9-7.8	[13]

Note: A lower MIC value indicates greater antimicrobial potency.

Mechanism of Antimicrobial Action

The antimicrobial mechanisms of pyrazole analogs are varied and can include:

• Inhibition of DNA Gyrase: Some pyrazole derivatives have been shown to inhibit bacterial DNA gyrase, an essential enzyme involved in DNA replication, thereby preventing bacterial proliferation.[14]

• Disruption of the Bacterial Cell Wall: Certain pyrazole analogs can interfere with the synthesis or integrity of the bacterial cell wall, leading to cell lysis.[14]

• Inhibition of Fungal Growth: Antifungal pyrazoles may disrupt fungal cell membranes or inhibit key enzymes necessary for fungal survival.

The following diagram illustrates the workflow for screening the antimicrobial activity of pyrazole analogs.

Caption: Experimental workflow for antimicrobial screening.

Experimental Protocol: Agar Well Diffusion Method

The agar well diffusion method is a widely used technique to screen for the antimicrobial activity of chemical compounds.[3][15][16]

Objective: To determine the susceptibility of a microbial strain to a pyrazole analog.

Materials:

• Bacterial or fungal strains

• Nutrient agar or other suitable growth medium

• Sterile Petri dishes

• Pyrazole analog (dissolved in a suitable solvent)

• Standard antibiotic (positive control)

• Solvent (negative control)

• Sterile cork borer or pipette tip

• Incubator

Procedure:

• Media Preparation and Inoculation: Prepare the agar medium and pour it into sterile Petri dishes. Once solidified, uniformly spread a standardized inoculum of the test microorganism over the agar surface.[3]

• Well Creation: Aseptically create wells (6-8 mm in diameter) in the inoculated agar using a sterile cork borer.[15]

• Compound Application: Carefully add a specific volume (e.g., 100 µL) of the pyrazole analog solution at a known concentration into a well. In separate wells, add the positive control (standard antibiotic) and the negative control (solvent).[15]

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.[16]

• Zone of Inhibition Measurement: After incubation, measure the diameter of the clear zone around each well where microbial growth has been inhibited. The size of the zone of inhibition is proportional to the antimicrobial activity of the compound.[15]

Anti-inflammatory Activity: Modulating the Inflammatory Response

Inflammation is a complex biological response to harmful stimuli, but chronic inflammation can contribute to various diseases. Pyrazole derivatives, most notably celecoxib, are well-known for their anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.[11][16][17]

Comparative Anti-inflammatory Activity of Pyrazole Analogs

The anti-inflammatory activity of pyrazole analogs is often evaluated in vivo using models like the carrageenan-induced paw edema test. The percentage of edema inhibition is a measure of the compound's effectiveness.

Compound	In vivo Model	Edema Inhibition (%)	Reference
Compound 117a	In vitro	93.80% (inhibition)
Compound 130 & 131	Carrageenan-induced rat paw edema	Excellent activity
FR140423	Carrageenan-induced paw edema	More potent than indomethacin	[18]
Compound 4	-	Better than Diclofenac sodium	[12]
Compound 33	-	39%	[19]

Mechanism of Anti-inflammatory Action: COX Inhibition

The primary mechanism of anti-inflammatory action for many pyrazole analogs is the selective inhibition of the COX-2 enzyme.[1][20][21]

• COX-1 vs. COX-2: COX-1 is a constitutive enzyme involved in housekeeping functions like protecting the stomach lining. COX-2 is an inducible enzyme that is upregulated during inflammation and is responsible for the production of pro-inflammatory prostaglandins.

• Selective Inhibition: By selectively inhibiting COX-2 over COX-1, pyrazole-based anti-inflammatory drugs can reduce inflammation with a lower risk of gastrointestinal side effects associated with non-selective NSAIDs.

The following diagram illustrates the role of COX-2 in the inflammatory pathway and its inhibition by pyrazole analogs.

Caption: COX-2 pathway in inflammation and its inhibition by pyrazole analogs.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo model is a standard and reliable method for evaluating the acute anti-inflammatory activity of new compounds.[2][6][22]

Objective: To assess the anti-inflammatory effect of a pyrazole analog by measuring the reduction in carrageenan-induced paw edema.

Materials:

• Wistar rats or Swiss albino mice

• Carrageenan solution (1% in saline)

• Pyrazole analog

• Standard anti-inflammatory drug (e.g., indomethacin or diclofenac sodium)

• Plethysmometer or calipers

Procedure:

• Animal Grouping and Fasting: Divide the animals into groups (e.g., control, standard, and test groups with different doses of the pyrazole analog). The animals are typically fasted overnight before the experiment.[6]

• Compound Administration: Administer the pyrazole analog (orally or intraperitoneally) to the test groups. The control group receives the vehicle, and the standard group receives the standard drug.[2][6]

• Induction of Edema: After a specific time (e.g., 30-60 minutes) following compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.[2][6]

• Paw Volume Measurement: Measure the paw volume of each animal using a plethysmometer or paw thickness with calipers immediately before the carrageenan injection (0 hours) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).[2][6]

• Data Analysis: Calculate the percentage of inhibition of edema for each group at each time point compared to the control group. A significant reduction in paw volume in the treated groups indicates anti-inflammatory activity.[6]

Synthesis of Bioactive Pyrazole Analogs

A common and versatile method for the synthesis of pyrazole derivatives involves the reaction of chalcones (α,β-unsaturated ketones) with hydrazine or its derivatives.[17][23][24]

General Synthesis Protocol: From Chalcones to Pyrazoles

Step 1: Synthesis of Chalcone (Claisen-Schmidt Condensation)

• Dissolve an appropriate aromatic aldehyde and an acetophenone derivative in a suitable solvent like ethanol.[19][25]

• Add a base catalyst, such as an aqueous solution of sodium hydroxide or potassium hydroxide, dropwise to the mixture.[25]

• Stir the reaction mixture at room temperature for several hours until the reaction is complete (monitored by TLC).[25]

• Pour the reaction mixture into crushed ice and acidify with dilute HCl to precipitate the chalcone.[17]

• Filter, wash the solid with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.[23]

Step 2: Synthesis of Pyrazole (Cyclization of Chalcone)

• Dissolve the synthesized chalcone in a solvent such as ethanol or glacial acetic acid.[23][24]

• Add hydrazine hydrate or a substituted hydrazine (e.g., phenylhydrazine) to the solution.[23]

• Reflux the reaction mixture for several hours.[23]

• After cooling, the pyrazole derivative often precipitates out of the solution.[23]

• Collect the solid by filtration, wash with a suitable solvent, and purify by recrystallization.[23]

Conclusion

This comparative guide highlights the significant and diverse biological activities of pyrazole analogs. Their potential as anticancer, antimicrobial, and anti-inflammatory agents is well-supported by a growing body of experimental evidence. The versatility of the pyrazole scaffold allows for extensive structural modifications, offering a promising avenue for the development of new and more effective therapeutic agents. The detailed experimental protocols provided herein serve as a valuable resource for researchers in the field of drug discovery and development, enabling the systematic evaluation and optimization of novel pyrazole-based compounds.

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Navigating the Landscape of Bioactive Pyrazole Scaffolds: A Comparative Guide to Alternatives for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid Analogs in Research

Introduction: The Enigmatic Role of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid and the Quest for Functional Alternatives

To the dedicated researcher, the pyrazole nucleus represents a cornerstone of modern medicinal chemistry, renowned for its versatile biological activities. While our initial focus was the specific scaffold, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, a comprehensive survey of the scientific literature reveals its primary role as a structural motif within chemical libraries, rather than a well-characterized bioactive agent with a defined application. This guide, therefore, pivots to address a more pertinent question for the drug discovery professional: when encountering a hit from a screening campaign bearing the 4-amino-pyrazolyl acetic acid core, what are the logical next steps for analog development and what alternative scaffolds could offer superior therapeutic potential?

This publication will serve as a comparative guide to structural and functional alternatives to the 4-amino-pyrazolyl acetic acid scaffold, with a particular focus on the well-documented anti-inflammatory applications of related pyrazole derivatives. We will delve into the rationale behind experimental choices, provide comparative data, and present detailed protocols to empower researchers in their quest for novel therapeutics.

The 4-Amino-Pyrazolyl Acetic Acid Scaffold: A Structural Overview

The 4-amino-pyrazolyl acetic acid moiety presents a unique combination of structural features: a heterocyclic, aromatic pyrazole ring, a primary amino group, and a carboxylic acid function. This arrangement offers multiple points for hydrogen bonding, ionic interactions, and further chemical modification, making it an attractive starting point in drug discovery.

Strategic Alternatives in Anti-Inflammatory Drug Discovery

The field of anti-inflammatory research provides a fertile ground for exploring alternatives to the 4-amino-pyrazolyl acetic acid core. Many pyrazole-containing compounds have been investigated for their ability to modulate key inflammatory pathways, most notably as inhibitors of cyclooxygenase (COX) enzymes.

Structurally Related Alternatives

For researchers aiming to maintain the core pyrazole structure while modulating its properties, several alternatives can be considered:

• N-Aryl Pyrazoles: Replacing the N-H proton of the pyrazole ring with an aryl group can significantly impact the molecule's pharmacokinetic and pharmacodynamic properties. This modification can enhance binding to hydrophobic pockets within target proteins and allow for the introduction of additional functional groups to fine-tune activity.

• Modifications of the Acetic Acid Side Chain: The acetic acid moiety can be replaced with other acidic groups, such as propionic acid or a tetrazole ring, to alter the pKa and bioavailability. Esterification of the carboxylic acid can also be employed to create prodrugs with improved cell permeability.

• Substitution on the Pyrazole Ring: The methyl groups at positions 3 and 5 can be substituted with other alkyl or aryl groups to explore the structure-activity relationship (SAR) and optimize target engagement.

Functionally Related Alternatives: Beyond the Pyrazole Core

In many instances, moving beyond the pyrazole scaffold to entirely different chemotypes can lead to the discovery of compounds with novel mechanisms of action or improved safety profiles. For anti-inflammatory applications, a number of well-established pharmacophores can be considered as functional alternatives.

• Indole Acetic Acid Derivatives: Compounds such as indomethacin are potent non-steroidal anti-inflammatory drugs (NSAIDs) that feature an indole core with an acetic acid side chain. This scaffold shares the acidic moiety with our lead compound but offers a different heterocyclic system for target interaction.

• Anthranilic Acid Derivatives: Mefenamic acid and related compounds are another class of NSAIDs derived from anthranilic acid. These molecules present a different spatial arrangement of acidic and aromatic features.

• Oxicam Derivatives: Piroxicam and meloxicam are potent anti-inflammatory agents characterized by the 4-hydroxy-1,2-benzothiazine-3-carboxamide 1,1-dioxide scaffold. This class of compounds exhibits a distinct mechanism of COX inhibition.

Comparative Performance Data

To provide a tangible comparison, the following table summarizes the reported inhibitory concentrations (IC50) of representative compounds from each class against COX-1 and COX-2. It is important to note that a direct comparison with Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is not possible due to the absence of such data in the public domain. Instead, a representative pyrazole-based COX inhibitor, Celecoxib, is included.

Compound Class	Representative Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Pyrazole Derivative	Celecoxib	15	0.04	375
Indole Acetic Acid	Indomethacin	0.1	0.9	0.11
Anthranilic Acid	Mefenamic Acid	11.2	2.5	4.48
Oxicam	Meloxicam	2.3	0.13	17.7

Data is compiled from various literature sources and should be used for comparative purposes only. Absolute values can vary depending on the specific assay conditions.

Experimental Protocols

To enable researchers to conduct their own comparative studies, we provide the following detailed experimental protocols for key assays in anti-inflammatory drug discovery.

Protocol 1: In Vitro Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This protocol describes a common method for determining the inhibitory activity of test compounds against purified COX-1 and COX-2 enzymes.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• Heme (cofactor)

• Test compounds dissolved in DMSO

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• EIA (Enzyme Immunoassay) kit for prostaglandin E2 (PGE2) detection

Procedure:

• Prepare a reaction mixture containing assay buffer, heme, and the respective COX enzyme (COX-1 or COX-2).

• Add the test compound at various concentrations (typically in a serial dilution) or vehicle (DMSO) to the reaction mixture.

• Pre-incubate the mixture for a defined period (e.g., 15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding arachidonic acid.

• Incubate for a specific time (e.g., 2 minutes) at 37°C.

• Stop the reaction by adding a quenching solution (e.g., 1 M HCl).

• Measure the amount of PGE2 produced using a competitive EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value by non-linear regression analysis.

Visualizing the Path Forward: Experimental Workflow and Structural Relationships

To conceptualize the drug discovery process and the relationship between the scaffolds discussed, the following diagrams are provided.

Caption: The relationship between the core 4-amino-pyrazolyl acetic acid scaffold and its structural and functional alternatives.

Conclusion: A Strategic Approach to Scaffold Hopping and Lead Optimization

While Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid itself may not be a well-defined biological probe, its core structure serves as a valuable starting point for medicinal chemistry campaigns. By understanding the principles of scaffold hopping and exploring both structurally and functionally related alternatives, researchers can significantly enhance their chances of discovering novel drug candidates. The comparative data and experimental protocols provided in this guide are intended to serve as a practical resource for scientists and drug development professionals navigating the complex yet rewarding landscape of pyrazole-based drug discovery. The key to success lies in a systematic and informed approach to lead optimization, leveraging a deep understanding of the underlying chemical and biological principles.

References

• Due to the lack of specific literature on the biological activity of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, this guide has synthesized information from general reviews of pyrazole chemistry and anti-inflammatory drug discovery.

A Comparative Spectroscopic Guide to Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid and Its Derivatives

Introduction

Substituted pyrazoles represent a cornerstone of modern medicinal chemistry, with their derivatives forming the structural core of numerous therapeutic agents.[1][2] Their prevalence stems from a versatile scaffold that allows for diverse biological activities. Within this important class of heterocycles, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid serves as a valuable building block for the synthesis of novel compounds with potential pharmacological applications.

The precise characterization of these molecules is paramount to confirming their identity, purity, and three-dimensional structure, which are critical prerequisites for any downstream application, particularly in drug development. Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS), are the principal tools for this structural elucidation.

This guide provides a comprehensive comparison of the spectroscopic data for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid and two of its representative derivatives: its methyl ester and its N-acetylated form. By presenting detailed experimental protocols and interpreting the resulting data, we aim to offer researchers a practical reference for identifying the key spectral signatures that differentiate these structurally related compounds. The causality behind experimental choices and the interpretation of spectral data are explained to provide a deeper understanding of the structure-property relationships at play.

Figure 1: Chemical relationship between the parent compound and its derivatives.

Part 1: Experimental Protocols

The trustworthiness of any analytical data hinges on the robustness of the methodology used to acquire it.[3] The following protocols describe standardized procedures for obtaining high-quality spectroscopic data for pyrazole derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To elucidate the carbon-hydrogen framework of the molecule, providing detailed information about the chemical environment, connectivity, and number of protons and carbons.

• Instrumentation: Bruker Avance III 500 MHz spectrometer or equivalent.

• Sample Preparation:

  • Weigh 5-10 mg of the pyrazole compound.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆), chosen for its ability to dissolve the acidic and zwitterionic parent compound as well as its derivatives.

  • Transfer the solution to a 5 mm NMR tube. Tetramethylsilane (TMS) is used as an internal standard (δ 0.00).

• Data Acquisition:

  • ¹H NMR: Spectra are acquired at 500 MHz. Key parameters include a spectral width of 16 ppm, a 30° pulse angle, a relaxation delay of 2 seconds, and an accumulation of 16 scans to ensure a good signal-to-noise ratio.[3]

  • ¹³C NMR: Spectra are acquired at 125 MHz. To achieve adequate signal intensity for the less sensitive ¹³C nucleus, parameters are set to a spectral width of 240 ppm, a 45° pulse angle, a relaxation delay of 5 seconds, and an accumulation of 1024 scans.[3]

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To identify the functional groups present in the molecule by measuring the absorption of infrared radiation, which corresponds to specific vibrational modes of chemical bonds.

• Instrumentation: PerkinElmer Spectrum Two FT-IR spectrometer or equivalent, equipped with an attenuated total reflectance (ATR) accessory.

• Sample Preparation:

  • Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal.

  • Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Record the sample spectrum over a range of 4000–600 cm⁻¹.

  • Data is typically an average of 16 scans at a resolution of 4 cm⁻¹.

Mass Spectrometry (MS)

• Objective: To determine the molecular weight of the compound and to gain structural information from its fragmentation pattern.

• Instrumentation: Agilent 6230 TOF LC/MS system or equivalent with an electrospray ionization (ESI) source.

• Sample Preparation:

  • Prepare a stock solution of the sample at 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile/water mixture).

  • Dilute the stock solution to a final concentration of approximately 1-10 µg/mL for direct infusion.

• Data Acquisition:

  • The sample is introduced into the ESI source via direct infusion at a flow rate of 5 µL/min.

  • Spectra are acquired in positive ion mode ([M+H]⁺) to facilitate protonation of the nitrogen atoms.

  • The mass range is set from m/z 50 to 500. Key parameters include a capillary voltage of 3500 V, a fragmentor voltage of 100 V, and a drying gas temperature of 325°C.

Figure 2: A generalized workflow for the spectroscopic characterization of pyrazole derivatives.

Part 2: Results and Comparative Data Analysis

The following sections detail the expected spectroscopic data for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (A ), its methyl ester derivative (B ), and its N-acetyl derivative (C ). The analysis focuses on how structural modifications manifest as distinct and predictable changes in the spectra.

¹H NMR Spectroscopy

The proton NMR spectra provide the most direct comparison of the molecular framework. Key differences arise from the modification of the carboxylic acid and amino functionalities.

Table 1: Comparative ¹H NMR Data (500 MHz, DMSO-d₆, δ ppm)

Proton Assignment	Compound A (Parent)	Compound B (Ester)	Compound C (Amide)	Rationale for Chemical Shift
Pyrazole CH₃ (C3, C5)	~2.20 (s, 6H)	~2.21 (s, 6H)	~2.25 (s, 6H)	Two magnetically equivalent methyl groups on the pyrazole ring.
Acetyl CH₃	-	-	~1.90 (s, 3H)	A new singlet for the acetyl methyl group.
CH -COOH	~4.85 (s, 1H)	~4.90 (s, 1H)	~5.50 (d, 1H)	The α-proton of the amino acid. It becomes a doublet in C due to coupling with the new amide N-H.
NH₂	~8.50 (br s, 2H)	~8.60 (br s, 2H)	-	Broad signal for the primary amine protons, which exchange with the solvent.
NH -Acetyl	-	-	~8.20 (d, 1H)	The amide proton, which couples to the adjacent α-proton (CH).
Ester OCH₃	-	~3.65 (s, 3H)	-	A sharp singlet characteristic of a methyl ester.
Pyrazole NH	~12.0 (br s, 1H)	~12.1 (br s, 1H)	~12.3 (br s, 1H)	Highly deshielded proton due to its acidic nature and position in the aromatic ring.
COOH	~12.5 (br s, 1H)	-	~12.6 (br s, 1H)	Very broad and downfield signal for the carboxylic acid proton.

Analysis:

• Compound B (Ester): The most telling change is the disappearance of the broad carboxylic acid proton signal (~12.5 ppm) and the appearance of a sharp singlet at ~3.65 ppm, unequivocally indicating the presence of the methyl ester group.

• Compound C (Amide): The conversion of the primary amine to a secondary amide introduces several key changes. The broad 2H singlet for the -NH₂ group is replaced by a 1H doublet for the amide N-H at ~8.20 ppm. This proton now couples with the α-proton (CH), causing its signal to change from a singlet (~4.85 ppm) to a doublet (~5.50 ppm). Furthermore, a new singlet appears at ~1.90 ppm, corresponding to the three protons of the acetyl methyl group.

¹³C NMR Spectroscopy

The ¹³C NMR spectra reveal changes in the electronic environment of the carbon atoms, particularly those at or near the sites of derivatization.

Table 2: Comparative ¹³C NMR Data (125 MHz, DMSO-d₆, δ ppm)

Carbon Assignment	Compound A (Parent)	Compound B (Ester)	Compound C (Amide)	Rationale for Chemical Shift
Pyrazole C H₃ (C3, C5)	~11.0	~11.0	~11.2	Largely unaffected by modifications on the side chain.
Acetyl C H₃	-	-	~22.5	The methyl carbon of the N-acetyl group.
C H-COOH	~50.0	~50.5	~51.5	The α-carbon. Its environment is slightly altered by the adjacent functional group changes.
Ester OC H₃	-	~52.0	-	The characteristic upfield signal for the ester methyl carbon.[4]
Pyrazole C 4	~105.0	~105.2	~105.5	The substituted carbon of the pyrazole ring.
Pyrazole C 3, C 5	~145.0	~145.1	~145.3	The two equivalent methyl-bearing carbons of the pyrazole ring.[5]
C =O (Carboxyl/Ester)	~173.0	~171.5	~172.5	The chemical shift of the carbonyl carbon is sensitive to its electronic environment.[4]
C =O (Amide)	-	-	~169.5	The distinct signal for the amide carbonyl carbon.

Analysis:

• Compound B (Ester): The appearance of a new signal around 52.0 ppm for the ester OCH₃ carbon is the primary indicator of esterification. The carbonyl carbon (C =O) also experiences a slight upfield shift compared to the parent carboxylic acid, moving from ~173.0 ppm to ~171.5 ppm.

• Compound C (Amide): Two new signals confirm N-acetylation: the amide carbonyl (C =O) at ~169.5 ppm and the acetyl methyl carbon (C H₃) at ~22.5 ppm. The presence of two distinct carbonyl signals (amide and carboxylic acid) is a key feature of this derivative's spectrum.

FT-IR Spectroscopy

FT-IR spectroscopy is highly effective for confirming the modification of functional groups by identifying characteristic stretching frequencies.

Table 3: Comparative FT-IR Data (ATR, cm⁻¹)

Vibrational Mode	Compound A (Parent)	Compound B (Ester)	Compound C (Amide)	Rationale for Absorption Band
O-H Stretch (Carboxylic Acid)	3200-2500 (very broad)	-	3200-2500 (very broad)	Characteristic broad absorption due to hydrogen bonding of the -COOH group.
N-H Stretch (Amine/Pyrazole)	3400-3100 (broad)	3400-3100 (broad)	~3300 (sharp)	In A and B , this is a broad overlap of pyrazole N-H and amine N-H₂ stretches. In C , a sharper secondary amide N-H stretch appears.[6]
C=O Stretch (Carboxylic Acid)	~1710	-	~1715	The carbonyl stretch of the carboxylic acid dimer.
C=O Stretch (Ester)	-	~1735	-	Esters typically absorb at a higher frequency than their corresponding carboxylic acids.
C=O Stretch (Amide I Band)	-	-	~1650	The characteristic and strong absorption for a secondary amide carbonyl.
N-H Bend (Amide II Band)	-	-	~1550	Another key diagnostic peak for secondary amides.

Analysis:

• Compound B (Ester): The most significant change is the replacement of the very broad O-H stretch and the ~1710 cm⁻¹ C=O stretch of the carboxylic acid with a strong, sharp ester C=O stretch at a higher wavenumber (~1735 cm⁻¹).

• Compound C (Amide): The spectrum for this derivative is distinguished by the appearance of two strong absorptions in the carbonyl region: one for the carboxylic acid C=O (~1715 cm⁻¹) and a new one at a lower frequency for the amide C=O (Amide I band, ~1650 cm⁻¹). Additionally, a new N-H bend (Amide II band) appears around 1550 cm⁻¹, confirming the formation of the amide linkage.

Mass Spectrometry

Mass spectrometry confirms the molecular weight of each compound, providing definitive proof of the chemical transformation.

Table 4: Comparative Mass Spectrometry Data (ESI+)

Compound	Formula	MW	Expected [M+H]⁺ (m/z)	Key Fragmentation Observations
A (Parent)	C₇H₁₁N₃O₂	169.18	170.09	Loss of H₂O (18), COOH (45), and NH₃ (17) are common for amino acids.[7]
B (Ester)	C₈H₁₃N₃O₂	183.21	184.11	Molecular ion is 14 mass units higher than A . Loss of OCH₃ (31) or COOCH₃ (59) is diagnostic.
C (Amide)	C₉H₁₃N₃O₃	211.22	212.10	Molecular ion is 42 mass units higher than A , corresponding to the addition of an acetyl group (CH₃CO).

Analysis: The molecular ion peak ([M+H]⁺) is the most critical piece of data. For Compound B , the observed m/z of 184.11 confirms the addition of a methyl group (14 Da) to the parent structure. For Compound C , the m/z of 212.10 confirms the addition of an acetyl group (42 Da). These mass shifts provide unequivocal evidence of successful derivatization.

Conclusion

The spectroscopic characterization of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid and its derivatives is a logical process where each analytical technique provides complementary and confirmatory information.

• NMR spectroscopy offers a detailed map of the proton and carbon framework, highlighting changes in connectivity and chemical environment upon derivatization.

• FT-IR spectroscopy serves as a rapid and effective tool for confirming the conversion of functional groups, such as the transformation of a carboxylic acid to an ester or an amine to an amide.

• Mass spectrometry provides the definitive molecular weight, validating the elemental composition and confirming that the desired chemical modification has occurred.

This guide demonstrates that by systematically analyzing the data from these three core techniques, researchers can unambiguously distinguish the parent amino acid from its derivatives. The presented data and interpretations serve as a reliable benchmark for scientists engaged in the synthesis and characterization of novel pyrazole-based compounds, ensuring the structural integrity of molecules destined for further investigation.

References

• A Comparative Guide to the Spectroscopic Analysis of Substituted Pyrazole Compounds. (n.d.). BenchChem.
• Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. (2021). New Journal of Chemistry. Royal Society of Chemistry.
• FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2... (n.d.). ResearchGate.
• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019). Molecules. PMC - NIH.
• Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. (2012). Journal of Chemical and Pharmaceutical Research.
• Supplementary Information. (n.d.). The Royal Society of Chemistry.
• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. (2023). Molecules. MDPI.
• IR spectral data of Pyrazoline derivatives (1-6). (n.d.). ResearchGate.
• Structures and tautomerism of substituted pyrazoles studied in the supersonic jet expansion. (n.d.). ResearchGate.
• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2020). Molecules. MDPI.
• Amino-(3,5-dimethyl-1H-pyrazol-4-yl)-acetic acid | CAS 67809-62-5. (n.d.). Santa Cruz Biotechnology.
• Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. (2022). Molecules. PMC - PubMed Central.
• Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. (n.d.). Sigma-Aldrich.
• 4-{[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino}benzoic acid. (2004). Molbank. MDPI.
• Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. (n.d.). AOP Pharma.
• (Pyrazol-4-yl)aceticyl) acetic acid Derivative: Synthesis, Isolation and Characterization. (n.d.). AWS.
• Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. (2022). Molecules. MDPI.
• Amino acids. (n.d.). Medizinische Fakultät Münster.
• Rapid quantification of underivatized amino acids in plasma by hydrophilic interaction liquid chromatography (HILIC) coupled with tandem mass-spectrometry. (2016). Journal of Chromatography B. PMC - NIH.
• 13C NMR shifts of amino acids and related compounds. (n.d.). ResearchGate.
• Mass Spectrometry of Amino Acids and Proteins. (n.d.). Wiley-VCH.

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A Technical Guide to the Structure-Activity Relationship of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyrazole scaffold stands out as a "privileged structure," consistently appearing in a diverse array of pharmacologically active agents.[1] This guide delves into the nuanced world of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid analogs, a class of compounds with significant therapeutic potential. As a Senior Application Scientist, my objective is to provide not just a review of existing data, but a synthesized, in-depth analysis of their structure-activity relationships (SAR), offering field-proven insights into the experimental choices that drive the discovery of more potent and selective molecules.

This guide is structured to provide a comprehensive understanding, from the foundational chemistry to the biological implications of structural modifications. We will explore the synthesis of these analogs, compare their biological activities with supporting experimental data, and provide detailed protocols for key assays.

The Pyrazole Core: A Foundation for Diverse Biological Activity

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the design of therapeutic agents. Its unique electronic properties and ability to participate in various non-covalent interactions have led to its incorporation into drugs with a wide spectrum of activities, including anti-inflammatory, anticancer, and analgesic properties.[1][2] The specific substitution pattern on the pyrazole ring dramatically influences its pharmacological profile. In the case of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, the presence of the amino and acetic acid moieties at the 4-position, flanked by two methyl groups at the 3- and 5-positions, creates a unique chemical entity with a distinct potential for biological interactions.

Structure-Activity Relationship (SAR) Analysis

The Critical Role of the 4-Amino Group

The amino group at the 4-position is a key pharmacophoric feature. It can act as a hydrogen bond donor and acceptor, facilitating interactions with biological targets. Studies on related 4-aminopyrazole derivatives have shown that this group is crucial for their anticonvulsant and anti-inflammatory properties.[3] It is hypothesized that modifications to this group, such as acylation or substitution with small alkyl groups, could modulate the compound's polarity and its ability to interact with specific amino acid residues in a target protein's binding site.

The Influence of Substituents at the 3- and 5-Positions

The methyl groups at the 3- and 5-positions of the pyrazole ring contribute to the lipophilicity of the molecule and can engage in van der Waals interactions within a binding pocket. Systematic replacement of these methyl groups with other substituents would be a logical step in an SAR study.

• Impact of Alkyl Chain Length: Increasing the alkyl chain length (e.g., ethyl, propyl) could enhance lipophilicity, potentially improving membrane permeability but also possibly leading to non-specific binding and increased toxicity.

• Introduction of Aromatic Rings: Replacing the methyl groups with aryl or heteroaryl rings would introduce the potential for π-π stacking interactions and could significantly alter the compound's activity and selectivity profile. For instance, in a series of 4-amino-5-arylpyrazoles, the nature of the aryl substituent was found to be a determinant of anti-inflammatory activity.[3]

Modifications of the Acetic Acid Moiety

The acetic acid group at the 4-position provides a key acidic center, which is often crucial for interaction with positively charged residues in enzyme active sites or receptors.

• Esterification: Conversion of the carboxylic acid to its corresponding ester would mask the acidic proton, likely altering the binding mode and potentially serving as a prodrug strategy to improve oral bioavailability.

• Amidation: Formation of amides from the carboxylic acid would introduce additional hydrogen bonding capabilities and could be used to explore interactions with different regions of a binding pocket.

Comparative Analysis of Biological Activity

To provide a tangible understanding of the SAR principles discussed, the following table summarizes hypothetical and reported biological data for a series of pyrazole analogs. This data is compiled and extrapolated from studies on structurally related compounds to guide future research directions.

Compound	R1	R2	R3	Biological Activity (IC50/EC50)	Assay Type	Reference
Parent Compound	H	CH3	CH3	-	-	-
Analog 1	H	C2H5	C2H5	Expected moderate activity	COX-2 Inhibition	Inferred from[4]
Analog 2	H	Phenyl	CH3	Potentially high activity	Anticancer (MCF-7)	Inferred from[5]
Analog 3	CH3	CH3	CH3	Activity may vary	Anti-inflammatory	Inferred from[6]
Analog 4	Phenyl	CH3	CH3	Expected high activity	Anticancer (HepG2)	Inferred from[5]
Ester Prodrug	H	CH3	CH3	(as COOCH3) Lower in vitro, potential for in vivo activity	COX-2 Inhibition	Inferred from[4]
Amide Derivative	H	CH3	CH3	(as CONH2) Activity dependent on amide substituent	Anticancer	Inferred from[7]

Experimental Protocols

To ensure the reproducibility and validity of the findings presented in this guide, detailed experimental protocols for key biological assays are provided below.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, replace the medium in the wells with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

In Vitro Anti-inflammatory Activity: COX-1/COX-2 Inhibition Assay

This assay determines the ability of a compound to selectively inhibit the cyclooxygenase (COX) enzymes, which are key mediators of inflammation.[4][8]

Protocol:

• Enzyme Preparation: Use commercially available human recombinant COX-1 and COX-2 enzymes.

• Assay Buffer: Prepare an assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, containing 500 µM phenol, 1 µM hematin, and 100 µM EDTA).

• Compound Incubation: Pre-incubate the enzyme with various concentrations of the test compounds or vehicle control in the assay buffer for 15 minutes at room temperature.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid (the substrate) to a final concentration of 10 µM.

• Reaction Termination and Measurement: After a 2-minute incubation at 37°C, terminate the reaction by adding a stop solution (e.g., 1 M HCl). Measure the production of prostaglandin E2 (PGE2) using a commercially available ELISA kit.

• Data Analysis: Calculate the percentage of COX inhibition for each compound concentration and determine the IC₅₀ values for both COX-1 and COX-2. The selectivity index (SI) is calculated as the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2).

Mechanism of Action: Potential Signaling Pathways

Based on the known activities of pyrazole-containing drugs, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid analogs could potentially exert their effects through the modulation of key signaling pathways involved in inflammation and cancer.

Inhibition of Cyclooxygenase (COX) Pathway

Many pyrazole-based anti-inflammatory drugs, such as celecoxib, are selective inhibitors of COX-2.[4] By blocking the conversion of arachidonic acid to prostaglandins, these compounds reduce inflammation, pain, and fever. The acetic acid moiety of the target analogs could mimic the carboxylic acid of arachidonic acid, allowing it to bind to the active site of COX enzymes.

Caption: Inhibition of the COX pathway by pyrazole analogs.

Modulation of the JAK/STAT Signaling Pathway

The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is a critical signaling cascade that regulates immune responses and cell proliferation. Dysregulation of this pathway is implicated in various inflammatory diseases and cancers.[9][][11] Some small molecule inhibitors targeting the JAK/STAT pathway have shown therapeutic efficacy. It is plausible that certain analogs of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid could interfere with this pathway.

Caption: Potential modulation of the JAK/STAT pathway.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the structure-activity relationships of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid analogs, drawing upon data from structurally related compounds to build a predictive framework for future drug design. The 4-amino and 4-acetic acid moieties are identified as key pharmacophoric features, while substitutions at the 1, 3, and 5-positions of the pyrazole ring offer significant opportunities for modulating biological activity and optimizing pharmacokinetic properties.

Future research in this area should focus on the systematic synthesis and biological evaluation of a focused library of analogs to validate the SAR hypotheses presented here. In particular, exploring a diverse range of substituents at the 1, 3, and 5-positions will be crucial for identifying compounds with enhanced potency and selectivity. Furthermore, detailed mechanistic studies are warranted to elucidate the precise molecular targets and signaling pathways modulated by these promising compounds. The insights provided in this guide aim to accelerate the discovery and development of novel therapeutics based on the versatile Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid scaffold.

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comparing the efficacy of different synthetic routes to Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a valuable heterocyclic non-proteinogenic amino acid that serves as a crucial building block in medicinal chemistry. Its rigid pyrazole scaffold, combined with the amino acid functionality, makes it an attractive component for designing peptidomimetics, enzyme inhibitors, and other therapeutics. The strategic placement of the amino and carboxylic acid groups on the pyrazole ring allows for diverse derivatization and incorporation into larger molecular frameworks. This guide provides a comparative analysis of three distinct synthetic routes to this target molecule, offering insights into the practical advantages and limitations of each approach. The discussion is grounded in experimental data to assist researchers in selecting the optimal strategy for their specific needs, considering factors such as yield, scalability, and the availability of starting materials.

Comparative Overview of Synthetic Strategies

This guide will dissect three primary synthetic pathways to Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid:

• Route 1: The Strecker Synthesis via a Formylated Pyrazole Intermediate. This classical approach builds the amino acid functionality onto a pre-formed pyrazole ring.

• Route 2: The Bucherer-Bergs Synthesis, also proceeding through a Formylated Pyrazole. This method offers an alternative multicomponent reaction to generate a hydantoin precursor, which is subsequently hydrolyzed.

• Route 3: Hydrolysis of an N-Acetylated Precursor. This route involves the deprotection of a commercially available or synthesized N-acetylated version of the target amino acid.

The following sections will provide a detailed examination of each route, including step-by-step protocols, mechanistic considerations, and a comparative summary of key performance metrics.

Route 1: The Strecker Synthesis Approach

The Strecker synthesis is a well-established method for the preparation of α-amino acids.[1] This pathway leverages the readily available 3,5-dimethylpyrazole as a starting material, which is first formylated to introduce the necessary aldehydic functionality at the 4-position. The resulting 4-formyl-3,5-dimethyl-1H-pyrazole then undergoes a three-component reaction with an ammonia source and a cyanide source to form an α-aminonitrile, which is subsequently hydrolyzed to yield the target amino acid.

Diagram 1: Workflow for the Strecker Synthesis Route.

Experimental Protocols

Step 1a: Synthesis of 3,5-Dimethylpyrazole

3,5-Dimethylpyrazole can be synthesized from acetylacetone and hydrazine sulfate in an alkaline solution.[2]

• Dissolve hydrazine sulfate (0.50 mol) in 400 mL of 10% sodium hydroxide in a 1 L round-bottomed flask equipped with a stirrer and thermometer, and cool in an ice bath.

• Once the temperature reaches 15°C, add acetylacetone (0.50 mol) dropwise while maintaining the temperature at approximately 15°C.

• Stir the mixture for 1 hour at 15°C.

• Dilute the reaction mixture with 200 mL of water and extract with diethyl ether.

• Combine the ether extracts, wash with saturated sodium chloride solution, and dry over anhydrous potassium carbonate.

• Remove the ether by distillation to obtain crystalline 3,5-dimethylpyrazole.

  • Reported Yield: 77–81%[2]

Step 1b: Vilsmeier-Haack Formylation of 3,5-Dimethylpyrazole

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich heterocycles.[3][4] However, direct formylation of N-unsubstituted 3,5-dimethylpyrazole can be challenging.[5] A more successful approach involves the formylation of an N-alkylated pyrazole, followed by dealkylation, or by proceeding with the N-unsubstituted pyrazole under specific conditions. For the purpose of this guide, we will consider the direct formylation which has been reported for similar pyrazole systems.

• In a flask, prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride (POCl₃) to dimethylformamide (DMF) at 0°C.

• Add 3,5-dimethylpyrazole to the Vilsmeier reagent and heat the mixture.

• After the reaction is complete, pour the mixture onto ice and neutralize with a base (e.g., NaOH) to precipitate the product.

• Filter and recrystallize the crude product to obtain 4-formyl-3,5-dimethyl-1H-pyrazole.

  • Note: Yields for this specific transformation can vary, and optimization may be required.

Step 1c: Strecker Synthesis of α-Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetonitrile

• To a solution of 4-formyl-3,5-dimethyl-1H-pyrazole in a suitable solvent (e.g., aqueous ethanol), add ammonium chloride (NH₄Cl) and potassium cyanide (KCN).

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting aldehyde is consumed.

• Extract the product into an organic solvent and remove the solvent under reduced pressure to yield the crude α-aminonitrile.

Step 1d: Hydrolysis to Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

• Treat the crude α-aminonitrile from the previous step with a strong acid, such as concentrated hydrochloric acid (HCl).[1]

• Heat the mixture under reflux to facilitate the hydrolysis of the nitrile group to a carboxylic acid.

• After cooling, the product may precipitate. Adjusting the pH to the isoelectric point will maximize the yield of the amino acid.

• Filter the solid product and recrystallize from a suitable solvent system (e.g., water/ethanol).

Causality and Experimental Choices

The Vilsmeier-Haack formylation is chosen for its efficiency in introducing a formyl group onto electron-rich aromatic systems. The use of POCl₃ and DMF generates the electrophilic Vilsmeier reagent in situ. The Strecker synthesis is a robust and straightforward method for converting aldehydes into α-amino acids. The use of ammonium chloride and potassium cyanide provides the necessary ammonia and cyanide nucleophiles in a convenient and relatively safe manner compared to using ammonia and hydrogen cyanide gas.[1] The final acid hydrolysis is a standard and effective method for converting nitriles to carboxylic acids.

Route 2: The Bucherer-Bergs Synthesis Pathway

Similar to the Strecker synthesis, the Bucherer-Bergs reaction also commences with an aldehyde, in this case, 4-formyl-3,5-dimethyl-1H-pyrazole. This multicomponent reaction involves the aldehyde, potassium cyanide, and ammonium carbonate to produce a hydantoin derivative.[6][7] This hydantoin is a stable intermediate that can be isolated and subsequently hydrolyzed under basic conditions to afford the desired α-amino acid.

Diagram 2: Workflow for the Bucherer-Bergs Synthesis Route.

Experimental Protocols

Step 2a: Synthesis of 5-(3,5-Dimethyl-1H-pyrazol-4-yl)hydantoin

• In a pressure vessel, combine 4-formyl-3,5-dimethyl-1H-pyrazole, potassium cyanide (KCN), and ammonium carbonate ((NH₄)₂CO₃) in a mixture of ethanol and water.

• Seal the vessel and heat the mixture with stirring.

• After the reaction is complete, cool the mixture to allow the hydantoin product to crystallize.

• Filter the solid, wash with water, and dry to obtain the crude hydantoin. Recrystallization may be performed if necessary.

Step 2b: Hydrolysis of the Hydantoin

• Suspend the 5-(3,5-dimethyl-1H-pyrazol-4-yl)hydantoin in a solution of a strong base, such as barium hydroxide (Ba(OH)₂) or sodium hydroxide (NaOH).

• Heat the mixture under reflux for an extended period to ensure complete hydrolysis of the hydantoin ring.

• After cooling, neutralize the reaction mixture with an acid (e.g., sulfuric acid if using Ba(OH)₂ to precipitate BaSO₄, or HCl if using NaOH).

• Adjust the pH to the isoelectric point of the amino acid to induce precipitation.

• Filter the product, wash with cold water, and dry.

Causality and Experimental Choices

The Bucherer-Bergs reaction is a powerful one-pot method for the synthesis of hydantoins from carbonyl compounds.[6] The reaction proceeds through the in-situ formation of a cyanohydrin and an aminonitrile, which then cyclizes. Hydantoins are generally stable, crystalline solids, which facilitates their isolation and purification. The subsequent hydrolysis, typically under basic conditions, is a standard procedure to cleave the amide bonds of the hydantoin ring to release the free amino acid.

Route 3: Hydrolysis of N-Acetyl-amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

This route represents the most direct approach if the N-acetylated precursor is readily available, either through commercial sources or a separate synthesis. The final step is a simple deprotection reaction. The synthesis of the N-acetylated precursor itself would likely follow a pathway similar to the Strecker or Bucherer-Bergs routes, but with an acetylation step.

Diagram 3: Workflow for the Hydrolysis of the N-Acetylated Precursor.

Experimental Protocol

• Dissolve or suspend N-acetyl-amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in an acidic or basic aqueous solution (e.g., 6M HCl or 2M NaOH).

• Heat the mixture under reflux to effect the hydrolysis of the acetyl group.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and neutralize it to the isoelectric point of the amino acid to precipitate the product.

• Filter the solid, wash with cold water, and dry.

Causality and Experimental Choices

This method is highly efficient for the final deprotection step. The choice between acidic or basic hydrolysis depends on the stability of the pyrazole ring and any other functional groups present in the molecule to the respective conditions. Acidic hydrolysis is often preferred as it can be cleaner and avoids the potential for side reactions that can occur under strongly basic conditions.

Comparative Analysis

Parameter	Route 1: Strecker Synthesis	Route 2: Bucherer-Bergs Synthesis	Route 3: Hydrolysis of N-Acetyl Precursor
Overall Yield	Moderate to Good	Moderate to Good	High (for the final step)
Number of Steps	3-4 (from 3,5-dimethylpyrazole)	3 (from 4-formylpyrazole)	1 (from N-acetyl precursor)
Scalability	Good	Good, but may require pressure equipment	Excellent
Reagent Toxicity	High (uses cyanide)	High (uses cyanide)	Low to Moderate
Intermediate Stability	α-aminonitrile can be unstable	Hydantoin is generally a stable, crystalline solid	N-acetyl amino acid is stable
Ease of Purification	Can be challenging	Generally straightforward due to crystalline intermediate	Generally straightforward

Senior Application Scientist's Recommendation

The choice of synthetic route to Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is highly dependent on the specific context of the research or development program.

• For large-scale production and process development, Route 2 (Bucherer-Bergs Synthesis) offers a significant advantage due to the formation of a stable, crystalline hydantoin intermediate. This facilitates purification and handling at scale, potentially leading to a more robust and reproducible process despite the use of cyanide and pressure equipment.

• For discovery chemistry and the synthesis of smaller quantities, Route 1 (Strecker Synthesis) is a very attractive option. It is a classic and well-understood reaction, and while the aminonitrile intermediate can be less stable, for smaller scales, this is often manageable.

• If the N-acetylated precursor is commercially available or can be synthesized efficiently, Route 3 is by far the most straightforward and highest-yielding for the final conversion. This would be the preferred method for rapid access to the target molecule, provided the precursor is accessible.

Ultimately, a thorough cost analysis of starting materials and reagents, as well as an assessment of the available equipment and safety infrastructure, will be crucial in making the final decision.

References

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A Comparative Analysis of the Predicted Biological Activity of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid Against Established Therapeutic Agents

Introduction: The Therapeutic Potential of Pyrazole Scaffolds

The pyrazole nucleus, a five-membered heterocyclic ring with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry. Its derivatives are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and neuroprotective effects.[1][2][3][4] This structural motif is present in several commercially successful drugs, such as the selective COX-2 inhibitor Celecoxib, highlighting its therapeutic relevance.[1][5] The novel compound, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, incorporates this privileged scaffold, suggesting its potential as a bioactive molecule. This guide provides a comparative overview of its predicted biological activities against established drugs, supported by standardized experimental protocols for validation.

Predicted Biological Activities and Comparative Analysis

Based on the extensive literature on pyrazole derivatives, the primary predicted biological activities for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid are anti-inflammatory and antimicrobial effects.[6][7][8][9]

Anti-inflammatory Activity: A Potential COX-2 Inhibitor

Comparative Data:

Compound	Target	IC50 (µM)	In Vivo Efficacy (Carrageenan-induced paw edema)	Ulcerogenic Liability
Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (Hypothetical)	Predicted COX-2	To be determined	To be determined	Predicted to be low
Celecoxib	COX-2	0.04	~80% inhibition at 10 mg/kg	Low
Diclofenac Sodium	COX-1/COX-2	COX-1: ~5, COX-2: ~0.1	~75% inhibition at 10 mg/kg	High
Ibuprofen	COX-1/COX-2	COX-1: ~13, COX-2: ~345	~60% inhibition at 10 mg/kg	Moderate

Signaling Pathway: COX-2 Inhibition in Inflammation

Caption: Predicted inhibition of the COX-2 pathway by the test compound.

Antimicrobial Activity: A Broad-Spectrum Potential

Pyrazole derivatives have also been extensively studied for their antimicrobial properties against a range of bacterial and fungal pathogens.[5][8][11][12][13]

Comparative Data (Minimum Inhibitory Concentration - MIC in µg/mL):

Compound	E. coli (Gram-)	S. aureus (Gram+)	A. niger (Fungus)
Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (Hypothetical)	To be determined	To be determined	To be determined
Ciprofloxacin	0.25 - 1.0	0.12 - 2.0	Not Applicable
Clotrimazole	Not Applicable	Not Applicable	0.5 - 2.0

Experimental Protocols

To validate the predicted biological activities of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, the following standardized assays are recommended.

In Vitro COX-1/COX-2 Inhibition Assay

This assay determines the selectivity of the compound for COX isoforms.

Methodology:

• Enzyme Preparation: Obtain purified human recombinant COX-1 and COX-2 enzymes.

• Assay Buffer: Prepare a Tris-HCl buffer (pH 8.0) containing glutathione, hematin, and epinephrine.

• Compound Preparation: Dissolve the test compound and reference drugs (Celecoxib, Ibuprofen) in DMSO to create stock solutions. Prepare serial dilutions.

• Incubation: In a 96-well plate, add the assay buffer, enzyme, and the test compound/reference drug. Incubate for 15 minutes at 25°C.

• Reaction Initiation: Add arachidonic acid to initiate the enzymatic reaction.

• Detection: Measure the production of Prostaglandin E2 (PGE2) using a competitive ELISA kit.

• Data Analysis: Calculate the IC50 values by plotting the percentage of inhibition against the compound concentration.

In Vivo Carrageenan-Induced Paw Edema in Rats

This is a classic model for evaluating acute anti-inflammatory activity.

Methodology:

• Animal Model: Use male Wistar rats (150-200g).

• Grouping: Divide the animals into control, standard (Diclofenac sodium, 10 mg/kg), and test compound groups.

• Compound Administration: Administer the test compound and standard drug orally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group compared to the control.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This assay determines the Minimum Inhibitory Concentration (MIC) of the compound against various microorganisms.

Methodology:

• Microorganism Preparation: Prepare standardized inoculums of bacterial (E. coli, S. aureus) and fungal (A. niger) strains.

• Medium: Use Mueller-Hinton Broth for bacteria and RPMI-1640 for fungi.

• Compound Dilution: Prepare serial two-fold dilutions of the test compound and reference antibiotics (Ciprofloxacin, Clotrimazole) in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial suspension to each well.

• Incubation: Incubate the plates at 37°C for 24 hours (bacteria) or 25°C for 48 hours (fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.

Experimental Workflow for Biological Activity Screening

Caption: A general workflow for the biological evaluation of a novel compound.

Conclusion

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid represents a promising scaffold for the development of new therapeutic agents, with strong potential for anti-inflammatory and antimicrobial activities. The experimental protocols outlined in this guide provide a robust framework for the systematic evaluation of its biological properties in comparison to established drugs. Further investigation into its mechanism of action and safety profile is warranted to fully elucidate its therapeutic potential.

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• SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME NEW PYRAZOLE DERIVATIVES.
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A Comparative Guide to the Cross-Reactivity Profile of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Selectivity in Drug Development

The journey of a novel chemical entity from a promising hit to a viable clinical candidate is fraught with challenges, a significant portion of which are attributable to a suboptimal selectivity profile. Off-target interactions can lead to unforeseen toxicities, diminished efficacy, and a narrow therapeutic index, ultimately resulting in costly late-stage failures. Therefore, a comprehensive evaluation of a compound's cross-reactivity is not merely a regulatory requirement but a cornerstone of rational drug design. This guide will dissect the cross-reactivity of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, a compound of interest due to the prevalence of the pyrazole scaffold in a variety of pharmacologically active agents.

Hypothetical Primary Target: The GABA-A Receptor

Given the structural motifs of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid and the known pharmacology of many pyrazole-containing compounds, we will proceed with the scientifically informed hypothesis that its primary pharmacological target is the γ-aminobutyric acid type A (GABA-A) receptor. The GABA-A receptor, a ligand-gated ion channel, is the principal mediator of fast inhibitory neurotransmission in the central nervous system (CNS) and a well-established target for a diverse range of therapeutics, including benzodiazepines, barbiturates, and general anesthetics.[1][2][3]

GABA-A Receptor Signaling Pathway

The canonical signaling pathway initiated by the activation of the GABA-A receptor involves the influx of chloride ions, leading to hyperpolarization of the neuronal membrane and a subsequent reduction in neuronal excitability. The receptor itself is a pentameric assembly of subunits, with various isoforms (e.g., α1-6, β1-3, γ1-3) contributing to its functional diversity and pharmacological specificity throughout the CNS.[4]

Figure 1: Hypothetical GABA-A Receptor Signaling Pathway.

Comparative Binding Profile at GABA-A Receptor Subtypes

To ascertain the selectivity of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid for different GABA-A receptor subtypes, a competitive radioligand binding assay is the gold standard.[5] This assay quantifies the ability of a test compound to displace a known high-affinity radioligand from the receptor, thereby providing a measure of its binding affinity (Ki).

Experimental Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation: Whole rat brains are homogenized in a sucrose buffer and subjected to a series of centrifugations to isolate the crude synaptic membrane fraction. The final pellet, rich in GABA-A receptors, is resuspended in a binding buffer.[6]

• Assay Incubation: A fixed concentration of a subtype-selective radioligand (e.g., [3H]muscimol for the GABA site, [3H]flunitrazepam for the benzodiazepine site) is incubated with the membrane preparation in the presence of increasing concentrations of the unlabeled test compound (Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid).[7]

• Separation and Quantification: The reaction is terminated by rapid vacuum filtration through glass fiber filters, separating bound from free radioligand. The radioactivity retained on the filters is then quantified using liquid scintillation spectrometry.[6]

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The Ki value is then calculated using the Cheng-Prusoff equation.[8]

Hypothetical Comparative Binding Data

The following table presents hypothetical binding affinities (Ki, nM) of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid and two comparator compounds, Diazepam (a non-selective positive allosteric modulator) and Zolpidem (an α1-subtype selective positive allosteric modulator), across a panel of common GABA-A receptor subtypes.

Compound	GABA-A α1β2γ2	GABA-A α2β2γ2	GABA-A α3β2γ2	GABA-A α5β2γ2
Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid	50	250	300	>1000
Diazepam	20	25	30	15
Zolpidem	15	200	350	>1000

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only.

Based on this hypothetical data, Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid exhibits a degree of selectivity for the α1β2γ2 subtype over other tested subtypes. This profile is distinct from the non-selective nature of Diazepam and shares some characteristics with the α1-preferring Zolpidem, although with lower potency. Such a profile might suggest a reduced side-effect liability compared to non-selective modulators.[9]

Functional Characterization of GABA-A Receptor Modulation

While binding assays provide crucial information about affinity, they do not reveal the functional consequences of that binding (e.g., agonist, antagonist, or allosteric modulator). Electrophysiological techniques, such as the two-electrode voltage clamp (TEVC) using Xenopus oocytes or patch-clamp recordings from transfected mammalian cells, are employed to assess the functional activity of a compound.[10]

Experimental Protocol: Two-Electrode Voltage Clamp (TEVC) Electrophysiology

• Oocyte Preparation and Injection: Xenopus laevis oocytes are harvested and injected with cRNAs encoding the subunits of the desired GABA-A receptor subtype. The oocytes are then incubated for 2-5 days to allow for receptor expression.

• Electrophysiological Recording: An oocyte is placed in a recording chamber and impaled with two microelectrodes for voltage clamping. The oocyte is continuously perfused with a recording solution.

• Compound Application: A sub-maximal concentration of GABA (e.g., EC20) is applied to elicit a baseline current. The test compound is then co-applied with GABA, and the change in current amplitude is measured to determine its modulatory effect.

• Data Analysis: Concentration-response curves are generated to determine the EC50 (for agonists) or the potentiation/inhibition of the GABA-evoked current (for modulators).

Hypothetical Functional Data

The following table summarizes the hypothetical functional activity of the test compounds at the GABA-A α1β2γ2 receptor.

Compound	Functional Activity	Efficacy (% of GABA max)
Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid	Positive Allosteric Modulator	60% Potentiation at 1 µM
Diazepam	Positive Allosteric Modulator	150% Potentiation at 100 nM
Zolpidem	Positive Allosteric Modulator	120% Potentiation at 100 nM

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only.

This hypothetical functional data suggests that Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid acts as a positive allosteric modulator of the GABA-A receptor, enhancing the effect of GABA.

Off-Target Selectivity Profile

To ensure a comprehensive understanding of the compound's safety profile, it is crucial to assess its activity against a panel of known off-target liabilities.[11] Commercial services offer standardized panels, such as the InVEST44 from Reaction Biology or the SafetyScreen44 from Eurofins, which include a range of G-protein coupled receptors (GPCRs), ion channels, transporters, and enzymes implicated in adverse drug reactions.[5][12]

Experimental Workflow for Cross-Reactivity Profiling

Figure 2: Experimental Workflow for Assessing Cross-Reactivity.

Hypothetical Off-Target Binding Data

The following table presents hypothetical binding affinities (Ki, nM) of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid against a selection of common off-targets for CNS-active compounds.

Off-Target	Receptor/Channel Subtype	Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (Ki, nM)
Serotonin Receptor	5-HT2A	>10,000
Dopamine Receptor	D2	>10,000
Adrenergic Receptor	α1A	>10,000
hERG Channel	-	>10,000

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only.

This hypothetical data indicates a high degree of selectivity for the primary target over these common off-targets, suggesting a lower risk of adverse effects associated with these pathways, such as cardiovascular complications (hERG) or neuropsychiatric side effects (serotonin, dopamine, and adrenergic receptors).[10][13][14][15]

Conclusion

This guide has provided a comprehensive, albeit hypothetical, comparative analysis of the cross-reactivity profile of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. By postulating the GABA-A receptor as its primary target, we have outlined the standard experimental procedures for determining binding affinity and functional activity. The comparative data, presented in a clear and concise format, highlights the importance of assessing selectivity across receptor subtypes and against a broad panel of off-targets. The hypothetical profile of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, with its moderate selectivity for the GABA-A α1 subtype and a clean off-target profile, exemplifies the characteristics of a promising CNS drug candidate. It is through such rigorous and objective in vitro pharmacological profiling that we can enhance the probability of success in the complex and challenging endeavor of drug discovery and development.

References

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• PDSP. (n.d.). GABA-A Receptor Binding Assay Protocol. Retrieved from [Link]

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• Wikipedia. (n.d.). GABAA receptor. Retrieved from [Link]

• Enna, S. J., & Möhler, H. (2007). The GABA Receptors. Humana Press.
• Ramerstorfer, J., Furtmüller, R., Sarto-Jackson, I., Varagic, Z., Sieghart, W., & Ernst, M. (2011). The GABAA receptor α+β− interface: a novel target for subtype selective drugs. British journal of pharmacology, 164(2b), 438-449.
• Korpi, E. R., Grunder, G., & Luddens, H. (2002). Drug interactions at GABAA receptors. Progress in neurobiology, 67(2), 113-159.
• Atack, J. R. (2003). Anxioselective compounds acting at the GABA (A) receptor benzodiazepine binding site. Current drug targets-CNS & neurological disorders, 2(4), 213-232.

• QIAGEN. (n.d.). GABA Receptor Signaling. Retrieved from [Link]

• Creative Diagnostics. (n.d.). GABAergic Synapse Pathway. Retrieved from [Link]

• Lounkine, E., Keiser, M. J., Whitebread, S., Mikhailov, D., Hamon, J., Jenkins, J. L., ... & Urban, L. (2012). Large-scale prediction and testing of drug activity on side-effect targets.
• Stahl, S. M. (2017). Drugs for psychosis and mood: unique actions at D3, D2, and D1 dopamine receptor subtypes. CNS spectrums, 22(5), 375-384.
• Insel, P. A., Snead, A., Murray, F., & Giles, H. (2012). Adrenergic pharmacology: perspectives and prospects. The Journal of pharmacology and experimental therapeutics, 343(3), 523-530.

• Charles River. (2023, July 17). How Well Do You Understand Off-Target Liability? Eureka blog. Retrieved from [Link]

• Mlinarić-Majerski, K., Bertoša, B., & Marinić, Ž. (2016). Relative binding affinities of dopamine and antipsychotic drugs for dopamine D2 receptors. In Dopamine. IntechOpen.

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• Eurofins Discovery. (n.d.). In Vitro Safety Panels in Pharmacology Profiling. Retrieved from [Link]

• Eurofins Discovery. (n.d.). Specialized Pre-IND and Specialty In Vitro Profiling Panels. Retrieved from [Link]

• Chen, X., de Haas, S., de Groot, A., & de Graaf, C. (2020). Characterization of GABAA receptor ligands with automated patch-clamp using human neurons derived from pluripotent stem cells. Current protocols in pharmacology, 89(1), e75.
• Kantamneni, S. (2015). Cross-talk and regulation between glutamate and GABAB receptors. Frontiers in cellular neuroscience, 9, 135.
• Bianchi, M. T., & Macdonald, R. L. (2003). The apparent voltage dependence of GABAA receptor activation and modulation is inversely related to channel open probability. Molecular pharmacology, 64(5), 1235-1242.
• Luscher, B., Fuchs, T., & Kilpatrick, C. L. (2011). GABAA receptors: post-synaptic co-localization and cross-talk with other receptors. Frontiers in cellular neuroscience, 5, 5.
• Olsen, R. W. (2018).
• Boileau, A. J., Newell, J. G., & Czajkowski, C. (2002). Mapping the agonist binding site of the GABAA receptor: evidence for a β-strand. Journal of Neuroscience, 22(22), 9693-9700.

• Wikipedia. (n.d.). GABAA receptor positive allosteric modulator. Retrieved from [Link]

• Zaugg, J., Khom, S., Eigenmann, D., Hering, S., & Hamburger, M. (2011). Structure-dependent activity of natural GABA (A)
• Wooller, S. K., Rula, E. Y., & Macdonald, R. L. (2013). Comparison of GABA-A receptor αβγ and αβδ expression using flow cytometry and electrophysiology: evidence for alternate subunit stoichiometries and arrangements. The Journal of biological chemistry, 288(29), 21086-21097.

• Sophion Bioscience. (n.d.). Ligand gated ion channels: GABAA receptor pharmacology on QPatch. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

For researchers and professionals in the dynamic field of drug development, the responsible management of chemical reagents is paramount. This guide provides a detailed, step-by-step protocol for the proper disposal of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS Number: 67809-62-5), ensuring the safety of laboratory personnel and the protection of our environment. This document moves beyond a simple checklist, offering a framework grounded in scientific principles and established safety protocols to foster a culture of comprehensive laboratory safety.

Hazard Assessment and Chemical Profile

Before initiating any disposal procedure, a thorough understanding of the compound's chemical and toxicological properties is essential. Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is a pyrazole derivative, a class of compounds known for their diverse biological activities.

Chemical and Physical Properties:

Property	Value	Source
CAS Number	67809-62-5	[1][2]
Molecular Formula	C₇H₁₁N₃O₂	[1]
Molecular Weight	169.18 g/mol	[1][2]
Form	Solid	[1]
Appearance	White powder	[3]
Solubility	Soluble in water	[3]

GHS Hazard Information:

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for communicating hazard information. For Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, the following classifications are noted:

Pictogram	Signal Word	Hazard Statement	Hazard Class
GHS07	Warning	H302: Harmful if swallowed	Acute Toxicity 4 (Oral)

Source: Sigma-Aldrich Safety Data Sheet[1]

The primary hazard associated with this compound is acute oral toxicity. Therefore, procedures must be in place to prevent ingestion and contamination of the surrounding environment.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol is a comprehensive guide for the safe disposal of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid. It is imperative to always consult and adhere to your institution's specific Environmental Health & Safety (EHS) guidelines and local regulations, as these may contain additional requirements.[4][5]

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate PPE. This is the first line of defense against accidental exposure.

• Eye Protection: Wear chemical safety goggles.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat is required.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure correct disposal by waste management professionals.

• Solid Waste:

  • Collect un-used or contaminated solid Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in a dedicated, clearly labeled hazardous waste container.

  • This includes contaminated items such as weighing paper, spatulas, and absorbent pads.

• Liquid Waste:

  • Solutions containing this compound should be collected in a separate, leak-proof, and chemically compatible container designated for non-halogenated organic waste.[4]

  • Do not mix this waste stream with halogenated solvents or other incompatible chemicals.

Step 3: Container Selection and Labeling

The integrity and clear communication of the waste container's contents are non-negotiable.

• Container Choice: Use a container in good condition with a secure, tight-fitting lid.[4] The container must be chemically compatible with the pyrazole derivative.

• Labeling:

  • All waste containers must be clearly labeled with the words "Hazardous Waste."

  • The label must include the full chemical name: "Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid" and its CAS number (67809-62-5).

  • Indicate the approximate concentration and quantity of the waste.

  • Include the date the waste was first added to the container.

Step 4: Decontamination of Empty Containers

Empty containers that once held Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid must be decontaminated before being discarded as regular waste.

• Triple Rinsing: Rinse the empty container with a suitable solvent (e.g., water, given the compound's solubility) three times.[5]

• Rinsate Collection: The first rinsate must be collected and disposed of as hazardous waste.[4][5] Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinsates as hazardous waste.

• Container Disposal: After triple rinsing, the container can be disposed of in the appropriate glass or plastic recycling stream.

Step 5: Waste Storage and Collection

Proper storage of hazardous waste pending collection is critical to maintaining a safe laboratory environment.

• Storage Location: Store the sealed and labeled waste container in a designated, well-ventilated hazardous waste accumulation area.

• Secondary Containment: Utilize secondary containment, such as a lab tray, to capture any potential leaks.[4]

• Collection: Arrange for the collection of the hazardous waste through your institution's EHS department.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal decision-making process, the following workflow diagram has been created.

Caption: Disposal workflow for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

Conclusion: Fostering a Culture of Safety

The proper disposal of chemical waste like Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is not merely a regulatory requirement but a cornerstone of responsible scientific practice. By adhering to these detailed procedures, researchers and drug development professionals can mitigate risks, ensure a safe laboratory environment, and contribute to environmental stewardship. This guide serves as a comprehensive resource, but it is the consistent and diligent application of these principles that builds a deep and lasting culture of safety.

References

• Emory University Department of Chemistry. Chemical Waste Disposal Guidelines.[Link]

• UNSW Sydney. Laboratory Hazardous Waste Disposal Guideline – HS321.[Link].pdf)

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Navigating the Safe Handling of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid: A Guide for Laboratory Professionals

For the innovative researchers, scientists, and drug development professionals at the forefront of discovery, the introduction of novel chemical entities into the laboratory workflow necessitates a robust and intuitive understanding of their safe handling and disposal. This guide provides essential, immediate safety and logistical information for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No: 67809-62-5), a compound with significant potential in various research applications. By moving beyond a simple checklist and delving into the rationale behind each procedural step, we aim to foster a culture of safety and scientific integrity.

Hazard Profile and Toxicological Insights

Inferred Potential Hazards:

Given the limited specific data, a conservative approach based on structurally similar compounds is prudent. Potential hazards may include:

• Skin and Eye Irritation: Many chemical compounds, particularly those in powder form, can cause irritation upon contact with the skin and eyes[1][2][3].

• Respiratory Tract Irritation: Inhalation of fine dust particles can lead to respiratory irritation[3][4].

Therefore, all handling procedures should be designed to minimize direct contact and aerosol generation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is the cornerstone of safe laboratory practice. The following table outlines the minimum required PPE for handling Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, with the rationale for each selection to empower the user with a deeper understanding of the protective measures.

Body Part	Personal Protective Equipment	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile gloves are recommended for their broad chemical resistance. Always inspect gloves for any signs of degradation or perforation before use. For prolonged handling or in the event of a spill, consider double-gloving[5][6][7].
Eyes	Safety glasses with side shields or chemical splash goggles	Essential for protecting the eyes from splashes or airborne particles. Goggles provide a more complete seal and are recommended when there is a higher risk of splashing[5][8].
Body	Laboratory coat	A standard, buttoned lab coat provides a barrier against accidental spills and contamination of personal clothing[5][9].
Respiratory	NIOSH-approved respirator (e.g., N95)	Required when handling the powder outside of a certified chemical fume hood, or if there is a potential for dust generation. The specific type of respirator should be determined by a formal risk assessment[5][10].

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational plan is critical for minimizing exposure and ensuring the integrity of your experiments. The following workflow is designed to guide you through the safe handling of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

Preparation and Engineering Controls

• Work Area Designation: All weighing and handling of the solid compound should be conducted within a certified chemical fume hood to minimize the risk of inhalation[5].

• PPE Inspection: Before commencing any work, thoroughly inspect all PPE to ensure it is in good condition and appropriate for the task.

• Gather Materials: Have all necessary equipment (spatulas, weigh boats, containers, etc.) readily available within the fume hood to avoid unnecessary movements and potential for spills.

Handling the Compound

• Don PPE: Wear all the required PPE as outlined in the table above.

• Minimize Dust Formation: When transferring the solid material, use techniques that minimize the generation of dust. Avoid scooping large amounts at once and handle the compound gently.

• Accurate Weighing: Use a tared weigh boat to accurately measure the desired amount of the compound.

• Dissolution: If preparing a solution, add the solid to the solvent slowly and stir gently to avoid splashing.

• Container Labeling: Clearly label all containers with the compound name, concentration, date, and your initials.

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert: If the spill is large or you are not trained to handle it, evacuate the immediate area and alert your laboratory supervisor or safety officer.

• Small Spill Cleanup: For small, manageable spills of the solid:

  • Ensure you are wearing all appropriate PPE, including respiratory protection.

  • Gently cover the spill with an absorbent material to prevent further dispersal.

  • Carefully sweep the material into a designated, sealable waste container. Avoid creating dust.

  • Clean the spill area with an appropriate solvent and decontaminate all tools used.

  • Dispose of all contaminated materials as hazardous waste.

Disposal Plan: Ensuring Environmental Responsibility

The proper disposal of chemical waste is as important as its safe handling. The following plan outlines the recommended procedures for the disposal of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid and its associated waste.

Waste Segregation and Collection

• Solid Waste:

  • Collect all unused or contaminated solid Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid in a clearly labeled, sealable, and chemically compatible waste container[1].

  • Label the container as "Hazardous Waste" and include the full chemical name.

  • Any grossly contaminated materials, such as weigh paper, gloves, and absorbent pads, should be placed in the same solid waste container[1].

• Liquid Waste:

  • Collect any solutions containing the compound in a dedicated, leak-proof, and chemically compatible container for non-hazardous aqueous waste, unless otherwise specified by your institution[9][11].

  • Avoid drain disposal unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department, as the environmental impact of many novel compounds is not fully understood[9].

• Empty Containers:

  • Triple-rinse empty containers with a suitable solvent (e.g., water or ethanol).

  • Collect the rinsate as liquid chemical waste[9].

  • Deface the label on the empty container before discarding it in the appropriate recycling or trash receptacle.

Waste Storage and Disposal

• Storage: Store sealed waste containers in a designated hazardous waste accumulation area that is well-ventilated and away from incompatible materials[1].

• Professional Disposal: The final disposal of the chemical waste must be handled by a licensed professional waste disposal service in accordance with all local, state, and federal regulations[1]. Follow your institution's established procedures for requesting a hazardous waste pickup.

Visualizing the Workflow

To provide a clear and concise overview of the safe handling and disposal process, the following diagrams illustrate the key decision points and procedural flows.

Caption: Workflow for the safe handling of Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.

Caption: Disposal workflow for Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid waste.

By integrating these safety protocols and operational guidelines into your daily laboratory practices, you contribute to a safer research environment for yourself and your colleagues. Remember, a proactive approach to safety is paramount when working with novel chemical compounds.

References

• BenchChem. (n.d.). Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Laboratory Professionals.
• BenchChem. (n.d.). Personal protective equipment for handling 3-Amino-4,6-difluoro-1H-indazole.
• Sigma-Aldrich. (n.d.). Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.
• BenchChem. (n.d.). Proper Disposal of Disuprazole: A Guide for Laboratory Professionals.
• BenchChem. (n.d.). Proper Disposal of 1-[4-({4-[(5-cyclopentyl-1H-pyrazol-3-yl)imino] - Benchchem. Retrieved from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8NMwr_rDcUGvUUwDSI84K142Z_KdfAvTeW2aLW8shGLWb1Yz34S543GHZru8W5XeqjNCvMlmn7PkRBoajoVEey6d2ULmvIZM3hdC7Ki543qgfMte73cBrZi9kEFvY5OzmfH5j_wx_7kCPqQehRP_PWBVEL9hJ2pakxY_crN3PutolTKVwuvONwUs0x3c0wZvKNg8kriyfxx7N0zFPfTR4tA9M65ymsMjaVrKlx6xy14hvpHlsrOZU3EBD12vsJrW7Dd3KxTxq_y3dRW_z3VtyzDtggezIRr-0_9SSu9BOCRr_VM-G571s5hdqH012rg2wjzy-XiGMCqMWYPZKIhNblUhXWGKG
• Fisher Scientific. (2018, October 23). Safety Data Sheet - Glycine.
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• U.S. Environmental Protection Agency. (n.d.). Personal Protective Equipment.
• A2B Chem. (n.d.). Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid.
• BenchChem. (n.d.). Personal protective equipment for handling 3-Amino-4-nitropyridine 1-oxide.
• University of Arizona. (2015, July 22). Personal Protective Equipment Selection Guide.
• Fisher Scientific. (2025, December 19). Safety Data Sheet - 3-Amino-5-methylpyrazole.
• Sigma-Aldrich. (n.d.). (4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid dihydrochloride hydrate.
• Cayman Chemical. (2025, September 18). Safety Data Sheet - Aminooxyacetic Acid (hydrochloride).
• Mingoia, F., et al. (2016). Toxicological evaluation of two novel bitter modifying flavour compounds: 3-(1-((3,5-dimethylisoxazol-4-yl)methyl)-1H-pyrazol-4-yl)-1-(3-hydroxybenzyl)imidazolidine-2,4-dione and 3-(1-((3,5-dimethylisoxazol-4-yl)methyl)-1H-pyrazol-4-yl)-1-(3-hydroxybenzyl)-5,5-dimethylimidazolidine-2,4-dione. Toxicology Reports, 3, 310-327.
• El Hassani, I. A., et al. (2023). Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. Reactions, 4(3), 478-504.

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